Biotinyl-(Arg8)-Vasopressin

Core Science & Biosynthesis

Biotinyl-(Arg8)-Vasopressin: An In-depth Technical Guide to its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

Biotinyl-(Arg8)-Vasopressin is a biotinylated analogue of Arginine Vasopressin (AVP), a neuropeptide hormone crucial for regulating homeostasis. This modification allows for its use as a powerful research tool in studying vasopressin receptor pharmacology and physiology. Biotinyl-(Arg8)-Vasopressin retains the biological activity of its parent compound, acting as an agonist at vasopressin receptors. This technical guide provides a comprehensive overview of the mechanism of action of Biotinyl-(Arg8)-Vasopressin, detailing its interaction with vasopressin receptor subtypes, the subsequent signaling cascades, and methodologies for its study.

Introduction to Biotinyl-(Arg8)-Vasopressin

Arginine Vasopressin (AVP), a nine-amino acid peptide, exerts its physiological effects by binding to three main subtypes of G protein-coupled receptors (GPCRs): V1a, V1b (or V3), and V2. The biotinylation of AVP at the N-terminus of the Cys1 residue, creating Biotinyl-(Arg8)-Vasopressin, provides a valuable molecular probe. The biotin (B1667282) moiety allows for high-affinity binding to avidin (B1170675) and streptavidin, enabling a variety of applications, including receptor visualization, purification, and the development of sensitive bioassays. Crucially, studies have shown that biotinylated AVP analogues retain high binding affinities for V1 and V2 receptors and act as potent agonists, initiating downstream signaling pathways comparable to the unmodified hormone.[1]

Interaction with Vasopressin Receptors and Signaling Pathways

Biotinyl-(Arg8)-Vasopressin, like AVP, does not discriminate significantly between the V1 and V2 receptor subtypes, acting as a non-selective agonist. The binding to these receptors initiates distinct intracellular signaling cascades.

V1a and V1b Receptor Signaling (Gq/11 Pathway)

The V1a and V1b receptors are coupled to the Gq/11 family of G proteins. Upon agonist binding, the following signaling pathway is activated:

• G Protein Activation: Biotinyl-(Arg8)-Vasopressin binding to the V1 receptor induces a conformational change, leading to the activation of the associated Gq/11 protein. This involves the exchange of GDP for GTP on the α-subunit (Gαq).

• Phospholipase C (PLC) Activation: The activated Gαq subunit stimulates the membrane-bound enzyme Phospholipase C (PLC).

• Second Messenger Production: PLC catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).

• Downstream Effects:

  • IP3 diffuses into the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of stored calcium (Ca2+) into the cytosol.

  • DAG remains in the plasma membrane and, in conjunction with the elevated intracellular Ca2+, activates Protein Kinase C (PKC). PKC then phosphorylates various cellular proteins, leading to a cascade of downstream effects, including smooth muscle contraction, glycogenolysis, and platelet aggregation.

V1 Receptor Signaling Pathway

V2 Receptor Signaling (Gs Pathway)

The V2 receptor is primarily coupled to the Gs family of G proteins. Its activation by Biotinyl-(Arg8)-Vasopressin leads to the following cascade:

• G Protein Activation: Binding of the agonist to the V2 receptor activates the Gs protein, causing the Gαs subunit to exchange GDP for GTP.

• Adenylyl Cyclase Activation: The activated Gαs subunit stimulates the enzyme adenylyl cyclase.

• cAMP Production: Adenylyl cyclase catalyzes the conversion of ATP to cyclic adenosine (B11128) monophosphate (cAMP), a key second messenger.

• Protein Kinase A (PKA) Activation: cAMP binds to the regulatory subunits of Protein Kinase A (PKA), causing the release and activation of the catalytic subunits.

• Downstream Effects: Activated PKA phosphorylates various intracellular proteins, most notably Aquaporin-2 (AQP2) water channels in the collecting ducts of the kidney. This phosphorylation promotes the translocation of AQP2 to the apical membrane, increasing water reabsorption.

V2 Receptor Signaling Pathway

Quantitative Data

The binding affinity and functional potency of biotinylated vasopressin analogues have been characterized in various studies. The following tables summarize available quantitative data. It is important to note that specific values can vary depending on the experimental conditions, cell type, and the specific biotinylated analogue used.

Table 1: Binding Affinity of Vasopressin Analogues

Ligand	Receptor	Preparation	Kd (nM)	Ki (nM)	Reference
[1-(2-mercapto) propionic acid] 8-[lysine-N6-biotin] VP (B-MLVP)	AVP Sites	Canine Renal Plasma Membranes	15	-	[2]
[1-(2-mercapto) propionic acid] 8-[lysine-N6-biotin] VP (B-MLVP)	AVP Sites	LLC-PK1 Kidney Cells	202	-	[2]
[3H]-(Arg8)-Vasopressin	Human V1a	1321N1 Cell Membranes	0.36	-	[3]
Arginine Vasopressin (AVP)	Human V1a	-	-	1.1	[3]
Oxytocin	Human V1a	-	-	> 500	[3]

Table 2: Functional Potency of Vasopressin Analogues

Ligand	Receptor	Assay	EC50 (nM)	Reference
Biotinylated AVP Analogues	V2	cAMP-dependent protein kinase stimulation	Potency similar to [Arg8]Vasopressin	[1]

Experimental Protocols

The study of Biotinyl-(Arg8)-Vasopressin's mechanism of action involves a variety of in vitro assays. Below are detailed methodologies for key experiments.

Radioligand Competition Binding Assay for V1a/V2 Receptors

This assay determines the binding affinity (Ki) of an unlabeled ligand (e.g., Biotinyl-(Arg8)-Vasopressin) by measuring its ability to compete with a radiolabeled ligand for binding to the receptor.

Materials:

• Cell membranes expressing the vasopressin receptor of interest (V1a or V2).

• Radioligand (e.g., [3H]-Arginine Vasopressin).

• Unlabeled Biotinyl-(Arg8)-Vasopressin.

• Assay Buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, 0.1% BSA, pH 7.4).

• Wash Buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4).

• 96-well microplates.

• Glass fiber filters (pre-soaked in polyethyleneimine).

• Scintillation fluid and counter.

Procedure:

• Plate Setup: In a 96-well plate, add assay buffer to all wells.

• Addition of Competitor: Add serial dilutions of unlabeled Biotinyl-(Arg8)-Vasopressin to the appropriate wells. Include wells for total binding (no competitor) and non-specific binding (a high concentration of unlabeled AVP).

• Addition of Radioligand: Add a fixed concentration of the radioligand (typically at or below its Kd) to all wells.

• Addition of Membranes: Add the cell membrane preparation to all wells to initiate the binding reaction.

• Incubation: Incubate the plate at room temperature for a sufficient time to reach equilibrium (e.g., 60-90 minutes) with gentle agitation.

• Filtration: Rapidly filter the contents of each well through the glass fiber filters using a cell harvester. This separates the bound from the free radioligand.

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove any remaining unbound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the specific binding as a function of the log concentration of the competitor.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of competitor that inhibits 50% of specific binding).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Radioligand Competition Binding Assay Workflow

cAMP Accumulation Assay for V2 Receptor Activation (HTRF)

This assay measures the production of cAMP in response to V2 receptor stimulation, often using Homogeneous Time-Resolved Fluorescence (HTRF) technology.

Materials:

• Cells stably expressing the V2 receptor.

• Biotinyl-(Arg8)-Vasopressin.

• Forskolin (a direct activator of adenylyl cyclase, used as a positive control).

• Phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cAMP degradation.

• HTRF cAMP assay kit (containing cAMP-d2 and anti-cAMP cryptate).

• 384-well white microplates.

• HTRF-compatible plate reader.

Procedure:

• Cell Seeding: Seed the V2 receptor-expressing cells into a 384-well plate and allow them to adhere overnight.

• Compound Addition:

  • Remove the culture medium.

  • Add a stimulation buffer containing a PDE inhibitor.

  • Add serial dilutions of Biotinyl-(Arg8)-Vasopressin or control compounds (e.g., AVP, forskolin).

• Incubation: Incubate the plate at 37°C for a specified time (e.g., 30 minutes) to allow for cAMP accumulation.

• Lysis and Detection:

  • Lyse the cells by adding the lysis buffer provided in the HTRF kit.

  • Add the HTRF detection reagents (cAMP-d2 and anti-cAMP cryptate) to the lysate.

• Incubation: Incubate at room temperature for 60 minutes, protected from light.

• Reading: Read the plate on an HTRF-compatible reader, measuring the fluorescence emission at 665 nm and 620 nm.

• Data Analysis:

  • Calculate the HTRF ratio (665 nm / 620 nm).

  • The signal is inversely proportional to the amount of cAMP produced.

  • Plot the HTRF ratio against the log concentration of the agonist.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 value.

References

• 1. Biotinyl analogues of vasopressin as biologically active probes for vasopressin receptor expression in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and biological activity of a biotinylated vasopressin analog - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. resources.revvity.com [resources.revvity.com]

Biotinyl-(Arg8)-Vasopressin Receptor Binding Affinity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Biotinyl-(Arg8)-Vasopressin is a modified form of the endogenous nonapeptide hormone Arginine Vasopressin (AVP). The addition of a biotin (B1667282) molecule allows for a versatile range of applications in biomedical research, particularly in the study of vasopressin receptors. This covalent modification enables high-affinity interactions with streptavidin and avidin (B1170675) conjugates, facilitating detection, quantification, and purification of vasopressin receptors and their associated signaling complexes. This technical guide provides an in-depth overview of the binding affinity of Biotinyl-(Arg8)-Vasopressin to its cognate receptors, details common experimental methodologies, and illustrates the key signaling pathways involved.

Vasopressin exerts its physiological effects through three main G protein-coupled receptor (GPCR) subtypes: V1a, V1b (also known as V3), and V2. These receptors are distributed in various tissues and mediate distinct downstream signaling cascades, making them attractive targets for therapeutic intervention in a range of cardiovascular, renal, and neurological disorders. Understanding the binding characteristics of ligands like Biotinyl-(Arg8)-Vasopressin is crucial for the development of selective and potent pharmacological tools.

Data Presentation: Receptor Binding Affinity

The binding affinity of biotinylated vasopressin analogues has been characterized in several studies, demonstrating that the modification does not significantly impair the ligand's ability to bind to its receptors. While specific quantitative data for Biotinyl-(Arg8)-Vasopressin across all three receptor subtypes is not extensively available in a single consolidated source, the following tables summarize the available data and highlight the high-affinity nature of these interactions.

Ligand/Analogue	Receptor Subtype	Tissue/Cell Line	Binding Affinity Metric	Value	Reference
Biotinyl analogues of [Arg8]vasopressin	V1a	Rat liver membranes	High Affinity (qualitative)	Not Specified	[1]
Biotinyl analogues of [Arg8]vasopressin	V2	Bovine kidney membranes	High Affinity (qualitative)	Not Specified	[1]
Biotinyl analogues of [Arg8]vasopressin	V2	LLC-PK1 renal epithelial cells	High Affinity (qualitative)	Not Specified	[1]
[1-(2-mercapto) propionic acid] 8-[lysine-N6-biotin] VP	V2 (likely)	Canine renal plasma membranes	Dissociation Constant (Kd)	15 nM	[2]
[1-(2-mercapto) propionic acid] 8-[lysine-N6-biotin] VP	V2 (likely)	LLC-PK1 kidney cells	Dissociation Constant (Kd)	202 nM	[2]
d(CH2)5Tyr(Me)2Lys(N epsilon-biotinamido-caproate)NH2(9)AVP	V1a	Not Specified	High Affinity Antagonist (qualitative)	Not Specified	[3]

Experimental Protocols

The determination of receptor binding affinity for ligands such as Biotinyl-(Arg8)-Vasopressin typically involves radioligand binding assays. Below is a generalized protocol for a competitive binding assay, which is a common method to determine the inhibition constant (Ki) of an unlabeled ligand (e.g., Biotinyl-(Arg8)-Vasopressin) against a radiolabeled ligand.

Radioligand Binding Assay Protocol

1. Membrane Preparation:

• Tissues or cells expressing the vasopressin receptor of interest (V1a, V1b, or V2) are homogenized in a cold lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing protease inhibitors).

• The homogenate is centrifuged at a low speed to remove nuclei and cellular debris.

• The supernatant is then centrifuged at a high speed (e.g., 40,000 x g) to pellet the cell membranes.

• The membrane pellet is washed and resuspended in an appropriate assay buffer.

• Protein concentration of the membrane preparation is determined using a standard protein assay (e.g., BCA or Bradford assay).

2. Competitive Binding Assay:

• The assay is typically performed in a 96-well plate format.

• To each well, the following are added in order:

  • Assay buffer.

  • A fixed concentration of a suitable radioligand with high affinity and selectivity for the target receptor (e.g., [3H]-Arginine Vasopressin).

  • Increasing concentrations of the unlabeled competitor ligand (Biotinyl-(Arg8)-Vasopressin).

  • The prepared cell membrane suspension.

• Non-specific binding is determined in parallel incubations containing the radioligand and a high concentration of an unlabeled standard agonist or antagonist.

• Total binding is determined in incubations with only the radioligand and membranes.

3. Incubation and Filtration:

• The plate is incubated at a specific temperature (e.g., 25°C or 37°C) for a sufficient time to reach equilibrium.

• The incubation is terminated by rapid filtration through glass fiber filters (e.g., GF/B or GF/C) using a cell harvester. This separates the membrane-bound radioligand from the unbound radioligand.

• The filters are washed rapidly with ice-cold wash buffer to remove any non-specifically bound radioactivity.

4. Scintillation Counting:

• The filters are dried, and a scintillation cocktail is added.

• The radioactivity retained on the filters is quantified using a liquid scintillation counter.

5. Data Analysis:

• The specific binding is calculated by subtracting the non-specific binding from the total binding.

• The data are then analyzed using non-linear regression analysis to fit a sigmoidal dose-response curve.

• The IC50 value (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand) is determined from this curve.

• The inhibition constant (Ki) is then calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) where [L] is the concentration of the radioligand and Kd is the dissociation constant of the radioligand for the receptor.

Signaling Pathways and Visualizations

Biotinyl-(Arg8)-Vasopressin, as an analogue of AVP, is expected to activate the same downstream signaling pathways upon binding to the respective vasopressin receptors.

V1a and V1b Receptor Signaling Pathway

The V1a and V1b receptors are coupled to Gq/11 proteins. Upon ligand binding, these receptors activate Phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG activates Protein Kinase C (PKC). This signaling cascade leads to various cellular responses, including smooth muscle contraction, glycogenolysis, and platelet aggregation for the V1a receptor, and adrenocorticotropic hormone (ACTH) release from the pituitary for the V1b receptor.

V1a/V1b Receptor Signaling Pathway

V2 Receptor Signaling Pathway

The V2 receptor is coupled to the Gs protein. Ligand binding leads to the activation of adenylyl cyclase, which catalyzes the conversion of ATP to cyclic AMP (cAMP). Elevated cAMP levels then activate Protein Kinase A (PKA). In the kidney collecting ducts, PKA activation leads to the phosphorylation of Aquaporin-2 (AQP2) water channels and their translocation to the apical membrane, increasing water reabsorption.

V2 Receptor Signaling Pathway

Experimental Workflow for Radioligand Binding Assay

The following diagram illustrates the logical flow of a typical competitive radioligand binding assay used to determine the binding affinity of Biotinyl-(Arg8)-Vasopressin.

Radioligand Binding Assay Workflow

Conclusion

Biotinyl-(Arg8)-Vasopressin is a valuable tool for the study of vasopressin receptors. Its high-affinity binding to V1a and V2 receptors, coupled with the utility of the biotin moiety for detection and purification, makes it a powerful probe in various experimental settings. While a comprehensive quantitative dataset of its binding affinity across all three receptor subtypes remains to be fully elucidated in publicly available literature, the existing data strongly supports its utility. The standardized experimental protocols for radioligand binding assays provide a robust framework for characterizing its interaction with vasopressin receptors. Furthermore, a clear understanding of the distinct signaling pathways activated by the different receptor subtypes is essential for interpreting the functional consequences of this binding. This technical guide serves as a foundational resource for researchers and professionals in the field of drug development and receptor pharmacology.

References

• 1. Biotinyl analogues of vasopressin as biologically active probes for vasopressin receptor expression in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and biological activity of a biotinylated vasopressin analog - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A selective biotinylated probe for V1a vasopressin receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Biotinyl-(Arg8)-Vasopressin: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Biotinyl-(Arg8)-Vasopressin is a critical tool in the study of vasopressin receptors, offering a versatile probe for a variety of in vitro and in vivo research applications. This synthetic analog of Arginine Vasopressin (AVP) incorporates a biotin (B1667282) molecule, enabling high-affinity interactions with avidin (B1170675) and streptavidin conjugates. This feature facilitates the detection, visualization, and purification of vasopressin receptors, providing invaluable insights into their physiological and pathological roles. This guide provides an in-depth overview of the applications of Biotinyl-(Arg8)-Vasopressin, complete with quantitative data, detailed experimental protocols, and visual representations of key signaling pathways and workflows.

Core Applications in Research

The primary utility of Biotinyl-(Arg8)-Vasopressin stems from its ability to act as a potent agonist for vasopressin receptors, primarily the V1a and V2 subtypes. The integrated biotin moiety serves as a powerful molecular handle for a range of experimental techniques:

• Receptor Localization and Visualization: The high affinity of biotin for avidin and streptavidin allows for the precise localization of vasopressin receptors in cells and tissues. By employing fluorescently labeled avidin or streptavidin, researchers can visualize receptor distribution using techniques such as fluorescence microscopy and flow cytometry.[1]

• Receptor Binding Assays: Biotinyl-(Arg8)-Vasopressin is utilized in competitive binding assays to determine the affinity of other compounds for vasopressin receptors.[2] By competing with a radiolabeled or fluorescently tagged ligand, the binding characteristics of novel drugs and endogenous molecules can be accurately quantified.

• Affinity Purification of Receptors: The strong and specific interaction between biotin and avidin/streptavidin provides an effective method for the purification of vasopressin receptors from complex biological samples.[2] This is crucial for subsequent structural and functional studies.

• Investigation of Receptor-Mediated Endocytosis: By tracking the movement of biotin-labeled vasopressin, researchers can elucidate the mechanisms of receptor internalization and trafficking within the cell.[2]

• Elucidation of Signaling Pathways: As an agonist, Biotinyl-(Arg8)-Vasopressin can be used to stimulate vasopressin receptors and probe the downstream signaling cascades, such as the activation of G-proteins, production of second messengers, and subsequent cellular responses.[1][2]

Quantitative Data: Binding Affinities of Biotinylated Vasopressin Analogs

Ligand	Preparation	Receptor Target	Dissociation Constant (Kd)
B-MLVP	Canine Renal Plasma Membranes	Vasopressin Receptors	15 nM[2]
B-MLVP	LLC-PK1 Kidney Cells	Vasopressin Receptors	202 nM[2]

Note: The differing Kd values between membrane preparations and whole cells may be attributed to variations in receptor accessibility and the cellular environment.

Signaling Pathways

Biotinyl-(Arg8)-Vasopressin, as an analog of Arginine Vasopressin, activates distinct signaling pathways upon binding to V1a and V2 receptors.

V1a Receptor Signaling Pathway

The V1a receptor is a G-protein coupled receptor (GPCR) that primarily couples to Gαq.[3][4] Activation of the V1a receptor initiates a signaling cascade that leads to an increase in intracellular calcium and the activation of Protein Kinase C (PKC).[5]

Caption: V1a receptor signaling cascade.

V2 Receptor Signaling Pathway

The V2 receptor, another GPCR, is primarily coupled to Gαs.[2] Its activation leads to the production of cyclic AMP (cAMP) and the activation of Protein Kinase A (PKA).[2]

Caption: V2 receptor signaling cascade.

Experimental Protocols

The following are generalized yet detailed protocols for key experiments utilizing Biotinyl-(Arg8)-Vasopressin. Researchers should optimize these protocols for their specific cell or tissue types and experimental conditions.

Competitive Radioligand Binding Assay

This protocol outlines a method to determine the binding affinity of a test compound for vasopressin receptors using Biotinyl-(Arg8)-Vasopressin in a competitive binding format with a radiolabeled vasopressin analog (e.g., [³H]-Arginine Vasopressin).

Materials:

• Cell membranes or whole cells expressing vasopressin receptors

• Biotinyl-(Arg8)-Vasopressin

• Radiolabeled vasopressin analog (e.g., [³H]-AVP)

• Unlabeled Arginine Vasopressin (for non-specific binding determination)

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 0.1% BSA, pH 7.4)

• Wash buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4)

• Glass fiber filters (e.g., Whatman GF/C)

• Scintillation cocktail and counter

Procedure:

• Preparation: Prepare serial dilutions of the test compound and a stock solution of Biotinyl-(Arg8)-Vasopressin.

• Incubation: In a microtiter plate, combine the cell membrane preparation (typically 20-50 µg protein), a fixed concentration of radiolabeled vasopressin analog (typically at or below its Kd), and varying concentrations of the test compound or Biotinyl-(Arg8)-Vasopressin.

• Total and Non-specific Binding: For total binding wells, add only the radioligand and membranes. For non-specific binding wells, add an excess of unlabeled AVP (e.g., 1 µM) in addition to the radioligand and membranes.

• Incubation: Incubate the plate at room temperature (or 37°C) for a predetermined time to reach equilibrium (e.g., 60-120 minutes).

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. Wash the filters several times with ice-cold wash buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis: Subtract the non-specific binding from all other measurements to obtain specific binding. Plot the specific binding as a function of the log concentration of the competitor. Fit the data using a non-linear regression model to determine the IC50 value. Calculate the Ki value using the Cheng-Prusoff equation.

Receptor Visualization by Immunofluorescence

This protocol describes the use of Biotinyl-(Arg8)-Vasopressin to visualize vasopressin receptors on the cell surface.

Materials:

• Cells grown on coverslips expressing vasopressin receptors

• Biotinyl-(Arg8)-Vasopressin

• Fluorescently labeled streptavidin (e.g., Streptavidin-FITC or Streptavidin-Alexa Fluor 488)

• Phosphate-buffered saline (PBS)

• Fixative (e.g., 4% paraformaldehyde in PBS)

• Blocking buffer (e.g., PBS with 1% BSA)

• Mounting medium with DAPI

Procedure:

• Cell Culture: Seed cells on sterile coverslips in a culture dish and grow to the desired confluency.

• Ligand Binding: Wash the cells with PBS. Incubate the cells with Biotinyl-(Arg8)-Vasopressin (e.g., 100 nM in binding buffer) for 30-60 minutes at 4°C to prevent internalization.

• Washing: Wash the cells three times with ice-cold PBS to remove unbound ligand.

• Fixation: Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

• Washing: Wash the cells three times with PBS.

• Blocking: Block non-specific binding by incubating the cells with blocking buffer for 30 minutes at room temperature.

• Streptavidin Incubation: Incubate the cells with fluorescently labeled streptavidin (diluted in blocking buffer) for 1 hour at room temperature in the dark.

• Washing: Wash the cells three times with PBS in the dark.

• Mounting: Mount the coverslips onto microscope slides using mounting medium containing DAPI for nuclear counterstaining.

• Imaging: Visualize the cells using a fluorescence microscope with appropriate filters.

Experimental Workflow for Receptor Visualization

The following diagram illustrates a typical workflow for visualizing vasopressin receptors using Biotinyl-(Arg8)-Vasopressin.

Caption: Workflow for receptor visualization.

Conclusion

Biotinyl-(Arg8)-Vasopressin is an indispensable tool for researchers and drug development professionals investigating the vasopressin system. Its ability to act as a high-affinity agonist coupled with the versatility of the biotin-avidin interaction allows for a wide range of applications, from fundamental studies of receptor biology to the screening of novel therapeutic agents. The protocols and data presented in this guide provide a solid foundation for the effective utilization of Biotinyl-(Arg8)-Vasopressin in research.

References

• 1. Biotinyl analogues of vasopressin as biologically active probes for vasopressin receptor expression in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and biological activity of a biotinylated vasopressin analog - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.physiology.org [journals.physiology.org]
• 4. Vasopressin receptor 1A - Wikipedia [en.wikipedia.org]
• 5. Signal transduction of V1-vascular vasopressin receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

The Biotin Switch: A Technical Guide to the Discovery and Development of Biotinylated Vasopressin Analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction

The covalent attachment of biotin (B1667282) to vasopressin analogs represents a significant advancement in the study of vasopressin receptor pharmacology and signaling. This modification, known as biotinylation, provides a powerful tool for researchers to investigate receptor trafficking, quantify receptor expression, and develop novel assays for drug screening. The high-affinity interaction between biotin and avidin (B1170675) or streptavidin allows for the sensitive and specific detection and isolation of these modified peptides and their corresponding receptors. This technical guide provides an in-depth overview of the discovery, synthesis, and characterization of biotinylated vasopressin analogs, complete with experimental protocols and data presented for comparative analysis.

Synthesis and Characterization of Biotinylated Vasopressin Analogs

The synthesis of biotinylated vasopressin analogs typically involves the coupling of a biotin derivative to a specific site on the vasopressin peptide. This is often achieved by introducing a lysine (B10760008) residue into the vasopressin sequence, allowing for the biotinylation of its epsilon-amino group, or by modifying the N-terminus.[1] The choice of biotinylation site and the inclusion of a spacer arm are critical considerations to minimize steric hindrance and preserve the analog's biological activity.[2]

One of the pioneering biotinylated vasopressin agonists is [1-(2-mercapto) propionic acid] 8-[lysine-N6-biotin] VP (B-MLVP).[1] This analog was synthesized by coupling biotin to the epsilon-amino group of the lysine residue in [1-(2-mercapto) propionic acid] 8-(lysine) VP (MLVP).[1] Its structure was confirmed by fast atom bombardment mass spectrometry.[1] Similarly, biotinylated vasopressin antagonists have been developed, such as d(CH2)5Tyr(Me)2Lys(N epsilon-biotinamidocaproate)NH2(9)AVP (ALBtnVP), which is a selective probe for the V1a vasopressin receptor.[2] This was synthesized by coupling biotinamidocaproate to the epsilon-amino group of the vasopressin analog d(CH2)5Tyr(Me)2LysNH2(9)AVP (ALVP).[2]

Quantitative Data Summary

The biological activity of biotinylated vasopressin analogs is assessed through various in vitro assays to determine their binding affinity and functional potency at vasopressin receptors. The following tables summarize key quantitative data for representative biotinylated vasopressin analogs.

Analog Name	Receptor Target	Assay Type	Cell/Tissue Type	Dissociation Constant (Kd/Ki)	Reference
B-MLVP	Vasopressin	Competition Binding	Canine renal plasma membranes	15 nM	[1]
B-MLVP	Vasopressin	Competition Binding	LLC-PK1 kidney cells	202 nM	[1]
des-[Dab-(biotinylamido)hexanoyl4, Arg8]vasopressin	V1-receptor	Competition Binding	Rat liver membranes	High Affinity	[3]
des-[Dab-(biotinylamido)hexanoyl4, Arg8]vasopressin	V2-receptor	Competition Binding	Bovine kidney membranes	High Affinity	[3]
des-[Dab-(biotinylamido)hexanoyl4, Arg8]vasopressin	V2-receptor	Competition Binding	LLC-PK1 renal epithelial cells	High Affinity	[3]
ALBtnVP	V1a-receptor	Pharmacological Characterization	WRK-1 cells, hippocampal neurons	High Affinity Antagonist	[2]

Analog Name	Receptor Target	Functional Assay	Measured Parameter	Potency (EC50/IC50)	Reference
B-MLVP	Vasopressin	Adenylate Cyclase Activity	cAMP elevation	Agonist	[1]
des-[Dab-(biotinylamido)hexanoyl4, Arg8]vasopressin	V2-receptor	cAMP-dependent protein kinase stimulation	cAMP production	Potent as [Arg8]vasopressin	[3]
Terlipressin (B549273)	V1-receptor	Intracellular Calcium Mobilization	Calcium mobilization	Partial Agonist	[4]
Terlipressin	V2-receptor	cAMP Production	cAMP production	Full Agonist	[4]
LVP	V1-receptor	Intracellular Calcium Mobilization	Calcium mobilization	Full Agonist	[4]
LVP	V2-receptor	cAMP Production	cAMP production	Full Agonist	[4]
AVP	V1-receptor	Intracellular Calcium Mobilization	Calcium mobilization	Full Agonist	[4]
AVP	V2-receptor	cAMP Production	cAMP production	Full Agonist	[4]

Experimental Protocols

Detailed methodologies are crucial for the successful application and characterization of biotinylated vasopressin analogs. The following sections provide step-by-step protocols for key experiments.

Peptide Biotinylation Protocol

This protocol describes a general method for biotinylating a peptide with a primary amine.

Materials:

• Peptide with a free amine group (e.g., at the N-terminus or on a lysine side chain)

• Biotinylation reagent (e.g., NHS-biotin)

• Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO)

• Reaction buffer (e.g., Phosphate Buffered Saline, PBS, pH 7.4)

• Quenching reagent (e.g., Tris or glycine)

• Purification system (e.g., HPLC)

Procedure:

• Peptide Dissolution: Dissolve the peptide in DMF or DMSO to a concentration of 1-10 mg/mL.

• Biotinylation Reagent Preparation: Dissolve the biotinylation reagent in DMF or DMSO. A molar excess of the biotinylation reagent to the peptide is typically used.

• Reaction: Add the biotinylation reagent solution to the peptide solution. The reaction is typically carried out at room temperature for 1-2 hours with gentle mixing.

• Quenching: Add a quenching reagent to stop the reaction by consuming the excess biotinylation reagent.

• Purification: Purify the biotinylated peptide using reverse-phase HPLC to remove unreacted peptide, excess biotinylation reagent, and byproducts.

• Verification: Confirm the identity and purity of the biotinylated peptide using mass spectrometry.

Radioligand Binding Assay

This protocol outlines a competitive binding assay to determine the affinity of a biotinylated vasopressin analog for its receptor.

Materials:

• Cell membranes expressing the vasopressin receptor of interest

• Radiolabeled vasopressin ligand (e.g., [³H]AVP)

• Biotinylated vasopressin analog (unlabeled competitor)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 5 mM MgCl₂)

• Glass fiber filters

• Scintillation cocktail

• Scintillation counter

Procedure:

• Incubation: In a microplate, combine the cell membranes, a fixed concentration of the radiolabeled ligand, and varying concentrations of the unlabeled biotinylated analog.

• Equilibration: Incubate the mixture at a specific temperature (e.g., 22°C) for a defined period (e.g., 60-120 minutes) to allow binding to reach equilibrium.[4]

• Filtration: Rapidly filter the incubation mixture through glass fiber filters to separate the bound from the free radioligand.

• Washing: Wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Scintillation Counting: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value, from which the Ki (inhibition constant) can be calculated.

cAMP Accumulation Assay (for V2 Receptor)

This assay measures the ability of a biotinylated vasopressin analog to stimulate the V2 receptor, which is coupled to adenylyl cyclase.

Materials:

• Cells stably expressing the V2 receptor (e.g., HEK293 or CHO cells)

• Cell culture medium

• Assay buffer

• Phosphodiesterase (PDE) inhibitor (e.g., IBMX)

• Biotinylated vasopressin analog

• cAMP detection kit (e.g., HTRF, LANCE, or ELISA-based)

Procedure:

• Cell Seeding: Seed the V2 receptor-expressing cells in a multi-well plate and grow to the desired confluency.

• Pre-incubation: Wash the cells and pre-incubate with a PDE inhibitor in assay buffer for 15-30 minutes to prevent cAMP degradation.

• Stimulation: Add varying concentrations of the biotinylated vasopressin analog to the cells and incubate for a specified time (e.g., 30-60 minutes) at 37°C.

• Cell Lysis: Lyse the cells according to the cAMP detection kit protocol.

• cAMP Measurement: Measure the intracellular cAMP concentration using the chosen detection method.

• Data Analysis: Plot the cAMP concentration against the logarithm of the analog concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 value.

Intracellular Calcium Mobilization Assay (for V1a Receptor)

This assay measures the ability of a biotinylated vasopressin analog to stimulate the V1a receptor, which is coupled to the Gq/11 pathway leading to an increase in intracellular calcium.

Materials:

• Cells stably expressing the V1a receptor

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM)

• Assay buffer

• Biotinylated vasopressin analog

• Fluorescence plate reader with an injection system

Procedure:

• Cell Seeding: Seed the V1a receptor-expressing cells in a black-walled, clear-bottom multi-well plate.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye by incubating them with the dye solution for a specified time (e.g., 30-60 minutes) at 37°C.

• Washing: Wash the cells with assay buffer to remove excess dye.

• Measurement: Place the plate in the fluorescence plate reader. Record the baseline fluorescence, then inject varying concentrations of the biotinylated vasopressin analog and continue to record the fluorescence intensity over time.

• Data Analysis: The change in fluorescence intensity reflects the change in intracellular calcium concentration. Plot the peak fluorescence response against the logarithm of the analog concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 value.

Visualizing Signaling Pathways and Workflows

Understanding the molecular mechanisms and experimental processes is facilitated by visual representations. The following diagrams, generated using the DOT language, illustrate key vasopressin receptor signaling pathways and a typical experimental workflow for characterizing biotinylated analogs.

Caption: V1a receptor signaling pathway.

Caption: V2 receptor signaling pathway.

Caption: Experimental workflow.

Conclusion

Biotinylated vasopressin analogs are indispensable tools in the field of G protein-coupled receptor research. Their development has enabled more sophisticated studies of vasopressin receptor biology, from fundamental signaling mechanisms to the development of novel therapeutic screening platforms. The methodologies and data presented in this guide offer a comprehensive resource for researchers and drug development professionals working with these powerful molecular probes. As our understanding of vasopressin receptor pharmacology continues to evolve, the application of biotinylated analogs will undoubtedly play a central role in future discoveries.

References

• 1. Synthesis and biological activity of a biotinylated vasopressin analog - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A selective biotinylated probe for V1a vasopressin receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Biotinyl analogues of vasopressin as biologically active probes for vasopressin receptor expression in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In vitro binding and receptor-mediated activity of terlipressin at vasopressin receptors V1 and V2 - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide: Structure and Function of Biotinyl-(Arg8)-Vasopressin

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Biotinyl-(Arg8)-Vasopressin, a crucial tool in the study of vasopressin receptors. The guide details its molecular structure, mechanism of action as a potent V2 receptor agonist, and its applications in receptor binding and signaling assays. Detailed experimental protocols for its synthesis, purification, and use in functional assays are provided, alongside a compilation of quantitative binding and functional data. Visual diagrams of its signaling pathway, experimental workflows, and structure-function relationship are included to facilitate a deeper understanding of this important research molecule.

Core Concepts: Structure and Function

Biotinyl-(Arg8)-Vasopressin is a synthetic derivative of the native neuropeptide Arginine Vasopressin (AVP), a key regulator of water and electrolyte balance.[1] The core structure of AVP is a nonapeptide with a disulfide bridge between the cysteine residues at positions 1 and 6. In Biotinyl-(Arg8)-Vasopressin, a biotin (B1667282) molecule is covalently attached to the AVP peptide. This biotinylation is a critical modification that allows for highly specific and high-affinity binding to avidin (B1170675) and streptavidin proteins, making it an invaluable probe for a variety of experimental applications.[2]

The site of biotinylation can vary. Common strategies include:

• N-terminal Biotinylation: The biotin moiety is attached to the N-terminal amino group of the Cysteine residue at position 1.

• Side-Chain Biotinylation: Biotin is attached to the side chain of a specific amino acid. A common approach involves substituting the Glutamine at position 4 with 2,4-diaminobutyric acid (Dab), to which biotin is then conjugated.[3] Another strategy involves biotinylating the ε-amino group of a Lysine residue if it is present in the peptide sequence.[4]

Crucially, the biotinylation of Arg8-Vasopressin does not significantly impair its biological function. Biotinylated analogs of AVP have been shown to retain high binding affinity for the vasopressin V2 receptor and are as potent as the native hormone in stimulating downstream signaling pathways, such as the production of cyclic AMP (cAMP).[3][4] This conservation of function makes Biotinyl-(Arg8)-Vasopressin an excellent tool for studying the V2 receptor.

Quantitative Data Summary

The following tables summarize the binding affinities and functional potencies of various biotinylated vasopressin analogs for the V1a and V2 receptors.

Analog	Receptor	Preparation	Kd (nM)	Reference
Biotinyl-[des-(Gln4),Dab4]-(Arg8)-Vasopressin	V2	Bovine Kidney Membranes	Not Specified	[3]
Biotinyl-[des-(Gln4),Dab4]-(Arg8)-Vasopressin	V1	Rat Liver Membranes	Not Specified	[3]
[1-(2-mercapto) propionic acid] 8-[lysine-N6-biotin] VP	V2	Canine Renal Membranes	15	[4]
[1-(2-mercapto) propionic acid] 8-[lysine-N6-biotin] VP	V2	LLC-PK1 Cells	202	[4]

Table 1: Binding Affinity (Kd) of Biotinylated Vasopressin Analogs.

Analog	Cell Line	Assay	EC50 (nM)	Reference
Biotinyl-[des-(Gln4),Dab4]-(Arg8)-Vasopressin	LLC-PK1	cAMP-dependent Protein Kinase Stimulation	As potent as [Arg8]-Vasopressin (specific value not provided)	[3]
[1-(2-mercapto) propionic acid] 8-[lysine-N6-biotin] VP	LLC-PK1	Adenylate Cyclase Stimulation	Similar to AVP (specific value not provided)	[4]

Table 2: Functional Potency (EC50) of Biotinylated Vasopressin Analogs.

Experimental Protocols

Synthesis and Purification of Biotinyl-(Arg8)-Vasopressin

Principle: Solid-phase peptide synthesis (SPPS) is the standard method for preparing biotinylated peptides. The peptide is assembled on a solid resin support, followed by the coupling of the biotin moiety and subsequent cleavage and purification.

Methodology:

• Peptide Synthesis:

  • The vasopressin analog is synthesized on a suitable resin (e.g., Rink amide resin for a C-terminal amide) using Fmoc (9-fluorenylmethyloxycarbonyl) chemistry.

  • For site-specific biotinylation at a position other than the N-terminus (e.g., at position 4), an amino acid with an orthogonal protecting group on its side chain (e.g., Fmoc-Dab(Mtt)-OH) is incorporated at the desired position.

• Biotinylation:

  • N-terminal Biotinylation: After the final amino acid coupling and Fmoc deprotection, the free N-terminal amine is reacted with an activated biotin derivative (e.g., biotin-NHS ester).

  • Side-Chain Biotinylation: The orthogonal protecting group (e.g., Mtt) is selectively removed, and the exposed amine is then reacted with an activated biotin derivative.

• Cleavage and Deprotection: The biotinylated peptide is cleaved from the resin, and all remaining side-chain protecting groups are removed using a strong acid cocktail (e.g., trifluoroacetic acid with scavengers).

• Purification: The crude peptide is purified by reverse-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: The purified Biotinyl-(Arg8)-Vasopressin is characterized by mass spectrometry to confirm its molecular weight and by analytical RP-HPLC to assess its purity.

V2 Receptor Competitive Binding Assay

Principle: This assay measures the ability of Biotinyl-(Arg8)-Vasopressin to compete with a radiolabeled ligand (e.g., [3H]-Arginine Vasopressin) for binding to the V2 receptor.

Methodology:

• Membrane Preparation:

  • Prepare cell membranes from a cell line or tissue expressing the V2 receptor (e.g., HEK293 cells stably expressing the human V2 receptor).

  • Homogenize cells in a cold lysis buffer and centrifuge to pellet the membranes. Resuspend the membrane pellet in a suitable assay buffer.

• Binding Reaction:

  • In a 96-well plate, add the membrane preparation, a fixed concentration of [3H]-Arginine Vasopressin (typically at or below its Kd), and increasing concentrations of unlabeled Biotinyl-(Arg8)-Vasopressin.

  • To determine non-specific binding, include a set of wells with the membrane preparation, [3H]-Arginine Vasopressin, and a high concentration of unlabeled Arg8-Vasopressin.

  • Incubate the plate at a controlled temperature (e.g., 30°C) for a sufficient time to reach equilibrium (e.g., 60 minutes).

• Separation of Bound and Free Ligand:

  • Rapidly filter the contents of each well through a glass fiber filter using a cell harvester to trap the membranes with bound radioligand.

  • Wash the filters several times with ice-cold wash buffer to remove unbound radioligand.

• Detection:

  • Dry the filters and place them in scintillation vials with a scintillation cocktail.

  • Measure the radioactivity on the filters using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding at each concentration of Biotinyl-(Arg8)-Vasopressin by subtracting the non-specific binding from the total binding.

  • Plot the specific binding as a function of the logarithm of the Biotinyl-(Arg8)-Vasopressin concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation.

cAMP Accumulation Assay

Principle: This functional assay measures the ability of Biotinyl-(Arg8)-Vasopressin to stimulate the production of intracellular cyclic AMP (cAMP) via the V2 receptor, which is coupled to the Gs protein and adenylyl cyclase.

Methodology:

• Cell Culture:

  • Plate cells expressing the V2 receptor (e.g., HEK293-V2R) in a multi-well plate and allow them to adhere overnight.

• Assay Procedure:

  • Wash the cells with assay buffer and then pre-incubate them with a phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent the degradation of cAMP.

  • Add increasing concentrations of Biotinyl-(Arg8)-Vasopressin to the wells.

  • Incubate the plate at 37°C for a defined period (e.g., 30 minutes) to allow for cAMP accumulation.

• cAMP Detection:

  • Lyse the cells and measure the intracellular cAMP levels using a commercially available cAMP detection kit (e.g., HTRF, LANCE, or ELISA-based kits).

• Data Analysis:

  • Plot the measured cAMP levels against the logarithm of the Biotinyl-(Arg8)-Vasopressin concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 value, which represents the concentration of the analog that produces 50% of the maximal response.

Mandatory Visualizations

Signaling Pathway of Biotinyl-(Arg8)-Vasopressin

Caption: V2 receptor signaling pathway initiated by Biotinyl-(Arg8)-Vasopressin.

Experimental Workflow: Competitive Binding Assay

Caption: Workflow for a V2 receptor competitive binding assay.

Structure-Function Relationship

Caption: Relationship between the structure and function of Biotinyl-(Arg8)-Vasopressin.

References

• 1. ibl-international.com [ibl-international.com]
• 2. sceti.co.jp [sceti.co.jp]
• 3. Biotinyl analogues of vasopressin as biologically active probes for vasopressin receptor expression in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and biological activity of a biotinylated vasopressin analog - PubMed [pubmed.ncbi.nlm.nih.gov]

Biotinyl-(Arg8)-Vasopressin: An In-Depth Technical Guide to its Application as a V1a/V2 Receptor Probe

For Researchers, Scientists, and Drug Development Professionals

Introduction

Arginine Vasopressin (AVP), a nine-amino acid peptide hormone, is a key regulator of water homeostasis, vascular tone, and social behavior. Its physiological effects are mediated through three G protein-coupled receptors (GPCRs): the V1a, V1b, and V2 receptors. The V1a receptor is primarily coupled to the Gq/11 signaling pathway, leading to intracellular calcium mobilization, while the V2 receptor is coupled to the Gs pathway, stimulating adenylyl cyclase and cyclic AMP (cAMP) production. The distinct signaling cascades and tissue distribution of these receptors make them attractive targets for therapeutic intervention in a variety of disorders.

Biotinyl-(Arg8)-Vasopressin is a valuable molecular tool for studying the pharmacology and cellular biology of V1a and V2 receptors. The biotin (B1667282) moiety allows for high-affinity binding to avidin (B1170675) and streptavidin conjugates, enabling a wide range of applications from receptor visualization and quantification to affinity purification. This technical guide provides a comprehensive overview of the properties and applications of Biotinyl-(Arg8)-Vasopressin as a dual V1a/V2 receptor probe, including detailed experimental protocols and signaling pathway diagrams.

Quantitative Data Summary

While specific binding affinity (Kd or Ki) and functional potency (EC50) values for Biotinyl-(Arg8)-Vasopressin at V1a and V2 receptors are not extensively reported in publicly available literature, studies on closely related biotinylated vasopressin analogs indicate that the biotin modification is well-tolerated and the resulting probes retain high affinity and biological activity.

One study on biotinyl analogues of [Arg8]vasopressin, where the biotinyl moiety was attached at position 4, reported that the analogues retained high binding affinities for both the V1 receptor in rat liver membranes and the V2 receptor in bovine kidney membranes and LLC-PK1 renal epithelial cells.[1] Furthermore, these analogues were found to be as potent as [Arg8]vasopressin in stimulating cAMP-dependent protein kinase in LLC-PK1 cells, indicating preserved V2 receptor agonist activity.[1]

Another study on a different biotinylated vasopressin analog, [1-(2-mercapto) propionic acid] 8-[lysine-N6-biotin] VP (B-MLVP), reported dissociation constants (Kd) of 15 nM in canine renal plasma membranes and 202 nM on the surface of LLC-PK1 kidney cells in competition binding assays.[2] This analog also stimulated adenylate cyclase activity, confirming its agonist properties at the V2 receptor.[2]

The table below summarizes the available quantitative data for related biotinylated vasopressin analogs. Researchers should note that these values are for different molecular entities than Biotinyl-(Arg8)-Vasopressin and should be considered as indicative of the likely performance of biotinylated vasopressin probes.

Compound	Receptor/Tissue/Cell Line	Assay Type	Parameter	Value	Reference
Biotinyl analogues of [Arg8]vasopressin (biotin at position 4)	V1 receptor (rat liver membranes)	Binding Assay	Affinity	High (not quantified)	[1]
V2 receptor (bovine kidney membranes)	Binding Assay	Affinity	High (not quantified)	[1]
V2 receptor (LLC-PK1 cells)	Binding Assay	Affinity	High (not quantified)	[1]
V2 receptor (LLC-PK1 cells)	Functional Assay (cAMP-dependent protein kinase stimulation)	Potency	As potent as [Arg8]vasopressin	[1]
[1-(2-mercapto) propionic acid] 8-[lysine-N6-biotin] VP (B-MLVP)	Vasopressin receptors (canine renal plasma membranes)	Competition Binding Assay	Kd	15 nM	[2]
Vasopressin receptors (LLC-PK1 kidney cells)	Competition Binding Assay	Kd	202 nM	[2]
V2 receptor (renal tissue)	Functional Assay (adenylate cyclase stimulation)	Activity	Agonist	[2]

Signaling Pathways

The V1a and V2 receptors initiate distinct intracellular signaling cascades upon activation by vasopressin or its analogs. Understanding these pathways is crucial for designing and interpreting functional assays.

V1a Receptor Signaling Pathway

The V1a receptor primarily couples to Gαq/11 proteins.[3] Ligand binding induces a conformational change in the receptor, leading to the activation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of stored calcium (Ca2+) into the cytoplasm. The elevated intracellular Ca2+ concentration, along with DAG, activates protein kinase C (PKC), which in turn phosphorylates various downstream targets, leading to cellular responses such as smooth muscle contraction, glycogenolysis, and platelet aggregation.

V1a Receptor Signaling Pathway

V2 Receptor Signaling Pathway

The V2 receptor is predominantly coupled to the Gαs protein.[4] Upon agonist binding, the activated Gαs subunit stimulates adenylyl cyclase (AC), an enzyme that catalyzes the conversion of ATP to cyclic AMP (cAMP). The resulting increase in intracellular cAMP levels leads to the activation of Protein Kinase A (PKA). PKA then phosphorylates various downstream substrates, including aquaporin-2 (AQP2) water channels in the kidney collecting duct cells. This phosphorylation promotes the translocation of AQP2-containing vesicles to the apical membrane, increasing water reabsorption.

V2 Receptor Signaling Pathway

Experimental Protocols

The biotin tag on Biotinyl-(Arg8)-Vasopressin provides a versatile handle for a variety of experimental applications. Below are detailed protocols for key assays.

Competitive Binding Assay

This protocol describes a method to determine the binding affinity of an unlabeled compound by measuring its ability to compete with Biotinyl-(Arg8)-Vasopressin for binding to V1a or V2 receptors.

Workflow:

References

• 1. Biotinyl analogues of vasopressin as biologically active probes for vasopressin receptor expression in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and biological activity of a biotinylated vasopressin analog - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Vasopressin receptor 1A - Wikipedia [en.wikipedia.org]
• 4. Vasopressin receptor 2 - Wikipedia [en.wikipedia.org]

The Biological Activity of Biotinylated Arginine Vasopressin: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Arginine vasopressin (AVP), a nonapeptide neurohormone, plays a pivotal role in regulating a myriad of physiological processes, including water homeostasis, blood pressure, and social behaviors. Its diverse functions are mediated through its interaction with three distinct G protein-coupled receptors (GPCRs): the V1a, V1b, and V2 receptors. The biotinylation of AVP, the process of attaching a biotin (B1667282) molecule to the peptide, has emerged as a powerful tool in the study of these receptors and their signaling pathways. The high-affinity interaction between biotin and avidin (B1170675) (or streptavidin) allows for the development of robust detection and purification strategies, facilitating a deeper understanding of AVP's mechanism of action. This guide provides a comprehensive overview of the biological activity of biotinylated AVP, with a focus on its receptor binding, signaling, and the experimental methodologies used for its characterization.

The Impact of Biotinylation on Receptor Binding and Biological Function

The addition of a biotin moiety to arginine vasopressin can influence its interaction with its cognate receptors. The nature and extent of this influence are dependent on the specific site of biotinylation and the length and nature of the spacer arm connecting biotin to the peptide. Studies have shown that carefully designed biotinylated AVP analogs can retain high binding affinity and biological activity, making them invaluable research tools.

Biotinylated AVP Agonists

A notable example of a biotinylated AVP agonist is [1-(2-mercapto) propionic acid] 8-[lysine-N6-biotin] VP (B-MLVP). This analog has been shown to effectively compete for AVP binding sites in canine renal plasma membranes and on the surface of LLC-PK1 kidney cells.[1] Furthermore, B-MLVP acts as an agonist at the V2 receptor, stimulating adenylate cyclase activity and elevating cellular cyclic AMP (cAMP) levels in a manner similar to native AVP.[1] Another study on biotinyl analogues of [Arg8]vasopressin, with the biotinyl group at position 4, demonstrated that these compounds retained high binding affinities for both V1 and V2 receptors and were as potent as native AVP in stimulating cAMP-dependent protein kinase.[2]

Biotinylated AVP Antagonists

Biotinylation has also been successfully applied to create selective AVP receptor antagonists. For instance, a biotinylated vasopressin antagonist, d(CH2)5Tyr(Me)2Lys(N epsilon-biotinamido-caproate)NH2(9)AVP (ALBtnVP), has been developed as a selective probe for the V1a receptor subtype.[3] This analog exhibits high affinity for V1a receptors and displays marked selectivity over V2 receptors.[3] Another study reported the development of a linear V1-vascular AVP antagonist, PhaaGln, which when coupled to dodecabiotin, retained a high affinity for V1-vascular AVP receptors with a dissociation constant (Kd) of 1.41 nM.[4]

Quantitative Data on Biotinylated AVP Analogs

The following tables summarize the available quantitative data on the binding affinities and potencies of various biotinylated AVP analogs in comparison to native AVP. It is important to note that the experimental conditions, such as the tissue or cell line used, can influence these values.

Ligand	Receptor Subtype	Preparation	Binding Affinity (Kd/Ki)	Reference
Native AVP	V1a	Human Platelet Membranes	Ki = 1.8 ± 0.4 nM	[5]
V1a	Rat Liver Membranes	High Affinity	[2]
V2	Canine Renal Plasma Membranes	-	[1]
V2	Bovine Kidney Membranes	High Affinity	[2]
B-MLVP	V2	Canine Renal Plasma Membranes	Kd = 15 nM	[1]
V2	LLC-PK1 Kidney Cells	Kd = 202 nM	[1]
des-[Dab-(biotinylamido)hexanoyl4, Arg8]vasopressin	V1	Rat Liver Membranes	High Affinity	[2]
V2	Bovine Kidney Membranes	High Affinity	[2]
V2	LLC-PK1 Renal Epithelial Cells	High Affinity	[2]
ALBtnVP	V1a	-	High Affinity Antagonist	[3]
PhaaGln-dodecabiotin	V1a	Human Platelet Membranes	Kd = 1.41 ± 0.20 nM	[4]

Ligand	Functional Assay	Cell Line/Tissue	Potency (EC50/pEC50)	Reference
Native AVP	cAMP Accumulation	HEK293 Cells	pEC50 = 10.57 ± 0.27	[6]
IP1 Accumulation	HEK293 Cells	pEC50 = 7.82 ± 0.13	[6]
B-MLVP	Adenylate Cyclase Stimulation	Canine Renal Tissue	Similar to AVP	[1]
des-[Dab-(biotinylamido)hexanoyl4, Arg8]vasopressin	cAMP-dependent protein kinase stimulation	LLC-PK1 Cells	As potent as [Arg8]vasopressin	[2]

Signaling Pathways of Vasopressin Receptors

The biological effects of AVP and its biotinylated analogs are mediated through distinct signaling pathways coupled to the different receptor subtypes.

V1a and V1b Receptor Signaling

The V1a and V1b receptors primarily couple to the Gq/11 family of G proteins. Upon agonist binding, the activated G protein stimulates phospholipase C (PLC), which catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, leading to the release of stored calcium into the cytoplasm. The elevated intracellular calcium, along with DAG, activates protein kinase C (PKC), which in turn phosphorylates a variety of downstream targets, leading to cellular responses such as vasoconstriction, glycogenolysis, and platelet aggregation.

V1a/V1b Receptor Signaling Pathway

V2 Receptor Signaling

The V2 receptor is coupled to the Gs family of G proteins. Agonist binding to the V2 receptor leads to the activation of adenylyl cyclase, which converts ATP into cyclic AMP (cAMP). cAMP then acts as a second messenger, activating protein kinase A (PKA). PKA phosphorylates various intracellular proteins, including aquaporin-2 water channels in the kidney, leading to their translocation to the apical membrane of collecting duct cells. This increases water reabsorption and is the basis of AVP's antidiuretic effect.

V2 Receptor Signaling Pathway

Experimental Protocols

The characterization of biotinylated AVP analogs relies on a suite of well-established experimental techniques. Below are detailed methodologies for key experiments.

Solid-Phase Synthesis of a Lysine-Biotinylated AVP Analog

This protocol describes a general approach for the solid-phase synthesis of a C-terminally biotinylated AVP analog where biotin is attached to the epsilon-amino group of a lysine (B10760008) residue.

Solid-Phase Synthesis Workflow

Materials:

• Fmoc-protected amino acids

• Rink Amide resin

• Fmoc-Lys(Biotin)-OH

• Coupling reagents (e.g., HBTU, HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Piperidine (B6355638) in dimethylformamide (DMF)

• Trifluoroacetic acid (TFA) cleavage cocktail (e.g., TFA/TIS/water)

• Oxidizing agent (e.g., iodine or potassium ferricyanide)

• High-performance liquid chromatography (HPLC) system

• Mass spectrometer

Procedure:

• Resin Preparation: Swell the Rink Amide resin in DMF.

• First Amino Acid Coupling: Couple Fmoc-Lys(Biotin)-OH to the resin using a coupling agent like HBTU/HOBt in the presence of DIPEA.

• Fmoc Deprotection: Remove the Fmoc protecting group from the lysine residue by treating the resin with a solution of piperidine in DMF.

• Peptide Chain Elongation: Sequentially couple the remaining Fmoc-protected amino acids of the AVP sequence according to the desired order. Each coupling step is followed by an Fmoc deprotection step.

• Final Deprotection: Remove the final Fmoc group from the N-terminal amino acid.

• Cleavage and Deprotection: Cleave the peptide from the resin and simultaneously remove the acid-labile side-chain protecting groups by treating the resin with a TFA cleavage cocktail.

• Disulfide Bond Formation: After cleavage, dissolve the linear peptide in an appropriate buffer and induce disulfide bond formation between the two cysteine residues using an oxidizing agent.

• Purification: Purify the crude biotinylated AVP by reverse-phase HPLC.

• Characterization: Confirm the identity and purity of the final product by mass spectrometry.

Radioligand Competition Binding Assay

This assay is used to determine the binding affinity (Ki) of a biotinylated AVP analog by measuring its ability to compete with a radiolabeled ligand for binding to the vasopressin receptor.

Materials:

• Cell membranes or whole cells expressing the vasopressin receptor of interest

• Radiolabeled AVP analog (e.g., [3H]-AVP)

• Biotinylated AVP analog (test compound)

• Unlabeled native AVP (for determining non-specific binding)

• Assay buffer

• 96-well plates

• Filtration apparatus and glass fiber filters

• Scintillation counter and scintillation fluid

Procedure:

• Plate Setup: In a 96-well plate, add the assay buffer.

• Addition of Competitors: Add increasing concentrations of the biotinylated AVP analog to the appropriate wells. To a set of wells, add a high concentration of unlabeled native AVP to determine non-specific binding.

• Addition of Radioligand: Add a fixed concentration of the radiolabeled AVP analog to all wells.

• Addition of Receptor Preparation: Add the cell membrane preparation or whole cells to all wells to initiate the binding reaction.

• Incubation: Incubate the plate at a specific temperature for a time sufficient to reach binding equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Counting: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. The IC50 value (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand) is determined from this curve. The Ki value is then calculated using the Cheng-Prusoff equation.

cAMP Accumulation Assay (for V2 Receptor Agonists)

This functional assay measures the ability of a biotinylated AVP agonist to stimulate the production of cAMP in cells expressing the V2 receptor.

Materials:

• Cells stably expressing the V2 receptor (e.g., HEK293 or CHO cells)

• Cell culture medium

• Phosphodiesterase (PDE) inhibitor (e.g., IBMX)

• Biotinylated AVP analog (test compound)

• Native AVP (positive control)

• cAMP detection kit (e.g., HTRF, ELISA)

• Plate reader

Procedure:

• Cell Seeding: Seed the V2 receptor-expressing cells in a multi-well plate and allow them to adhere overnight.

• Pre-incubation: Pre-incubate the cells with a PDE inhibitor to prevent the degradation of cAMP.

• Compound Addition: Add increasing concentrations of the biotinylated AVP analog or native AVP to the cells.

• Incubation: Incubate the plate at 37°C for a specified time to allow for cAMP accumulation.

• Cell Lysis and Detection: Lyse the cells and measure the intracellular cAMP concentration using a commercial cAMP detection kit according to the manufacturer's instructions.

• Data Analysis: Plot the cAMP concentration against the logarithm of the agonist concentration. Fit the data to a sigmoidal dose-response curve to determine the EC50 value (the concentration of the agonist that produces 50% of the maximal response).

Intracellular Calcium Mobilization Assay (for V1a/V1b Receptor Agonists)

This functional assay measures the ability of a biotinylated AVP agonist to induce an increase in intracellular calcium concentration in cells expressing V1a or V1b receptors.

Materials:

• Cells stably expressing the V1a or V1b receptor

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

• Assay buffer (e.g., HBSS with HEPES)

• Biotinylated AVP analog (test compound)

• Native AVP (positive control)

• Fluorescence plate reader with an injection system

Procedure:

• Cell Seeding: Seed the V1a or V1b receptor-expressing cells in a black, clear-bottom multi-well plate and allow them to adhere overnight.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye by incubating them with the dye solution for a specified time.

• Compound Injection and Measurement: Place the plate in the fluorescence plate reader. Inject increasing concentrations of the biotinylated AVP analog or native AVP into the wells and simultaneously measure the change in fluorescence intensity over time.

• Data Analysis: The peak fluorescence response is plotted against the logarithm of the agonist concentration. Fit the data to a sigmoidal dose-response curve to determine the EC50 value.

Conclusion

Biotinylated arginine vasopressin analogs are indispensable tools for researchers in the fields of pharmacology, physiology, and drug discovery. By retaining significant biological activity, these modified peptides allow for the detailed investigation of vasopressin receptor distribution, function, and signaling. The ability to attach avidin or streptavidin conjugates, such as fluorescent probes or enzymes, to biotinylated AVP provides a versatile platform for a wide range of applications, from receptor visualization to the development of novel therapeutic agents. The data and protocols presented in this guide offer a solid foundation for scientists seeking to utilize biotinylated AVP in their research endeavors.

References

• 1. Synthesis and biological activity of a biotinylated vasopressin analog - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Biotinyl analogues of vasopressin as biologically active probes for vasopressin receptor expression in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A selective biotinylated probe for V1a vasopressin receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Linear V1-vascular vasopressin antagonists suitable for radioiodination, biotinylation, and fluorescent labeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Vasopressin receptor 1A - Wikipedia [en.wikipedia.org]
• 6. Item - pEC50 values and fold change in EC50 for AVP-induced cAMP and IP1 accumulation. - Public Library of Science - Figshare [plos.figshare.com]

An In-depth Technical Guide to the Chemical Properties of Biotinyl-(Arg8)-Vasopressin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and biological properties of Biotinyl-(Arg8)-Vasopressin, a biotinylated analog of the neurohypophyseal hormone Arginine Vasopressin (AVP). This document is intended to serve as a valuable resource for researchers utilizing this peptide in receptor binding assays, signaling pathway studies, and other applications in drug discovery and development.

Core Chemical Properties

Biotinyl-(Arg8)-Vasopressin is a synthetic derivative of the endogenous mammalian antidiuretic hormone, [Arg8]-Vasopressin. The biotin (B1667282) moiety is attached to the N-terminus of the peptide, allowing for high-affinity binding to avidin (B1170675) and streptavidin-based detection systems. This modification makes it a powerful tool for a variety of biochemical and cell-based assays.

Structure and Composition

The primary structure of Biotinyl-(Arg8)-Vasopressin consists of a nine-amino-acid peptide with a disulfide bridge between the cysteine residues at positions 1 and 6. The biotin molecule is covalently linked to the N-terminal cysteine.

Amino Acid Sequence: Biotinyl-Cys-Tyr-Phe-Gln-Asn-Cys-Pro-Arg-Gly-NH₂ (Disulfide bond: Cys1-Cys6)[1][2]

A summary of the core chemical properties is presented in the table below.

Property	Value	Source
Molecular Formula	C₅₆H₇₉N₁₇O₁₄S₃	[3]
Molecular Weight	~1310.55 g/mol	[1]
CAS Number	126703-17-1	[1][4]

Physicochemical Properties

Understanding the physicochemical properties of Biotinyl-(Arg8)-Vasopressin is crucial for its effective use in experimental settings.

Property	Description	Source
Solubility	Soluble in water. For optimal solubility, reconstitution in a suitable buffer is recommended.	[5]
Stability and Storage	Lyophilized powder is stable for up to 6 months when stored at 0-5°C. For long-term storage, it is recommended to store desiccated below -18°C. Reconstituted solutions can be stored at 4°C for 2-7 days or for future use below -18°C. The addition of a carrier protein (e.g., 0.1% HSA or BSA) is recommended for long-term storage of solutions. Avoid repeated freeze-thaw cycles.	[5][6]

Biological Activity and Receptor Interaction

Biotinyl-(Arg8)-Vasopressin is an agonist of vasopressin receptors and is known to retain high binding affinity, similar to the unmodified [Arg8]-Vasopressin. It interacts with the three main subtypes of vasopressin receptors: V1a, V1b, and V2.

Vasopressin Receptor Signaling Pathways

The biological effects of Biotinyl-(Arg8)-Vasopressin are mediated through its interaction with vasopressin receptors, which are G protein-coupled receptors (GPCRs). The activation of these receptors triggers distinct downstream signaling cascades.

V1a and V1b Receptor Signaling (Gq/11 Pathway)

The V1a and V1b receptors primarily couple to G proteins of the Gq/11 family. Upon agonist binding, this pathway leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of calcium from intracellular stores, while DAG activates protein kinase C (PKC).

V1a/V1b receptor Gq signaling pathway.

V2 Receptor Signaling (Gs Pathway)

The V2 receptor is primarily coupled to the Gs family of G proteins. Agonist binding leads to the activation of adenylyl cyclase, which catalyzes the conversion of ATP to cyclic AMP (cAMP). cAMP then acts as a second messenger, activating protein kinase A (PKA), which phosphorylates various downstream targets to elicit a cellular response, most notably the insertion of aquaporin-2 water channels into the apical membrane of kidney collecting duct cells.

V2 receptor Gs signaling pathway.

Experimental Protocols

The biotin moiety of Biotinyl-(Arg8)-Vasopressin allows for its use in a variety of experimental protocols. Below are generalized methodologies that can be adapted for specific research needs.

Synthesis and Purification

Biotinyl-(Arg8)-Vasopressin is typically synthesized using solid-phase peptide synthesis (SPPS)[9]. A general workflow for its synthesis and purification is outlined below.

General workflow for synthesis and purification.

Protocol Outline:

• Solid-Phase Peptide Synthesis: The peptide is assembled on a solid support resin, starting from the C-terminal glycine. Protected amino acids are sequentially coupled until the full-length peptide is synthesized.

• N-terminal Biotinylation: A biotin derivative with an activated carboxyl group is coupled to the free N-terminal amine of the resin-bound peptide.

• Cleavage and Deprotection: The peptide is cleaved from the resin, and all protecting groups are removed using a strong acid cocktail.

• Disulfide Bond Formation: The linear peptide is subjected to an oxidation reaction to form the intramolecular disulfide bridge between the two cysteine residues.

• Purification: The crude peptide is purified by reverse-phase high-performance liquid chromatography (RP-HPLC).

• Lyophilization: The purified peptide is lyophilized to obtain a stable powder.

Receptor Binding Assay

A competitive receptor binding assay can be used to determine the binding affinity of Biotinyl-(Arg8)-Vasopressin. This assay measures the ability of the biotinylated peptide to compete with a radiolabeled ligand for binding to the vasopressin receptor.

Protocol Outline:

• Membrane Preparation: Prepare cell membranes from a cell line or tissue known to express the vasopressin receptor subtype of interest.

• Assay Setup: In a multi-well plate, combine the cell membranes, a fixed concentration of a radiolabeled vasopressin ligand (e.g., [³H]-Arginine Vasopressin), and increasing concentrations of unlabeled Biotinyl-(Arg8)-Vasopressin.

• Incubation: Incubate the plate to allow the binding to reach equilibrium.

• Separation of Bound and Free Ligand: Rapidly filter the contents of each well through a glass fiber filter to separate the membrane-bound radioligand from the free radioligand.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding of the radioligand against the concentration of Biotinyl-(Arg8)-Vasopressin. The IC50 value (the concentration of the biotinylated peptide that inhibits 50% of the specific binding of the radioligand) can be determined by non-linear regression analysis.

cAMP Measurement Assay

To assess the functional activity of Biotinyl-(Arg8)-Vasopressin at the V2 receptor, a cAMP accumulation assay can be performed.

Protocol Outline:

• Cell Culture: Culture a cell line expressing the V2 receptor (e.g., LLC-PK1 cells) in a multi-well plate.

• Stimulation: Treat the cells with increasing concentrations of Biotinyl-(Arg8)-Vasopressin in the presence of a phosphodiesterase inhibitor (to prevent cAMP degradation).

• Cell Lysis: Lyse the cells to release the intracellular cAMP.

• cAMP Quantification: Measure the cAMP levels in the cell lysates using a commercially available cAMP assay kit (e.g., ELISA or HTRF-based assay).

• Data Analysis: Plot the amount of cAMP produced against the concentration of Biotinyl-(Arg8)-Vasopressin to determine the EC50 value (the concentration that elicits a half-maximal response).

Intracellular Calcium Mobilization Assay

The activation of V1a and V1b receptors by Biotinyl-(Arg8)-Vasopressin can be assessed by measuring changes in intracellular calcium concentration.

Protocol Outline:

• Cell Culture and Dye Loading: Culture a cell line expressing V1a or V1b receptors in a multi-well plate and load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).

• Baseline Measurement: Measure the baseline fluorescence of the cells using a fluorescence plate reader.

• Stimulation: Add increasing concentrations of Biotinyl-(Arg8)-Vasopressin to the wells and immediately begin recording the fluorescence signal over time.

• Data Analysis: The change in fluorescence intensity reflects the change in intracellular calcium concentration. Plot the peak fluorescence response against the concentration of Biotinyl-(Arg8)-Vasopressin to determine the EC50 value.

Conclusion

Biotinyl-(Arg8)-Vasopressin is a valuable tool for studying the pharmacology and signaling of vasopressin receptors. Its biotin tag facilitates its use in a wide range of applications, from receptor binding studies to the visualization of receptor localization and trafficking. This guide provides a foundational understanding of its chemical and biological properties, along with generalized experimental protocols. Researchers are encouraged to optimize these protocols for their specific experimental systems and to consult the primary literature for more detailed methodologies.

References

• 1. peptide.com [peptide.com]
• 2. shop.bachem.com [shop.bachem.com]
• 3. A solid-phase synthesis of (8-arginine)-vasopressin through a crystalline protected nonapeptide intermediate and biological properties of the hormone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. phoenixpeptide.com [phoenixpeptide.com]
• 6. raybiotech.com [raybiotech.com]
• 7. Synthesis and biological activity of a biotinylated vasopressin analog - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Biotinyl analogues of vasopressin as biologically active probes for vasopressin receptor expression in cultured cells [pubmed.ncbi.nlm.nih.gov]
• 9. bachem.com [bachem.com]

Protocols & Analytical Methods

Application Notes and Protocols for Biotinyl-(Arg8)-Vasopressin Immunofluorescence in Cultured Cells

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the immunofluorescent labeling of the Vasopressin V2 receptor (V2R) in cultured cells using Biotinyl-(Arg8)-Vasopressin. This method allows for the visualization of V2R localization, trafficking, and internalization upon ligand binding.

Introduction

Arginine Vasopressin (AVP), a key hormone in water homeostasis, exerts its effects through binding to specific G-protein coupled receptors (GPCRs). The V2 receptor, primarily expressed in the kidney collecting ducts, is coupled to a Gs protein and stimulates the adenylyl cyclase pathway upon activation. Biotinylated analogs of AVP, such as Biotinyl-(Arg8)-Vasopressin, are valuable tools for studying V2 receptor biology. These analogs retain a high affinity for the V2R and can be detected with high sensitivity using fluorophore-conjugated streptavidin. This allows for the direct visualization of the receptor-ligand complex, providing insights into receptor distribution and dynamics. Studies have successfully utilized biotinylated vasopressin analogs to visualize V2 receptors in cell lines like LLC-PK1 and HEK 293T.[1][2]

V2 Receptor Signaling Pathway

Upon binding of Biotinyl-(Arg8)-Vasopressin to the V2 receptor, a conformational change is induced, leading to the activation of the associated Gs protein. The activated Gαs subunit stimulates adenylyl cyclase, which in turn converts ATP to cyclic AMP (cAMP).[3][4][5] Elevated cAMP levels activate Protein Kinase A (PKA), which then phosphorylates various downstream targets, ultimately leading to the cellular response. Following activation, the receptor is often internalized, a process that can be visualized using this protocol.

Figure 1: V2 Receptor Signaling Pathway.

Quantitative Data Summary

The following table summarizes quantitative data related to Vasopressin V2 receptor binding and internalization from published studies. Note that these values may vary depending on the cell line, experimental conditions, and the specific vasopressin analog used.

Parameter	Value	Cell Line	Ligand	Citation
V2R Internalization	32 ± 5%	HEK 293T	Arginine Vasopressin (AVP)	[2]
Condition	100 nM for 30 min
V2R-GFP Internalization	Plateau reached at 60 min	MDCK	dDAVP (100 nM)	[6]
Dissociation Constant (Kd)	15 nM	Canine Renal Membranes	Biotinylated Vasopressin Analog	[7]
Dissociation Constant (Kd)	202 nM	LLC-PK1 Cells	Biotinylated Vasopressin Analog	[7]

Experimental Workflow

The experimental workflow for Biotinyl-(Arg8)-Vasopressin immunofluorescence involves several key stages, from cell culture to image acquisition and analysis.

Figure 2: Experimental Workflow Diagram.

Detailed Experimental Protocol

This protocol is a general guideline and may require optimization for specific cell lines and experimental goals.

Materials and Reagents

• Cell Line: Cultured cells expressing Vasopressin V2 receptor (e.g., LLC-PK1, HEK 293T, MDCK).

• Culture Medium: Appropriate for the chosen cell line.

• Coverslips or Chamber Slides: Sterile and suitable for cell culture.

• Biotinyl-(Arg8)-Vasopressin: Lyophilized powder.

• Phosphate Buffered Saline (PBS): pH 7.4.

• Fixation Solution: 4% Paraformaldehyde (PFA) in PBS, freshly prepared.

• Permeabilization Buffer (Optional): 0.1-0.5% Triton X-100 or Saponin in PBS.

• Blocking Buffer: 5% Bovine Serum Albumin (BSA) or Normal Goat Serum in PBS.

• Fluorophore-conjugated Streptavidin: (e.g., Streptavidin-FITC, -Alexa Fluor 488, or -Alexa Fluor 594).

• Nuclear Counterstain: DAPI (4',6-diamidino-2-phenylindole) solution.

• Antifade Mounting Medium.

Procedure

• Cell Seeding:

  • A day prior to the experiment, seed cells onto sterile glass coverslips or chamber slides at a density that will result in 60-80% confluency on the day of the experiment.[8]

  • Culture cells overnight in a humidified incubator at 37°C with 5% CO2.

• Ligand Binding:

  • Prepare a working solution of Biotinyl-(Arg8)-Vasopressin in serum-free medium. The optimal concentration should be determined empirically, but a starting range of 10-100 nM is recommended.

  • Aspirate the culture medium from the cells and wash once with warm PBS.

  • Add the Biotinyl-(Arg8)-Vasopressin working solution to the cells and incubate for a desired time at 37°C to allow for binding and internalization. Incubation times can range from 15 minutes to 2 hours, depending on the experimental question. For internalization studies, a time course (e.g., 0, 15, 30, 60 minutes) is recommended.[2][6]

• Washing:

  • To remove unbound ligand, aspirate the Biotinyl-(Arg8)-Vasopressin solution and wash the cells three times with cold PBS.

• Fixation:

  • Fix the cells by adding 4% PFA in PBS and incubating for 15-20 minutes at room temperature.[9][10]

  • Aspirate the fixation solution and wash the cells three times with PBS for 5 minutes each.

• Permeabilization (Optional):

  • This step is necessary if visualizing internalized receptors or intracellular targets.

  • Incubate the cells with permeabilization buffer (e.g., 0.1% Triton X-100 in PBS) for 5-10 minutes at room temperature.[11]

  • Wash the cells three times with PBS.

• Blocking:

  • To reduce non-specific binding of the streptavidin, incubate the cells with blocking buffer for 30-60 minutes at room temperature.[12]

• Streptavidin Incubation:

  • Dilute the fluorophore-conjugated streptavidin in blocking buffer according to the manufacturer's recommendations.

  • Aspirate the blocking buffer and add the diluted streptavidin solution to the cells.

  • Incubate for 30-60 minutes at room temperature, protected from light.[13]

• Washing:

  • Aspirate the streptavidin solution and wash the cells three times with PBS for 5 minutes each, protected from light.

• Nuclear Counterstaining:

  • Incubate the cells with DAPI solution for 5-10 minutes at room temperature, protected from light.

  • Wash the cells twice with PBS.

• Mounting:

  • Carefully remove the coverslips from the wells and mount them onto glass slides with a drop of antifade mounting medium.

  • Seal the edges of the coverslip with nail polish to prevent drying.

• Imaging:

  • Visualize the stained cells using a fluorescence or confocal microscope with the appropriate filter sets for the chosen fluorophore and DAPI.

  • Capture images for analysis of receptor localization and fluorescence intensity.

References

• 1. Biotinyl analogues of vasopressin as biologically active probes for vasopressin receptor expression in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Heterodimerization of V1a and V2 vasopressin receptors determines the interaction with β-arrestin and their trafficking patterns - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Vasopressin receptor - Wikipedia [en.wikipedia.org]
• 5. Vasopressin receptor 2 - Wikipedia [en.wikipedia.org]
• 6. Regulation of the Vasopressin V2 Receptor by Vasopressin in Polarized Renal Collecting Duct Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis and biological activity of a biotinylated vasopressin analog - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Detection of G Protein-Coupled Receptors by Immunofluorescence Microscopy | Springer Nature Experiments [experiments.springernature.com]
• 9. cure-plan.online [cure-plan.online]
• 10. ulab360.com [ulab360.com]
• 11. UNIT 4.3 Immunofluorescence Staining - PMC [pmc.ncbi.nlm.nih.gov]
• 12. creative-diagnostics.com [creative-diagnostics.com]
• 13. BestProtocols: Immunofluorescent Staining of Intracellular Antigens on Cultured Cells | Thermo Fisher Scientific - JP [thermofisher.com]

Application Note: In Situ Detection of Biotinyl-(Arg8)-Vasopressin Binding in Tissue Sections using Streptavidin-HRP

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Arginine Vasopressin (AVP), a nonapeptide hormone, plays a crucial role in regulating water homeostasis, blood pressure, and various central nervous system functions. Its actions are mediated through specific G protein-coupled receptors (GPCRs), namely the V1a, V1b, and V2 receptors. Understanding the tissue-specific localization and density of these receptors is paramount for elucidating the physiological and pathological roles of vasopressin and for the development of novel therapeutics targeting the vasopressin system. Biotinyl-(Arg8)-Vasopressin is a biologically active, biotinylated analog of AVP that can be used to probe for vasopressin receptor expression in tissue sections.[1][2] This application note provides a detailed protocol for the in situ detection of Biotinyl-(Arg8)-Vasopressin binding sites in tissue sections using a highly sensitive streptavidin-horseradish peroxidase (HRP) conjugate and a chromogenic substrate. The strong and specific interaction between biotin (B1667282) and streptavidin allows for significant signal amplification, enabling the visualization of vasopressin receptor distribution.[3][4][5]

Vasopressin Receptor Signaling

Vasopressin receptors are coupled to distinct signaling pathways. V1 receptors (V1a and V1b) are typically coupled to Gq/11, which activates phospholipase C (PLC), leading to the production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). This cascade results in an increase in intracellular calcium and activation of protein kinase C (PKC).[6] The V2 receptor, primarily found in the kidney, is coupled to Gs, which activates adenylyl cyclase, leading to an increase in cyclic AMP (cAMP) and activation of protein kinase A (PKA).[7][8]

Caption: Simplified Vasopressin V1 and V2 receptor signaling pathways.

Experimental Workflow

The overall experimental workflow involves preparing the tissue, incubating with the biotinylated ligand, followed by detection with streptavidin-HRP and a chromogenic substrate.

Caption: Experimental workflow for Biotinyl-(Arg8)-Vasopressin detection.

Data Presentation

The following table provides an example of how to structure quantitative data from a binding experiment. This could be based on varying the concentration of Biotinyl-(Arg8)-Vasopressin or comparing binding in different tissue types or under different experimental conditions.

Concentration of Biotinyl-(Arg8)-Vasopressin	Mean Signal Intensity (Arbitrary Units)	Standard Deviation	n
1 nM	15.2	2.1	3
10 nM	48.9	5.6	3
50 nM	120.5	12.3	3
100 nM	155.8	15.1	3
100 nM + Excess Unlabeled Vasopressin	8.3	1.5	3

Detailed Experimental Protocols

Materials and Reagents:

• Biotinyl-(Arg8)-Vasopressin

• Streptavidin-HRP conjugate

• DAB (3,3'-Diaminobenzidine) substrate kit

• Formalin-fixed, paraffin-embedded (FFPE) or frozen tissue sections on positively charged slides

• Xylene or a xylene substitute

• Ethanol (B145695) (100%, 95%, 70%)

• Deionized or distilled water

• Tris-buffered saline (TBS): 50 mM Tris, 150 mM NaCl, pH 7.4

• TBS with 0.1% Tween-20 (TBST)

• Antigen retrieval solution (e.g., 10 mM Sodium Citrate, pH 6.0)

• Hydrogen peroxide (3% solution)

• Normal serum (from the species the secondary antibody, if used, was raised in, e.g., goat serum) or Bovine Serum Albumin (BSA) for blocking

• Avidin (B1170675)/Biotin Blocking Kit (if high endogenous biotin is expected, e.g., in liver or kidney tissue)[9]

• Hematoxylin (B73222) counterstain

• Mounting medium

• Coplin jars

• Humidified chamber

Protocol for FFPE Tissue Sections:

• Deparaffinization and Rehydration:

  • Immerse slides in xylene for 2 x 5 minutes.

  • Immerse slides in 100% ethanol for 2 x 3 minutes.

  • Immerse slides in 95% ethanol for 2 minutes.

  • Immerse slides in 70% ethanol for 2 minutes.

  • Rinse slides in deionized water for 2 x 2 minutes.[10][11]

• Antigen Retrieval (Optional but Recommended):

  • Heat-induced epitope retrieval (HIER) can improve ligand access.

  • Pre-heat antigen retrieval solution to 95-100°C.

  • Immerse slides in the hot retrieval solution for 10-20 minutes.

  • Allow slides to cool in the solution for 20 minutes at room temperature.

  • Rinse slides in TBS for 2 x 3 minutes.[10]

• Blocking Endogenous Peroxidase:

  • Immerse slides in 3% hydrogen peroxide in methanol (B129727) or TBS for 10-15 minutes to block endogenous peroxidase activity.[10]

  • Rinse slides in TBS for 2 x 5 minutes.

• Blocking Endogenous Biotin (if necessary):

  • If staining tissues with high endogenous biotin (e.g., kidney, liver), use a commercial avidin/biotin blocking kit according to the manufacturer's instructions.[9] This typically involves sequential incubation with avidin and then biotin solutions.

• Blocking Nonspecific Binding:

  • Incubate sections for 30-60 minutes at room temperature in a humidified chamber with a blocking buffer (e.g., 10% normal serum or 1-3% BSA in TBS).[9][10]

  • Gently tap off excess blocking solution before the next step.

• Incubation with Biotinyl-(Arg8)-Vasopressin:

  • Dilute Biotinyl-(Arg8)-Vasopressin to the desired concentration (e.g., 1-100 nM, requires optimization) in blocking buffer.

  • Apply the diluted biotinylated peptide to the tissue sections, ensuring complete coverage.

  • Incubate in a humidified chamber for 1-2 hours at room temperature or overnight at 4°C.

  • Negative Control: For a competition assay to demonstrate specificity, co-incubate an adjacent section with the Biotinyl-(Arg8)-Vasopressin and a 100-fold molar excess of unlabeled Arg8-Vasopressin.

• Washing:

  • Rinse slides gently with TBST.

  • Wash slides in TBST for 3 x 5 minutes with gentle agitation.

• Incubation with Streptavidin-HRP:

  • Dilute the Streptavidin-HRP conjugate in the blocking buffer according to the manufacturer's recommended dilution range (e.g., 1:200 - 1:1000).

  • Apply the diluted Streptavidin-HRP to the sections and incubate for 30-60 minutes at room temperature in a humidified chamber.[10][12]

• Washing:

  • Rinse slides gently with TBST.

  • Wash slides in TBST for 3 x 5 minutes with gentle agitation.

• Signal Development:

  • Prepare the DAB substrate solution according to the manufacturer's instructions immediately before use.

  • Apply the DAB solution to the sections and incubate for 2-10 minutes, or until the desired brown precipitate is observed under a microscope.

  • Stop the reaction by immersing the slides in deionized water.[9]

• Counterstaining:

  • Immerse slides in hematoxylin for 30 seconds to 2 minutes.

  • "Blue" the sections by rinsing in running tap water for 5 minutes.[9]

• Dehydration and Mounting:

  • Dehydrate the sections through a graded series of ethanol (70%, 95%, 100%).

  • Clear in xylene and coverslip using a permanent mounting medium.

Protocol for Frozen Tissue Sections:

• Fixation:

  • Air dry frozen sections on slides for 30-60 minutes at room temperature.

  • Fix in cold acetone (B3395972) or 4% paraformaldehyde for 10 minutes.[9]

  • Air dry for 10-20 minutes.

  • Rinse in TBS for 2 x 5 minutes.

• Blocking and Staining:

  • Proceed from Step 3 (Blocking Endogenous Peroxidase) of the FFPE protocol. Antigen retrieval (Step 2) is generally not required for frozen sections.

Expected Results:

Specific binding of Biotinyl-(Arg8)-Vasopressin will appear as a brown precipitate at the sites of vasopressin receptor expression. The intensity of the staining should be proportional to the density of the receptors. In the negative control section (with excess unlabeled vasopressin), a significant reduction or absence of staining should be observed, confirming the specificity of the binding.

Troubleshooting:

• High Background: May be due to incomplete blocking of endogenous peroxidase or biotin, insufficient washing, or excessive concentration of the biotinylated peptide or streptavidin-HRP.

• Weak or No Signal: Could result from low receptor expression, inactive reagents, incorrect dilutions, or over-fixation of the tissue (for FFPE). Consider optimizing the concentration of the biotinylated peptide and performing antigen retrieval.

• Nonspecific Staining: Ensure adequate blocking of nonspecific binding sites. The use of a high-quality streptavidin conjugate is recommended to minimize nonspecific binding.[4]

References

• 1. Biotinyl analogues of vasopressin as biologically active probes for vasopressin receptor expression in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and biological activity of a biotinylated vasopressin analog - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Avidin-Biotin Complex Method for IHC Detection | Thermo Fisher Scientific - US [thermofisher.com]
• 4. IHC免疫検出 | Thermo Fisher Scientific - JP [thermofisher.com]
• 5. What are the signal amplification methods used in immunohistochemistry (IHC)? | AAT Bioquest [aatbio.com]
• 6. Signal transduction of V1-vascular vasopressin receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Arginine Vasopressin Receptor Signaling and Functional Outcomes in Heart Failure - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 10. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 11. Immunohistochemistry Procedure [sigmaaldrich.com]
• 12. Streptavidin-HRP | IHC, WB reagent | Hello Bio [hellobio.com]

Application Notes and Protocols for Vasopressin Receptor Binding Assay Using Biotinyl-(Arg8)-Vasopressin

Audience: Researchers, scientists, and drug development professionals.

Introduction

Arginine vasopressin (AVP) is a critical neurohypophysial hormone that regulates a wide range of physiological processes, including water homeostasis, blood pressure, and social behaviors.[1] These effects are mediated through its interaction with specific G protein-coupled receptors (GPCRs): the V1a, V1b (also known as V3), and V2 receptors.[2][3] Understanding the binding characteristics of novel compounds to these receptors is fundamental for the development of new therapeutics. This document provides a detailed protocol for a non-radioactive vasopressin receptor binding assay using Biotinyl-(Arg8)-Vasopressin, a biotinylated analog of AVP. This assay format offers a sensitive and robust alternative to traditional radioligand binding assays, leveraging the high-affinity interaction between biotin (B1667282) and streptavidin for detection.[4][5]

Vasopressin Receptor Signaling Pathways

Vasopressin receptors are classified into three main subtypes, each coupled to distinct G protein signaling pathways, leading to different physiological responses.[2][3]

• V1a and V1b Receptors: These receptors are primarily coupled to Gq/11 proteins.[3][6][7] Upon agonist binding, this activates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[8][9] IP3 stimulates the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC).[9] This pathway is crucial for processes like vasoconstriction, glycogenolysis, and ACTH release.[2][6][9]

• V2 Receptor: The V2 receptor is coupled to the Gs protein.[2][10] Activation of the V2 receptor stimulates adenylyl cyclase, leading to an increase in intracellular cyclic adenosine (B11128) monophosphate (cAMP).[2][10][11] This signaling cascade is the primary mechanism for the antidiuretic effects of vasopressin in the kidney, promoting water reabsorption.[2][10]

Below are diagrams illustrating these signaling pathways.

Caption: V1a and V1b Receptor Signaling Pathway.

Caption: V2 Receptor Signaling Pathway.

Experimental Protocols

This section details the methodologies for saturation and competition binding assays using Biotinyl-(Arg8)-Vasopressin.

Materials and Reagents

• Biotinyl-(Arg8)-Vasopressin: Lyophilized powder.

• Cell Membranes: Prepared from cell lines stably expressing the human vasopressin receptor of interest (V1a, V1b, or V2).

• Streptavidin-Europium (or other suitable conjugate): For detection.

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 0.1% BSA, pH 7.4.

• Wash Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.

• Unlabeled Ligands: Arginine Vasopressin (for non-specific binding determination) and test compounds.

• 96-well Microplates: Low-protein binding, white or black depending on the detection method.

• Plate shaker and incubator.

• Microplate reader capable of time-resolved fluorescence (for Europium-based detection).

Experimental Workflow Diagram

Caption: General workflow for the vasopressin receptor binding assay.

Protocol 1: Saturation Binding Assay

This assay is performed to determine the receptor density (Bmax) and the dissociation constant (Kd) of Biotinyl-(Arg8)-Vasopressin for the target receptor.[12]

• Preparation:

  • Prepare serial dilutions of Biotinyl-(Arg8)-Vasopressin in Assay Buffer. A typical concentration range would be 0.1 x Kd to 10 x Kd, if the approximate Kd is known. Otherwise, a broader range (e.g., 0.01 nM to 100 nM) should be used.

  • Dilute the cell membrane preparation in Assay Buffer to the desired concentration (e.g., 5-20 µg protein per well). The optimal concentration should be determined empirically to ensure that less than 10% of the total ligand is bound.[13]

• Assay Setup (in a 96-well plate):

  • Total Binding: To each well, add 50 µL of Assay Buffer, 50 µL of the diluted cell membrane suspension, and 50 µL of the corresponding Biotinyl-(Arg8)-Vasopressin dilution.

  • Non-Specific Binding (NSB): To a separate set of wells, add 50 µL of a high concentration of unlabeled Arginine Vasopressin (e.g., 1 µM), 50 µL of the diluted cell membrane suspension, and 50 µL of the corresponding Biotinyl-(Arg8)-Vasopressin dilution.

• Incubation:

  • Seal the plate and incubate at room temperature (e.g., 22°C) for 60-120 minutes with gentle shaking. The optimal incubation time should be determined in preliminary experiments to ensure equilibrium is reached.

• Washing and Detection:

  • The method for separating bound from free ligand will depend on the assay format (e.g., filtration or plate-based wash). For a plate-based assay, aspirate the incubation mixture and wash the wells 3-4 times with ice-cold Wash Buffer.

  • Add 100 µL of Streptavidin-Europium (diluted in Assay Buffer) to each well.

  • Incubate for 30-60 minutes at room temperature, protected from light.

  • Wash the wells again as described above to remove unbound streptavidin conjugate.

  • Add an appropriate enhancement solution if required by the manufacturer's protocol.

• Data Acquisition and Analysis:

  • Read the plate using a microplate reader capable of time-resolved fluorescence.

  • Calculate Specific Binding = Total Binding - Non-Specific Binding.

  • Plot Specific Binding as a function of the Biotinyl-(Arg8)-Vasopressin concentration.

  • Analyze the data using non-linear regression (one-site binding hyperbola) to determine the Kd and Bmax values.

Protocol 2: Competition Binding Assay

This assay is used to determine the binding affinity (Ki) of unlabeled test compounds by measuring their ability to compete with a fixed concentration of Biotinyl-(Arg8)-Vasopressin for binding to the receptor.[13]

• Preparation:

  • Prepare serial dilutions of the unlabeled test compounds in Assay Buffer.

  • Prepare a working solution of Biotinyl-(Arg8)-Vasopressin in Assay Buffer at a concentration close to its Kd value (determined from the saturation assay).

  • Dilute the cell membrane preparation in Assay Buffer as in the saturation assay.

• Assay Setup (in a 96-well plate):

  • To each well, add 50 µL of the test compound dilution (or buffer for total binding, or a high concentration of unlabeled AVP for NSB).

  • Add 50 µL of the diluted cell membrane suspension.

  • Add 50 µL of the Biotinyl-(Arg8)-Vasopressin working solution.

• Incubation, Washing, Detection, and Data Acquisition:

  • Follow steps 3, 4, and the first point of step 5 from the Saturation Binding Assay protocol.

• Data Analysis:

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Analyze the data using non-linear regression (sigmoidal dose-response with variable slope) to determine the IC50 value (the concentration of test compound that inhibits 50% of the specific binding of the biotinylated ligand).

  • Calculate the inhibitor constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of Biotinyl-(Arg8)-Vasopressin used and Kd is its dissociation constant determined from the saturation assay.[14]

Data Presentation

The following tables summarize hypothetical but representative data that could be obtained from the described assays.

Table 1: Saturation Binding Assay Data for Biotinyl-(Arg8)-Vasopressin

Receptor Subtype	Kd (nM)	Bmax (pmol/mg protein)
V1a	0.45	5.2
V1b	1.20	3.8
V2	0.85	8.1

Kd (Dissociation Constant) represents the concentration of ligand at which half of the receptors are occupied at equilibrium. A lower Kd indicates higher binding affinity. Bmax (Maximum Receptor Density) represents the total concentration of receptors in the sample.

Table 2: Competition Binding Assay Data for Various Ligands

Compound	Receptor	IC50 (nM)	Ki (nM)
Arginine Vasopressin (AVP)	V1a	0.38	0.17
V1b	0.95	0.53
V2	0.65	0.34
Compound X (V1a Antagonist)	V1a	2.5	1.11
V1b	150	83.3
V2	>1000	>526
Compound Y (V2 Agonist)	V1a	850	377.8
V1b	>1000	>555
V2	5.2	2.74

IC50 (Half maximal inhibitory concentration) is the concentration of a competitor that displaces 50% of the specific binding of the labeled ligand. Ki (Inhibitor Constant) is an indicator of the binding affinity of the competitor. Calculations are based on the Kd values from Table 1 and a Biotinyl-(Arg8)-Vasopressin concentration equal to the respective Kd.

References

• 1. raybiotech.com [raybiotech.com]
• 2. Vasopressin receptor - Wikipedia [en.wikipedia.org]
• 3. journals.physiology.org [journals.physiology.org]
• 4. Biotinylated Fluorophores for Ligand Binding Assay Specificity Celtarys [celtarys.com]
• 5. Biotinyl analogues of vasopressin as biologically active probes for vasopressin receptor expression in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The vasopressin V1b receptor critically regulates hypothalamic-pituitary-adrenal axis activity under both stress and resting conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Vasopressin receptor 1A - Wikipedia [en.wikipedia.org]
• 8. What are AVPR1A agonists and how do they work? [synapse.patsnap.com]
• 9. scbt.com [scbt.com]
• 10. Systems biology of the vasopressin V2 receptor: New tools for discovery of molecular actions of a GPCR - PMC [pmc.ncbi.nlm.nih.gov]
• 11. V2 vasopressin receptor mutations: future personalized therapy based on individual molecular biology - PMC [pmc.ncbi.nlm.nih.gov]
• 12. TPC - Bmax and KD [turkupetcentre.net]
• 13. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. promegaconnections.com [promegaconnections.com]

Visualizing Vasopressin Receptor Internalization with Biotinylated Ligands: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The internalization of G protein-coupled receptors (GPCRs), such as the vasopressin receptors (V1aR and V2R), is a critical mechanism for regulating signal transduction and cellular responsiveness. Visualizing this process provides invaluable insights into receptor function, drug efficacy, and the development of novel therapeutics. Biotinylated ligands, in conjunction with avidin-based detection systems, offer a robust and versatile method for tracking receptor trafficking. These biotinylated analogs of vasopressin retain high binding affinity and biological activity, allowing for the specific labeling and visualization of receptor internalization pathways.[1][2][3] This document provides detailed protocols and application notes for studying vasopressin receptor internalization using this powerful technique.

Signaling Pathways and Internalization Mechanisms

Vasopressin receptors mediate their effects through distinct signaling cascades. The V1a receptor typically couples to Gq/11, leading to the activation of phospholipase C and subsequent increases in intracellular calcium. The V2 receptor, on the other hand, primarily couples to Gs, activating adenylyl cyclase and increasing cyclic AMP (cAMP) levels.[4]

Upon agonist binding, both V1a and V2 receptors undergo internalization through a process of receptor-mediated endocytosis.[5][6] This process is often dependent on β-arrestin and occurs via clathrin-coated pits.[7][8] However, the subsequent trafficking of the receptors differs. The V1a receptor and β-arrestin dissociate rapidly, allowing for the quick recycling of the receptor back to the plasma membrane. In contrast, the V2 receptor forms a more stable complex with β-arrestin, leading to its accumulation in endosomes and slower recycling.[7]

Diagram of vasopressin receptor internalization pathway.

Quantitative Data Summary

The use of biotinylated ligands allows for the quantitative analysis of receptor internalization. Below is a summary of internalization data from studies using various cell lines and vasopressin receptor subtypes.

Cell Line	Receptor Type	Ligand/Agonist	Treatment Time	Internalization (%)	Reference
HEK 293T	V2R	Arginine Vasopressin (AVP)	30 min	32 ± 7%	[7]
HEK 293T	V1aR	Arginine Vasopressin (AVP)	30 min	50 ± 3%	[7]
HEK 293T	V1aR (co-expressed with V2R)	Arginine Vasopressin (AVP)	30 min	20 ± 2%	[7]
Rat Renal Outer Medullary Collecting Tubules	V2R	125I-AVP	10 min	81.7%	[9]
LLC-PK1	V2R	125I-labeled vasopressin analogue	30 min at 22°C	>50%	[5]

Experimental Protocols

The following protocols provide a framework for visualizing and quantifying vasopressin receptor internalization using biotinylated ligands.

Experimental Workflow Overview

References

• 1. Biotinyl analogues of vasopressin as biologically active probes for vasopressin receptor expression in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fluorescent and biotinylated linear peptides as selective bifunctional ligands for the V1a vasopressin receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A selective biotinylated probe for V1a vasopressin receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. innoprot.com [innoprot.com]
• 5. Internalization of V2-vasopressin receptors in LLC-PK1-cells: evidence for receptor-mediated endocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Vasopressin receptor-mediated endocytosis in cells transfected with V1-type vasopressin receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Heterodimerization of V1a and V2 vasopressin receptors determines the interaction with β-arrestin and their trafficking patterns - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Agonist and antagonist-dependent internalization of the human vasopressin V2 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Arginine vasopressin receptor internalization and recycling in rat renal collecting tubules - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Affinity Purification of Vasopressin Receptors Using Biotinyl-(Arg8)-Vasopressin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vasopressin receptors are members of the G protein-coupled receptor (GPCR) superfamily and are crucial in regulating water balance, blood pressure, and various neurological processes.[1][2][3] The primary subtypes, V1a, V1b (also known as V3), and V2, differ in their localization, function, and signal transduction mechanisms.[1][3] The V1 receptors are coupled to the Gq/11 protein, leading to the activation of phospholipase C and an increase in intracellular calcium, while the V2 receptor is coupled to the Gs protein, stimulating adenylyl cyclase and cyclic AMP (cAMP) production.[4][5] The purification of these receptors is essential for detailed structural and functional studies, which are critical for drug development.

This application note provides a detailed protocol for the affinity purification of vasopressin receptors using Biotinyl-(Arg8)-Vasopressin. This biotinylated analog of vasopressin has been shown to be a potent agonist, retaining high binding affinity for both V1 and V2 receptors, making it an excellent tool for receptor isolation.[6][7] The strong and specific interaction between biotin (B1667282) and avidin (B1170675) (or streptavidin) forms the basis of this affinity purification strategy.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the vasopressin V2 receptor signaling pathway and the general experimental workflow for the affinity purification of vasopressin receptors.

Caption: Vasopressin V2 Receptor Signaling Pathway.[1][4]

Caption: Experimental Workflow for Affinity Purification.

Quantitative Data

The binding affinities of Biotinyl-(Arg8)-Vasopressin analogs for vasopressin receptors are summarized below. These values indicate that the biotinylated ligand retains a high affinity for the receptors, which is a prerequisite for successful affinity purification.

Ligand	Receptor Source	Receptor Subtype	Dissociation Constant (Kd)
Biotinyl-[Lys8]-Vasopressin (B-MLVP)	Canine Renal Plasma Membranes	V2	15 nM[6]
Biotinyl-[Lys8]-Vasopressin (B-MLVP)	LLC-PK1 Kidney Cells	V2	202 nM[6]
Biotinyl-des-[Dab4,Arg8]Vasopressin	Bovine Kidney Membranes	V2	High Affinity[7]
Biotinyl-des-[Dab4,Arg8]Vasopressin	Rat Liver Membranes	V1	High Affinity[7]

Experimental Protocols

Materials and Reagents

• Cell Lines or Tissues: Cells expressing vasopressin receptors (e.g., LLC-PK1 for V2, rat liver for V1) or tissue homogenates.

• Biotinyl-(Arg8)-Vasopressin: Commercially available from various suppliers.[8][9][10]

• Affinity Matrix: Streptavidin-agarose or avidin-agarose beads.

• Detergents for Solubilization: Dodecyl-β-D-maltoside, 3-laurylamido-N,N'-dimethylpropylaminoxide, or digitonin.[11]

• Buffers:

  • Homogenization Buffer: 50 mM Tris-HCl (pH 7.4), 1 mM EDTA, 250 mM sucrose, and protease inhibitors.

  • Binding Buffer: 50 mM Tris-HCl (pH 7.4), 5 mM MgCl2, 0.1% BSA, and protease inhibitors.

  • Solubilization Buffer: Binding buffer containing 1% (w/v) detergent.

  • Wash Buffer: Binding buffer containing 0.1% (w/v) detergent.

  • Elution Buffer: Wash buffer containing an excess of free biotin or a low pH buffer (e.g., 0.1 M glycine, pH 2.5).

• Protease Inhibitor Cocktail: Commercially available.

• Reagents for Analysis: SDS-PAGE gels, transfer membranes, antibodies against vasopressin receptors (if available), and Western blotting reagents.

Protocol 1: Preparation of Cell Membranes

• Harvest cells expressing vasopressin receptors by centrifugation.

• Wash the cell pellet with ice-cold phosphate-buffered saline (PBS).

• Resuspend the cells in ice-cold homogenization buffer.

• Homogenize the cells using a Dounce homogenizer or sonication.

• Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and unbroken cells.

• Transfer the supernatant to a new tube and centrifuge at 100,000 x g for 60 minutes at 4°C to pellet the membranes.

• Discard the supernatant and resuspend the membrane pellet in binding buffer.

• Determine the protein concentration of the membrane preparation using a standard protein assay (e.g., Bradford or BCA).

Protocol 2: Solubilization of Vasopressin Receptors

A critical step for the purification of membrane proteins is the solubilization of the receptor from the lipid bilayer while maintaining its native conformation and ligand-binding activity.[11]

• Dilute the membrane preparation to a final protein concentration of 2-5 mg/mL in binding buffer.

• Add an equal volume of solubilization buffer containing 2% (w/v) detergent (final detergent concentration of 1%). Dodecyl-β-D-maltoside and 3-laurylamido-N,N'-dimethylpropylaminoxide have been shown to be effective for solubilizing vasopressin receptors.[11]

• Incubate on a rotator at 4°C for 1-2 hours.

• Centrifuge at 100,000 x g for 60 minutes at 4°C to pellet the insoluble material.

• Carefully collect the supernatant containing the solubilized receptors.

Protocol 3: Affinity Purification

• Ligand Binding: To the solubilized receptor preparation, add Biotinyl-(Arg8)-Vasopressin to a final concentration of 10-50 nM. Incubate at 4°C for 2-4 hours with gentle agitation to form the receptor-ligand complex.

• Matrix Preparation: Wash the streptavidin-agarose beads three times with wash buffer to remove any storage solutions.

• Binding to Matrix: Add the pre-washed streptavidin-agarose beads to the solubilized receptor-ligand complex. Incubate on a rotator at 4°C for 2-4 hours (or overnight) to allow the biotinylated complex to bind to the beads.

• Washing: Pellet the beads by gentle centrifugation (500 x g for 2 minutes) and discard the supernatant. Wash the beads extensively (5-10 times) with wash buffer to remove non-specifically bound proteins.

• Elution:

  • Competitive Elution: Resuspend the beads in elution buffer containing a high concentration of free biotin (e.g., 2-10 mM). Incubate at room temperature for 30-60 minutes with gentle agitation. Repeat this step 2-3 times and pool the eluates.

  • Low pH Elution: Alternatively, elute the bound proteins with a low pH buffer. Immediately neutralize the eluate with 1 M Tris-HCl (pH 8.0).

Protocol 4: Analysis of Purified Receptor

• SDS-PAGE: Analyze the eluted fractions by SDS-polyacrylamide gel electrophoresis to assess the purity and molecular weight of the purified receptor. A protein with an approximate molecular weight of 58 kDa is expected for the V1 receptor.[12]

• Western Blotting: If specific antibodies are available, confirm the identity of the purified protein by Western blotting.

• Ligand Binding Assay: To confirm that the purified receptor is functional, perform a radioligand binding assay using a labeled vasopressin analog (e.g., [3H]Arginine Vasopressin).[13]

Troubleshooting

Issue	Possible Cause	Solution
Low Yield of Purified Receptor	Inefficient solubilization.	Optimize detergent type and concentration. Ensure sufficient incubation time.
Loss of ligand-binding activity during solubilization.	Perform solubilization at 4°C and in the presence of protease inhibitors. Consider stabilizing the receptor with the ligand prior to solubilization.[11]
Incomplete binding to the affinity matrix.	Increase incubation time for binding. Ensure the capacity of the affinity matrix is not exceeded.
High Background/Contamination	Non-specific binding to the affinity matrix.	Increase the number and stringency of wash steps. Include a low concentration of non-ionic detergent in the wash buffer.
Proteolytic degradation of the receptor.	Add a fresh cocktail of protease inhibitors to all buffers.
Receptor is Inactive After Elution	Denaturation by elution conditions.	If using low pH elution, ensure rapid neutralization. Consider using a milder competitive elution method.
Removal of essential lipids.	Add phospholipids (B1166683) to the elution buffer to maintain receptor stability.

Conclusion

This application note provides a comprehensive framework for the affinity purification of vasopressin receptors using Biotinyl-(Arg8)-Vasopressin. The detailed protocols and troubleshooting guide are intended to assist researchers in successfully isolating these important drug targets for further characterization. The high affinity and agonist properties of the biotinylated ligand make it a valuable tool for these studies.[6][7] Successful purification will enable more in-depth structural and functional analyses, ultimately aiding in the development of novel therapeutics targeting the vasopressin system.

References

• 1. Vasopressin receptor - Wikipedia [en.wikipedia.org]
• 2. Analysis of interactions responsible for vasopressin binding to human neurohypophyseal hormone receptors-molecular dynamics study of the activated receptor-vasopressin-G(alpha) systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Vasopressin and Oxytocin Receptors [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. Arginine Vasopressin Receptor Signaling and Functional Outcomes in Heart Failure - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and biological activity of a biotinylated vasopressin analog - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Biotinyl analogues of vasopressin as biologically active probes for vasopressin receptor expression in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. shop.bachem.com [shop.bachem.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. peptide.com [peptide.com]
• 11. Solubilization of ligand-stabilized vasopressin receptors from plasma membranes of bovine kidney and rat liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Purification of the hepatic vasopressin receptor using a novel affinity column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. resources.revvity.com [resources.revvity.com]

Application Notes and Protocols for Western Blot Detection of Vasopressin Receptors using Biotinyl-(Arg8)-Vasopressin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Arginine Vasopressin (AVP), a nonapeptide hormone, plays a crucial role in regulating a wide array of physiological processes, including water homeostasis, cardiovascular function, and social behavior. Its actions are mediated through three distinct G-protein coupled receptors (GPCRs): V1a, V1b, and V2. The study of these receptors is paramount in understanding various pathological conditions and in the development of novel therapeutics. Biotinyl-(Arg8)-Vasopressin is a biotinylated analog of vasopressin that serves as a powerful tool for the detection and characterization of vasopressin receptors. This document provides detailed application notes and protocols for the use of Biotinyl-(Arg8)-Vasopressin in Western blotting to identify and characterize vasopressin receptors.

Biotinylated analogues of [Arg8]vasopressin have been shown to retain high binding affinities for both V1 and V2 receptors and are biologically active.[1] The biotin (B1667282) moiety allows for highly sensitive detection using avidin (B1170675) or streptavidin conjugates, making it an ideal probe for various immunoassays, including Western blotting.

Data Presentation

Ligand	Receptor Target	Tissue/Cell Type	Dissociation Constant (Kd)
B-MLVP	Vasopressin Receptors	Canine Renal Plasma Membranes	15 nM
B-MLVP	Vasopressin Receptors	LLC-PK1 Kidney Cells	202 nM

Signaling Pathways and Experimental Workflow

To provide a comprehensive understanding of the system, diagrams of the vasopressin receptor signaling pathways and a general experimental workflow for Western blot detection using Biotinyl-(Arg8)-Vasopressin are provided below.

Vasopressin Receptor Signaling Pathways

The three vasopressin receptor subtypes (V1a, V1b, and V2) are coupled to different G-proteins and activate distinct downstream signaling cascades.

V1a/V1b Receptor Signaling Pathway

V2 Receptor Signaling Pathway

Experimental Workflow

The following diagram outlines the key steps for detecting vasopressin receptors using Biotinyl-(Arg8)-Vasopressin in a Western blot experiment.

Western Blot Workflow

Experimental Protocols

This section provides a detailed protocol for the detection of vasopressin receptors in cell lysates or tissue homogenates using Biotinyl-(Arg8)-Vasopressin as a probe in a Western blot.

Materials

• Biotinyl-(Arg8)-Vasopressin

• Cell or tissue lysates containing vasopressin receptors

• Lysis Buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking Buffer (e.g., 5% non-fat dry milk or 5% BSA in Tris-buffered saline with 0.1% Tween-20 (TBST))

• Wash Buffer (TBST)

• Streptavidin-HRP conjugate

• Enhanced Chemiluminescence (ECL) detection reagents

• X-ray film or digital imaging system

Protocol

1. Sample Preparation a. Prepare cell or tissue lysates using a suitable lysis buffer containing protease and phosphatase inhibitors. b. Determine the protein concentration of the lysates using a standard protein assay (e.g., BCA or Bradford assay).

2. SDS-PAGE a. Mix an appropriate amount of protein lysate (typically 20-50 µg) with Laemmli sample buffer. b. Heat the samples at 95-100°C for 5 minutes. c. Load the samples onto an SDS-PAGE gel along with a molecular weight marker. d. Run the gel at a constant voltage until the dye front reaches the bottom of the gel.

3. Protein Transfer a. Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane using a wet or semi-dry transfer system. b. After transfer, you can briefly stain the membrane with Ponceau S to visualize the protein bands and confirm transfer efficiency. Destain with wash buffer.

4. Blocking a. Place the membrane in a clean container and add enough blocking buffer to completely cover it. b. Incubate for 1 hour at room temperature with gentle agitation. This step is crucial to prevent non-specific binding of the probe.

5. Incubation with Biotinyl-(Arg8)-Vasopressin a. Dilute the Biotinyl-(Arg8)-Vasopressin in blocking buffer to the desired final concentration. The optimal concentration should be determined empirically, but a starting range of 10-100 nM is recommended. b. Decant the blocking buffer and add the Biotinyl-(Arg8)-Vasopressin solution to the membrane. c. Incubate overnight at 4°C with gentle agitation. Shorter incubation times (e.g., 2 hours at room temperature) can also be tested.

6. Washing a. Decant the probe solution and wash the membrane three times for 5-10 minutes each with wash buffer (TBST) at room temperature with gentle agitation.

7. Incubation with Streptavidin-HRP a. Dilute the Streptavidin-HRP conjugate in blocking buffer according to the manufacturer's recommendations (a typical starting dilution is 1:1,000 to 1:10,000). b. Add the diluted Streptavidin-HRP solution to the membrane. c. Incubate for 1 hour at room temperature with gentle agitation.

8. Final Washing a. Decant the Streptavidin-HRP solution and wash the membrane three to five times for 5-10 minutes each with wash buffer (TBST) at room temperature with gentle agitation.

9. Detection a. Prepare the ECL detection reagents according to the manufacturer's instructions. b. Incubate the membrane with the ECL substrate for the recommended time (usually 1-5 minutes). c. Remove the excess substrate and place the membrane in a plastic wrap or a digital imager. d. Expose the membrane to X-ray film or capture the signal using a digital imaging system.

Conclusion

Biotinyl-(Arg8)-Vasopressin is a valuable tool for the specific detection of vasopressin receptors in Western blotting applications. The high affinity of the biotin-streptavidin interaction allows for sensitive detection, enabling researchers to study the expression and regulation of V1a, V1b, and V2 receptors in various biological samples. The protocols and diagrams provided in this document offer a comprehensive guide for the successful implementation of this technique in the laboratory. Optimization of probe concentration and incubation times may be necessary to achieve the best results for specific experimental conditions.

References

• 1. Biotinyl analogues of vasopressin as biologically active probes for vasopressin receptor expression in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and biological activity of a biotinylated vasopressin analog - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A selective biotinylated probe for V1a vasopressin receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Biotinyl-(Arg8)-Vasopressin in Confocal Microscopy

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive, step-by-step guide for utilizing Biotinyl-(Arg8)-Vasopressin (Biotin-AVP) in confocal microscopy to visualize and quantify Vasopressin V2 receptor (V2R) expression, binding, and internalization.

Introduction

Biotinyl-(Arg8)-Vasopressin is a biologically active, biotinylated analog of Arginine Vasopressin (AVP). This modification allows for indirect fluorescent labeling through the high-affinity interaction between biotin (B1667282) and streptavidin conjugated to a fluorophore. This system enables researchers to study the V2 receptor, a G-protein coupled receptor (GPCR) crucial for regulating water homeostasis, using advanced imaging techniques like confocal microscopy. The protocols outlined below are designed for studying V2R trafficking and signaling in cell culture models. Biotinylated analogues of [Arg8]vasopressin have been shown to be as potent as the native hormone in stimulating cAMP-dependent protein kinase, confirming their biological activity[1].

Data Presentation: Quantitative Ligand-Receptor Interaction

The following tables summarize key quantitative data for Biotinyl-(Arg8)-Vasopressin and related compounds. This information is critical for designing and interpreting experiments.

Compound	Receptor	Cell/Tissue Type	Binding Affinity (Kd)	Reference
Biotinylated Vasopressin Analog (B-MLVP)	V2	LLC-PK1 kidney cells	202 nM	[2]
Biotinylated Vasopressin Analog (B-MLVP)	V2	Canine renal plasma membranes	15 nM	[2]
deamino[Dab(Nδ-N-maleoyl-β-alanine)4]AVP	V2	Bovine kidney inner medulla membranes	45 nM	[3]
deamino[Lys(Nε-N-maleoyl-β-alanine)8VP	V2	Bovine kidney inner medulla membranes	15 nM	[3]
[Arg8]-Vasopressin (AVP)	V1	CHO cells	8.0 x 10⁻¹⁰ M	[4]
[Arg8]-Vasopressin (AVP)	V2	CHO cells	8.5 x 10⁻¹⁰ M	[4]

Parameter	Value	Conditions	Reference
V2 Receptor Internalization	~32%	100 nM AVP for 30 min in HEK 293T cells	[5]
V2 Receptor Internalization Half-Time	6-7 minutes	AVP treatment in HEK293 cells	[6]

Signaling Pathway

Activation of the V2 receptor by vasopressin initiates a cascade of intracellular events. The primary signaling pathway involves the activation of a Gs protein, leading to the stimulation of adenylyl cyclase, an increase in intracellular cyclic AMP (cAMP), and subsequent activation of Protein Kinase A (PKA)[7][8]. Additionally, upon agonist stimulation, the V2 receptor can recruit β-arrestins, which mediate receptor internalization and can also initiate G-protein independent signaling pathways, such as the activation of the ERK1/2 cascade[8][9][10].

V2 Receptor Signaling Pathway

Experimental Workflow

The general workflow for a confocal microscopy experiment using Biotinyl-(Arg8)-Vasopressin involves several key stages, from cell culture to image analysis.

Confocal Microscopy Experimental Workflow

Experimental Protocols

Protocol 1: Preparation of Fluorescent Biotinyl-(Arg8)-Vasopressin Complex

This protocol describes the preparation of the fluorescent ligand complex by conjugating Biotinyl-(Arg8)-Vasopressin with a streptavidin-fluorophore.

Materials:

• Biotinyl-(Arg8)-Vasopressin (lyophilized powder)

• Streptavidin conjugated to a fluorophore (e.g., Alexa Fluor™ 488, Cy3)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Nuclease-free water

Procedure:

• Reconstitute Biotinyl-(Arg8)-Vasopressin: Dissolve the lyophilized Biotin-AVP in nuclease-free water to create a stock solution (e.g., 1 mM). Aliquot and store at -20°C or -80°C.

• Reconstitute Streptavidin-Fluorophore: Follow the manufacturer's instructions to reconstitute the streptavidin conjugate to a stock concentration (e.g., 1 mg/mL).

• Complex Formation: To form the fluorescent ligand complex, mix Biotin-AVP and the streptavidin-fluorophore conjugate at a molar ratio of approximately 4:1 to 2:1 (biotin to streptavidin) in PBS. This ensures that most of the biotin-binding sites on the tetrameric streptavidin are occupied.

• Incubation: Incubate the mixture for 30 minutes at room temperature in the dark to allow for complex formation.

• Dilution: Dilute the complex to the desired final working concentration in cell culture medium just before adding it to the cells.

Protocol 2: V2 Receptor Visualization and Internalization Assay

This protocol details the steps for visualizing V2 receptor binding and internalization in cultured cells using confocal microscopy.

Materials:

• Cells expressing V2 receptors (e.g., LLC-PK1 or HEK293-V2R)

• Culture medium (e.g., DMEM with 10% FBS)

• Glass-bottom dishes or coverslips suitable for confocal microscopy

• Fluorescent Biotin-AVP complex (from Protocol 1)

• Paraformaldehyde (PFA), 4% in PBS (for fixation)

• PBS

• Mounting medium with antifade reagent

Procedure:

• Cell Seeding: Seed the V2R-expressing cells onto glass-bottom dishes or coverslips and allow them to adhere and grow to 50-70% confluency.

• Starvation (Optional): For some assays, it may be beneficial to serum-starve the cells for 2-4 hours prior to the experiment to reduce basal receptor activity.

• Ligand Incubation:

  • For surface binding visualization: Incubate the cells with the fluorescent Biotin-AVP complex at a low temperature (e.g., 4°C) for 30-60 minutes. This will allow binding to the cell surface receptors while minimizing internalization.

  • For internalization studies: Incubate the cells with the fluorescent Biotin-AVP complex at 37°C. The incubation time can be varied to study the kinetics of internalization (e.g., 5, 15, 30, 60 minutes). A typical starting concentration for the fluorescent complex is in the range of 10-100 nM.

• Washing: After incubation, gently wash the cells three times with ice-cold PBS to remove unbound ligand.

• Fixation (for endpoint assays):

  • Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

  • Wash the cells three times with PBS.

• Mounting: Mount the coverslips onto glass slides using an antifade mounting medium. For imaging dishes, add fresh PBS or mounting medium.

• Confocal Imaging:

  • Image the cells using a confocal microscope with the appropriate laser lines and emission filters for the chosen fluorophore.

  • Acquire Z-stacks to visualize the three-dimensional distribution of the fluorescently labeled receptors.

  • For internalization studies, observe the transition of the fluorescent signal from the plasma membrane to intracellular vesicles.

• Image Analysis and Quantification:

  • Use image analysis software (e.g., ImageJ/Fiji, Imaris) to quantify receptor internalization.

  • This can be done by measuring the fluorescence intensity at the plasma membrane versus the intracellular compartments over time.

  • Quantify the number and intensity of intracellular fluorescent puncta, which represent internalized receptor-ligand complexes[11].

Troubleshooting

Problem	Possible Cause	Suggested Solution
No or weak fluorescent signal	Low receptor expression.	Use a cell line with higher V2R expression or a transient transfection system to overexpress the receptor.
Inefficient complex formation.	Optimize the molar ratio of Biotin-AVP to streptavidin-fluorophore. Ensure adequate incubation time.
Photobleaching.	Reduce laser power and exposure time. Use an antifade mounting medium. Image a fresh field of view for each acquisition[12].
Incorrect filter sets.	Ensure the microscope's excitation and emission filters are appropriate for the chosen fluorophore.
High background fluorescence	Incomplete washing.	Increase the number and duration of washing steps after ligand incubation.
Non-specific binding.	Include a blocking step with a suitable agent (e.g., BSA) before ligand incubation. Perform a control experiment with a non-biotinylated fluorophore-streptavidin conjugate.
Autofluorescence.	Image an unstained control sample to assess the level of autofluorescence. Consider using fluorophores in the red or far-red spectrum to minimize autofluorescence[12].
Cannot distinguish surface vs. internalized signal	Suboptimal imaging parameters.	Acquire high-resolution Z-stacks and use 3D reconstruction software to visualize the localization of the signal.
Rapid internalization.	For surface binding studies, perform the incubation step at 4°C to inhibit endocytosis[13].
Cell morphology is poor	Toxicity of the ligand or fixation.	Perform a dose-response curve to determine the optimal, non-toxic ligand concentration. Optimize fixation conditions (e.g., reduce PFA concentration or incubation time).

References

• 1. Biotinyl analogues of vasopressin as biologically active probes for vasopressin receptor expression in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and biological activity of a biotinylated vasopressin analog - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and binding characteristics of two sulfhydryl-reactive probes for vasopressin receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In vitro binding and receptor-mediated activity of terlipressin at vasopressin receptors V1 and V2 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Heterodimerization of V1a and V2 vasopressin receptors determines the interaction with β-arrestin and their trafficking patterns - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Agonist and antagonist-dependent internalization of the human vasopressin V2 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Noncanonical control of vasopressin receptor type 2 signaling by retromer and arrestin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Different G protein-coupled receptor kinases govern G protein and β-arrestin-mediated signaling of V2 vasopressin receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pnas.org [pnas.org]
• 10. mdpi.com [mdpi.com]
• 11. Confocal Microscopy Reveals Cell Surface Receptor Aggregation Through Image Correlation Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Fluorescent Approaches for Understanding Interactions of Ligands with G Protein Coupled Receptors - PMC [pmc.ncbi.nlm.nih.gov]

Application of Biotinyl-(Arg8)-Vasopressin in Live-Cell Imaging of V2 Receptor Trafficking

For Researchers, Scientists, and Drug Development Professionals

Application Notes

The vasopressin V2 receptor (V2R), a member of the G protein-coupled receptor (GPCR) family, plays a pivotal role in maintaining water homeostasis.[1] Its trafficking, including internalization, recycling, and degradation, is crucial for regulating its signaling and cellular responsiveness to the hormone arginine vasopressin (AVP). Dysregulation of V2R trafficking is implicated in various diseases, making it a key target for drug development.

Biotinyl-(Arg8)-Vasopressin is a biologically active, biotinylated analog of AVP.[2][3] This probe, in conjunction with fluorescently labeled streptavidin, provides a powerful tool for visualizing and quantifying V2R trafficking in living cells.[2][4] The high affinity of biotin (B1667282) for streptavidin allows for stable and specific labeling of the receptor, enabling real-time tracking of its movement within the cell. This method is particularly advantageous as it is independent of receptor signaling pathways and can be applied to study orphan receptors.[5]

Live-cell imaging techniques, such as confocal microscopy, can be employed to monitor the dynamic process of V2R internalization upon agonist stimulation and its subsequent fate, whether it be recycling back to the plasma membrane or trafficking to lysosomes for degradation.[6][7] This approach provides valuable insights into the mechanisms of receptor desensitization and resensitization, which are critical for understanding the pharmacological effects of V2R-targeting drugs.

Quantitative Data

The following tables summarize key quantitative data related to V2R binding and trafficking.

Parameter	Ligand	Cell Type/System	Value	Reference
Binding Affinity (Kd)	[³H]-Arginine Vasopressin	HEK293 cells	2.8 nM	[8]
Biotinyl-(Arg8)-Vasopressin	LLC-PK1 kidney cells	High Affinity (not quantified)	[2]
Tolvaptan (antagonist)	V2R	High Affinity (not quantified)	[9]
Mambaquaretin (antagonist)	V2R	Nanomolar Affinity	[9]
Dissociation Constant	Biotinylated Vasopressin Analog (B-MLVP)	Canine renal plasma membranes	15 nM	[3]
Biotinylated Vasopressin Analog (B-MLVP)	LLC-PK1 kidney cells	202 nM	[3]

Parameter	Receptor/Condition	Rate/Percentage	Reference
Internalization Rate	Dopamine D2 Receptor (example GPCR)	0.08 µm/s (mobile fraction movement)	[10]
Recycling Efficiency	LDL Receptor (example)	>99%	[11]
Transferrin Receptor (example)	>99%	[11]
Internalized Receptors	Transferrin Receptor (AxTf)	72.6 ± 4.1% (internalized) vs 0.3 ± 0.3% (non-internalized)	[12]
Recycled Receptors	Transferrin Receptor (AxTf)	6.9 ± 2.1% (recycled) vs 82.1 ± 4.7% (internalized)	[12]

Signaling and Trafficking Pathways

V2R Signaling Pathway

Caption: V2R signaling cascade initiated by ligand binding.

V2R Trafficking Workflow

Caption: V2R endocytic trafficking pathways.

Experimental Protocols

Protocol 1: Labeling of V2R with Biotinyl-(Arg8)-Vasopressin and Fluorescent Streptavidin

This protocol describes the labeling of cell surface V2 receptors for live-cell imaging.

Materials:

• Cells expressing V2R (e.g., HEK293 or LLC-PK1 cells)

• Cell culture medium

• Biotinyl-(Arg8)-Vasopressin

• Fluorescently labeled streptavidin (e.g., streptavidin-Alexa Fluor 488)

• Phosphate-buffered saline (PBS)

• Live-cell imaging buffer (e.g., HBSS)

Procedure:

• Cell Preparation: Seed V2R-expressing cells onto glass-bottom dishes suitable for live-cell imaging and culture until they reach 70-80% confluency.

• Ligand Binding:

  • Wash the cells twice with PBS.

  • Incubate the cells with Biotinyl-(Arg8)-Vasopressin (concentration to be optimized, typically in the nanomolar range) in live-cell imaging buffer for 30-60 minutes at 4°C to allow binding while minimizing internalization.

  • Wash the cells three times with cold PBS to remove unbound ligand.

• Streptavidin Labeling:

  • Incubate the cells with fluorescently labeled streptavidin (e.g., 1-5 µg/mL) in live-cell imaging buffer for 15-30 minutes at 4°C.

  • Wash the cells three times with cold PBS to remove unbound streptavidin.

• Imaging Preparation: Replace the PBS with pre-warmed live-cell imaging buffer. The cells are now ready for live-cell imaging.

Protocol 2: Live-Cell Imaging of V2R Internalization

This protocol details the procedure for visualizing the agonist-induced internalization of V2R using confocal microscopy.

Materials:

• V2R-expressing cells labeled according to Protocol 1.

• Live-cell imaging buffer.

• Confocal microscope equipped with an environmental chamber (37°C, 5% CO₂).

Procedure:

• Microscope Setup:

  • Place the dish with labeled cells on the microscope stage within the environmental chamber and allow the temperature to equilibrate to 37°C.

  • Set the appropriate laser lines and emission filters for the chosen fluorophore (e.g., excitation at 488 nm and emission at 500-550 nm for Alexa Fluor 488).

  • Adjust the laser power and detector gain to obtain a good signal-to-noise ratio while minimizing phototoxicity.

• Image Acquisition:

  • Acquire an initial image (time point 0) to visualize the distribution of V2R on the cell surface.

  • To induce internalization, add a pre-warmed solution of a V2R agonist (e.g., unlabeled Arginine Vasopressin) to the imaging buffer.

  • Immediately start a time-lapse acquisition, capturing images at regular intervals (e.g., every 1-5 minutes) for a desired duration (e.g., 30-60 minutes).

• Data Analysis:

  • Analyze the time-lapse images to observe the movement of the fluorescent signal from the plasma membrane to intracellular vesicles, indicating receptor internalization.

  • Quantify the internalization by measuring the change in fluorescence intensity at the plasma membrane versus the intracellular compartments over time.

Experimental Workflow Diagram

Caption: Workflow for live-cell imaging of V2R trafficking.

References

• 1. Analysis of GPCR Localization and Trafficking - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biotinyl analogues of vasopressin as biologically active probes for vasopressin receptor expression in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Imaging proteins in live mammalian cells with biotin ligase and monovalent streptavidin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Can live cells be imaged using streptavidin conjugates? | AAT Bioquest [aatbio.com]
• 5. Cell imaging assays for G protein-coupled receptor internalization: application to high-throughput screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Detection of Ligand-activated G Protein-coupled Receptor Internalization by Confocal Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Visualization and quantification of GPCR trafficking in mammalian cells by confocal microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cryo-EM structure of the AVP–vasopressin receptor 2–Gs signaling complex - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Inactive structures of the vasopressin V2 receptor reveal distinct binding modes for Tolvaptan and Mambaquaretin toxin - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Real-time G-protein-coupled receptor imaging to understand and quantify receptor dynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Connecting the dots: combined control of endocytic recycling and degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Biotinyl-(Arg8)-Vasopressin Assays

Welcome to the technical support center for Biotinyl-(Arg8)-Vasopressin. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and optimizing their experiments involving this biotinylated peptide.

Frequently Asked Questions (FAQs)

Q1: What is Biotinyl-(Arg8)-Vasopressin and what are its common applications?

A1: Biotinyl-(Arg8)-Vasopressin is a synthetic analog of the naturally occurring hormone Arginine Vasopressin (AVP), which has been labeled with biotin (B1667282). This modification allows for sensitive and specific detection using avidin (B1170675) or streptavidin-based systems. Common applications include studying vasopressin receptor binding, expression, and signaling pathways in various cell types and tissues. It is frequently used in techniques such as ELISA, fluorescence microscopy, and flow cytometry.[1][2]

Q2: Does the biotin tag on (Arg8)-Vasopressin interfere with its biological activity?

A2: Studies have shown that biotinyl analogues of [Arg8]vasopressin retain high binding affinities for both V1 and V2 vasopressin receptors.[1] These analogues have been demonstrated to be as potent as unmodified [Arg8]vasopressin in stimulating downstream signaling pathways, such as cAMP-dependent protein kinase activation.[1] Furthermore, the presence of avidin or streptavidin does not appear to significantly hinder receptor binding or biological activity.[1]

Q3: What are the main causes of non-specific binding in assays using Biotinyl-(Arg8)-Vasopressin?

A3: Non-specific binding (NSB) in assays with Biotinyl-(Arg8)-Vasopressin can arise from several factors:

• Hydrophobic and Ionic Interactions: The peptide may non-specifically adhere to plastic surfaces of microplates or other experimental vessels.

• Binding to Blocking Agents: In some cases, the peptide may interact with the proteins used for blocking, such as BSA or casein.

• Interactions with Streptavidin/Avidin: The streptavidin or avidin used for detection can sometimes bind non-specifically to other components in the assay.[3]

• Cellular Components: In cell-based assays, the biotinylated peptide may bind to cellular components other than the vasopressin receptors.

Troubleshooting Guides

This section provides a structured approach to identifying and resolving common issues related to non-specific binding of Biotinyl-(Arg8)-Vasopressin.

Issue 1: High Background Signal in ELISA or Plate-Based Assays

High background can obscure specific signals, leading to inaccurate quantification.

Potential Causes and Solutions:

Potential Cause	Troubleshooting Step	Detailed Recommendation
Inadequate Blocking	Optimize Blocking Buffer	Test different blocking agents such as 1-5% Bovine Serum Albumin (BSA), 0.1-3% Nonfat Dry Milk (NFDM), or commercially available protein-free blocking buffers.[4] Increase the incubation time with the blocking buffer (e.g., 2 hours at room temperature or overnight at 4°C).
Suboptimal Buffer Composition	Adjust Buffer pH and Ionic Strength	The pH of your assay buffer can influence non-specific interactions.[5] Try adjusting the pH to be closer to the isoelectric point of Biotinyl-(Arg8)-Vasopressin. Increasing the salt concentration (e.g., up to 500 mM NaCl) can help to disrupt ionic interactions causing non-specific binding.[5][6]
Hydrophobic Interactions with Plate Surface	Add a Non-ionic Surfactant	Include a low concentration of a non-ionic surfactant, such as 0.05% Tween-20, in your washing and incubation buffers to reduce hydrophobic interactions.[5][6]
Excessive Concentration of Biotinylated Peptide or Detection Reagent	Titrate Reagent Concentrations	Perform a titration experiment to determine the optimal concentration of Biotinyl-(Arg8)-Vasopressin and the streptavidin-HRP conjugate. Using the lowest concentration that still provides a robust specific signal can significantly reduce background. A significant reduction in non-specific binding was observed when the streptavidin concentration was reduced from 0.5 µ g/well to 0.01 µ g/well in a biotinylated peptide-based immunoassay.[3]
Insufficient Washing	Optimize Washing Steps	Increase the number of washing steps (e.g., from 3 to 5 washes) and the volume of wash buffer used between each incubation step. Ensure thorough aspiration of the wells after each wash.

Issue 2: Non-Specific Binding in Cell-Based Assays (e.g., Flow Cytometry, Microscopy)

Non-specific binding to cell surfaces can lead to false-positive signals and misinterpretation of receptor localization and quantification.

Potential Causes and Solutions:

Potential Cause	Troubleshooting Step	Detailed Recommendation
Charge-Based Interactions with Cell Surface	Modify Incubation Buffer	Include a blocking protein like BSA (e.g., 1% w/v) in your incubation buffer to saturate non-specific binding sites on the cells.[5]
Binding to Endogenous Biotin-Binding Proteins	Pre-block with Free Biotin	If you suspect binding to endogenous biotin-binding proteins, you can pre-incubate your cells with a solution of free biotin before adding the Biotinyl-(Arg8)-Vasopressin.
Non-Specific Uptake by Cells	Perform Incubations at Low Temperature	To minimize non-specific internalization, perform all incubation steps on ice or at 4°C.
Confirmation of Specificity	Include a Competition Assay	As a crucial control, co-incubate the cells with Biotinyl-(Arg8)-Vasopressin and a 100-fold molar excess of unlabeled (Arg8)-Vasopressin. A significant reduction in signal in the presence of the unlabeled competitor confirms the specificity of the binding to the vasopressin receptor.

Experimental Protocols

Protocol 1: Competitive ELISA for (Arg8)-Vasopressin

This protocol is adapted from commercially available ELISA kits and is designed to quantify (Arg8)-Vasopressin in a sample by competing with a known amount of Biotinyl-(Arg8)-Vasopressin.

Materials:

• Streptavidin-coated 96-well microplate

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Assay Buffer (e.g., PBS with 1% BSA)

• (Arg8)-Vasopressin standard solutions

• Biotinyl-(Arg8)-Vasopressin

• Anti-Vasopressin antibody

• Streptavidin-HRP conjugate

• TMB substrate

• Stop Solution (e.g., 2N H₂SO₄)

Procedure:

• Plate Preparation: Wash the streptavidin-coated plate twice with Wash Buffer.

• Binding of Biotinylated Peptide: Add 100 µL of Biotinyl-(Arg8)-Vasopressin (at a pre-optimized concentration in Assay Buffer) to each well. Incubate for 1 hour at room temperature.

• Washing: Wash the plate three times with Wash Buffer.

• Competitive Binding: Add 50 µL of (Arg8)-Vasopressin standards or unknown samples to the wells. Immediately add 50 µL of anti-Vasopressin antibody. Incubate for 2 hours at room temperature with gentle shaking.

• Washing: Wash the plate three times with Wash Buffer.

• Detection: Add 100 µL of Streptavidin-HRP conjugate (diluted in Assay Buffer) to each well. Incubate for 1 hour at room temperature.

• Washing: Wash the plate five times with Wash Buffer.

• Substrate Reaction: Add 100 µL of TMB substrate to each well. Incubate in the dark for 15-30 minutes.

• Stop Reaction: Add 50 µL of Stop Solution to each well.

• Read Absorbance: Read the absorbance at 450 nm. The signal intensity is inversely proportional to the concentration of (Arg8)-Vasopressin in the sample.[7]

Visualizations

Signaling Pathway of Vasopressin V2 Receptor

Caption: Vasopressin V2 receptor signaling pathway.

Experimental Workflow for Troubleshooting High Background

Caption: Logical workflow for troubleshooting high background signals.

References

• 1. Biotinyl analogues of vasopressin as biologically active probes for vasopressin receptor expression in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Non-specific serum binding to streptavidin in a biotinylated peptide based enzyme immunoassay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. info.gbiosciences.com [info.gbiosciences.com]
• 5. How to eliminate non-specific binding? | AAT Bioquest [aatbio.com]
• 6. nicoyalife.com [nicoyalife.com]
• 7. s3.amazonaws.com [s3.amazonaws.com]

Technical Support Center: Optimizing Biotinyl-(Arg8)-Vasopressin Concentration for V2 Receptor Saturation

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during experiments aimed at optimizing Biotinyl-(Arg8)-Vasopressin concentration for V2 receptor saturation.

Troubleshooting Guides & FAQs

This section is designed in a question-and-answer format to directly address common challenges.

Q1: I am observing very low or no specific binding of Biotinyl-(Arg8)-Vasopressin to my cells/membranes. What are the potential causes and solutions?

A1: Low specific binding can be a significant hurdle. Here are several factors to investigate:

• Receptor Expression: Confirm the presence and activity of the V2 receptor in your cell line or tissue preparation. Low receptor density will naturally lead to a low signal. Consider using a positive control with a known high V2 receptor expression.

• Ligand Integrity: Ensure the Biotinyl-(Arg8)-Vasopressin is not degraded. Improper storage can affect its binding affinity. Aliquot the ligand upon receipt and store as recommended by the manufacturer, avoiding repeated freeze-thaw cycles.

• Assay Conditions:

  • Incubation Time: The binding reaction may not have reached equilibrium. Optimize the incubation time by performing a time-course experiment.[1]

  • Temperature: Ensure the incubation is performed at a consistent and optimal temperature. While 4°C can reduce protease activity, some binding interactions are more efficient at room temperature or 37°C.

  • Buffer Composition: The presence of certain ions, like Mg2+, can be critical for receptor binding.[2] Ensure your binding buffer composition is appropriate for the V2 receptor.

• Insufficient Ligand Concentration: The concentrations of Biotinyl-(Arg8)-Vasopressin used may be too low to detect binding. While a broad range should be tested, ensure your concentrations span the expected Kd value.

Q2: My saturation binding experiment shows excessively high non-specific binding (NSB). How can I reduce it?

A2: High non-specific binding can mask the specific binding signal, making it difficult to determine Kd and Bmax accurately.[1] Here are some strategies to mitigate high NSB:

• Reduce Ligand Concentration: While seemingly counterintuitive in a saturation experiment, excessively high concentrations of the biotinylated ligand can lead to increased binding to non-receptor components. Ensure your concentration range is appropriate, typically spanning from 0.1 to 10 times the estimated Kd.[3]

• Optimize Blocking Agents: Include bovine serum albumin (BSA) in your binding buffer (typically 0.1-1%) to block non-specific binding sites on your cells/membranes and assay tubes/plates.

• Increase Wash Steps: After incubation, increase the number and volume of washes with ice-cold wash buffer to more effectively remove unbound and non-specifically bound ligand.

• Reduce Membrane/Cell Concentration: Using too much protein in the assay can increase non-specific binding sites. Titrate the amount of membrane or cell protein to find the optimal concentration that gives a good signal-to-noise ratio.[1]

• Choice of Unlabeled Ligand for NSB Determination: Use a high concentration (typically 100-1000 fold excess over the labeled ligand) of a structurally distinct, high-affinity unlabeled ligand to define non-specific binding. This helps to ensure that only binding to the V2 receptor is displaced.

Q3: The binding data from my saturation experiment is not fitting a standard one-site binding model. What could be the issue?

A3: Deviation from a classic hyperbolic saturation curve can indicate several possibilities:

• Multiple Binding Sites: Your preparation may contain multiple receptor subtypes or affinity states for the V2 receptor. Consider using a two-site binding model for data analysis.

• Ligand Depletion: At high receptor concentrations or with a high-affinity ligand, a significant fraction of the added Biotinyl-(Arg8)-Vasopressin may bind to the receptor, reducing the free ligand concentration. This violates a key assumption of the law of mass action for simple binding analysis.[3] If ligand depletion is suspected (i.e., more than 10% of the total ligand is bound), reduce the receptor concentration in your assay.[3]

• Data Quality: High variability between replicates or an insufficient number of data points across the concentration range can lead to poor curve fitting. Ensure meticulous pipetting and include sufficient concentrations to define the plateaus of the binding curve.

Data Presentation

The following table summarizes typical binding affinity (Kd) and receptor density (Bmax) values for vasopressin analogs at the V2 receptor, providing a reference for expected experimental outcomes.

Ligand	Receptor	Preparation	Kd (nM)	Bmax (fmol/mg protein)	Reference
[Arg8]-Vasopressin	Human V2	CHO Cell Membranes	0.85	Not Reported	[4]
[Lys8]-Vasopressin	Human V2	CHO Cell Membranes	10	Not Reported	[4]
Biotinylated Vasopressin Analog	Canine V2	Renal Plasma Membranes	15	Not Reported	[5]
[Arg8]-Vasopressin	Rat V1-like	Liver Nuclei	5.2	115 +/- 13	[6]
[Arg8]-Vasopressin	Rat V1	Liver Plasma Membranes	1.9	529 +/- 25	[6]

Experimental Protocols

Cell Membrane Preparation from Cultured Cells

This protocol describes the preparation of crude membrane fractions from cells overexpressing the V2 receptor.

• Cell Culture and Harvest:

  • Culture cells expressing the V2 receptor to 80-90% confluency.

  • Wash the cells twice with ice-cold Phosphate Buffered Saline (PBS).

  • Harvest the cells by gentle scraping in ice-cold PBS.

  • Centrifuge the cell suspension at 500 x g for 5 minutes at 4°C.

  • Discard the supernatant.

• Cell Lysis:

  • Resuspend the cell pellet in ice-cold lysis buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4 with protease inhibitors).

  • Homogenize the cell suspension using a Dounce homogenizer or by passing it through a fine-gauge needle.

  • Incubate on ice for 15-30 minutes.

• Membrane Isolation:

  • Centrifuge the lysate at 1,000 x g for 5 minutes at 4°C to remove nuclei and intact cells.

  • Transfer the supernatant to a new tube and centrifuge at 20,000 x g for 20 minutes at 4°C to pellet the membranes.[7]

  • Discard the supernatant and resuspend the membrane pellet in a small volume of binding buffer.

• Protein Quantification and Storage:

  • Determine the protein concentration of the membrane preparation using a standard protein assay (e.g., BCA or Bradford).

  • Aliquot the membrane preparation and store at -80°C until use.

Saturation Binding Assay Protocol

This protocol outlines the steps for a saturation binding experiment using Biotinyl-(Arg8)-Vasopressin.

• Assay Setup:

  • Prepare a series of dilutions of Biotinyl-(Arg8)-Vasopressin in binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, 0.1% BSA, pH 7.4). The concentration range should typically span from 0.1x to 10x the expected Kd.

  • For each concentration of Biotinyl-(Arg8)-Vasopressin, prepare two sets of tubes/wells: one for total binding and one for non-specific binding.

  • To the non-specific binding tubes/wells, add a 100-1000 fold excess of unlabeled [Arg8]-Vasopressin.

• Binding Reaction:

  • Add the prepared cell membranes (typically 10-50 µg of protein) to each tube/well.

  • Add the corresponding concentration of Biotinyl-(Arg8)-Vasopressin to the total and non-specific binding tubes/wells.

  • Incubate at the optimized temperature (e.g., room temperature or 37°C) for a predetermined time to reach equilibrium (e.g., 60-120 minutes) with gentle agitation.

• Separation of Bound and Free Ligand:

  • Rapidly filter the contents of each tube/well through a glass fiber filter (pre-soaked in a blocking agent like polyethyleneimine to reduce non-specific filter binding) using a vacuum manifold.

  • Wash the filters multiple times with ice-cold wash buffer to remove unbound ligand.

• Detection of Bound Ligand:

  • The detection method will depend on the label conjugated to the biotin. If a fluorescent tag is used with streptavidin, fluorescence can be measured. If an enzymatic reporter is used (like HRP-streptavidin), a colorimetric or chemiluminescent substrate is added, and the signal is quantified.

• Data Analysis:

  • Specific binding is calculated by subtracting the non-specific binding from the total binding for each concentration of Biotinyl-(Arg8)-Vasopressin.

  • Plot the specific binding as a function of the Biotinyl-(Arg8)-Vasopressin concentration.

  • Use non-linear regression analysis to fit the data to a one-site binding (hyperbola) equation to determine the Kd and Bmax.[8]

Mandatory Visualizations

V2 Receptor Signaling Pathway

References

• 1. benchchem.com [benchchem.com]
• 2. Radioligand saturation binding for quantitative analysis of ligand-receptor interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. In vitro binding and receptor-mediated activity of terlipressin at vasopressin receptors V1 and V2 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and biological activity of a biotinylated vasopressin analog - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. V1-like [Arg8]vasopressin binding sites occur in rat hepatocyte nuclei - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. giffordbioscience.com [giffordbioscience.com]
• 8. chem.uwec.edu [chem.uwec.edu]

Troubleshooting high background with streptavidin-HRP in vasopressin assays

This technical support guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during vasopressin immunoassays, with a specific focus on high background signals when using streptavidin-horseradish peroxidase (HRP) detection systems.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of high background in my vasopressin competitive ELISA?

High background in a competitive ELISA for a small peptide like vasopressin can obscure results and reduce assay sensitivity. The primary causes are often related to non-specific binding of assay components. Here are the most frequent culprits:

• Insufficient Blocking: The blocking buffer may not be effectively preventing the non-specific adsorption of the primary antibody, the biotinylated vasopressin tracer, or the streptavidin-HRP conjugate to the microplate wells.

• Inadequate Washing: Residual, unbound reagents are a major source of high background. Washing steps that are too gentle, too short, or use a suboptimal wash buffer will fail to remove these components.[1][2][3]

• High Concentration of Reagents: Using excessive concentrations of the anti-vasopressin antibody, the biotinylated vasopressin peptide, or the streptavidin-HRP can lead to increased non-specific binding.[1]

• Non-Specific Binding of Streptavidin-HRP: Streptavidin can sometimes bind non-specifically to certain components in the sample or to the plate surface itself, independent of the biotinylated peptide.[4]

• Contamination: Contamination of reagents, buffers, or the microplate with endogenous biotin (B1667282) or other interfering substances can lead to false-positive signals.[5]

• Improper Incubation Times or Temperatures: Deviating from the optimized incubation parameters can increase non-specific interactions.

Q2: My high background persists even after optimizing my blocking step. What should I try next?

If optimizing the blocking buffer (see Table 1) doesn't resolve the high background, the issue likely lies with another step in your assay. A systematic approach is key to identifying the source of the problem.

• Focus on Washing: This is the most critical step for reducing background.[1][2] Increase the number of wash cycles (from 3-4 to 5-6), and increase the soaking time for each wash to 30-60 seconds. Ensure your wash buffer contains a detergent like Tween-20 (see Table 2).

• Titrate Your Reagents: Systematically dilute your primary antibody, biotinylated vasopressin, and streptavidin-HRP to find the optimal concentrations that provide a good signal-to-noise ratio.

• Run Controls: To pinpoint the source of the non-specific binding, run a series of control experiments as outlined in the troubleshooting workflow below.

Q3: Can the biotinylated vasopressin peptide itself be a source of high background?

Yes, in a competitive ELISA, the biotinylated peptide (tracer) can be a significant contributor to high background. Because it is present in a relatively high and constant concentration across all wells (except for the blank), any non-specific binding will elevate the overall signal. This can be due to:

• Hydrophobic or Ionic Interactions: The peptide sequence itself might have properties that cause it to non-specifically adhere to the microplate surface.

• Contamination or Aggregation: The biotinylated peptide preparation may contain impurities or aggregates that bind non-specifically.

To address this, ensure the purity of your biotinylated peptide and consider including a detergent in your assay buffer to minimize non-specific interactions.

Data Presentation

Table 1: Common Blocking Buffers for ELISAs

Blocking Agent	Typical Concentration	Advantages	Disadvantages
Bovine Serum Albumin (BSA)	1-5% (w/v) in PBS or TBS	Readily available, effective for many systems.	Can contain endogenous biotin, which will interfere with streptavidin-based detection. Use "IgG-free" or "ELISA-grade" BSA to minimize this.
Non-fat Dry Milk	2-5% (w/v) in PBS or TBS	Inexpensive and effective.	Contains endogenous biotin and phosphoproteins, which can interfere with streptavidin-based detection and assays for phosphorylated targets. Not recommended for streptavidin-HRP assays.
Normal Serum	5-10% (v/v)	Can be very effective at reducing non-specific binding from the same species as the secondary antibody.	Can be expensive and may contain cross-reactive antibodies.
Commercial Blocking Buffers	Varies by manufacturer	Optimized formulations, often protein-free or with non-mammalian proteins to reduce cross-reactivity.	Can be more expensive.

Table 2: Wash Buffer Optimization

Component	Concentration	Purpose
Base Buffer
PBS (Phosphate Buffered Saline)	1X (pH 7.2-7.4)	Standard physiological buffer.
TBS (Tris Buffered Saline)	1X (pH 7.2-7.6)	Alternative physiological buffer.
Detergent
Tween-20	0.05-0.1% (v/v)	Reduces non-specific hydrophobic interactions.
Salt
NaCl	Increase concentration (e.g., up to 0.5 M)	Can help to disrupt weak, non-specific ionic interactions.

Experimental Protocols

Protocol: Troubleshooting High Background by Isolating Assay Components

This protocol is designed to systematically identify the source of high background in a vasopressin competitive ELISA using streptavidin-HRP.

Materials:

• Pre-coated microplate (e.g., goat anti-rabbit IgG)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Blocking Buffer (e.g., 1% BSA in PBS)

• Assay Buffer (e.g., blocking buffer)

• Anti-vasopressin primary antibody

• Biotinylated vasopressin

• Streptavidin-HRP

• TMB Substrate

• Stop Solution (e.g., 1 M H₂SO₄)

Procedure:

• Prepare a test plate with the following wells in triplicate:

  • Well A (Full Assay - No Competitor): All components are added as per your standard protocol, but without any vasopressin standard or sample. This will give your maximum signal (B₀).

  • Well B (No Primary Antibody): Add assay buffer instead of the anti-vasopressin antibody. Then add biotinylated vasopressin and streptavidin-HRP.

  • Well C (No Biotinylated Vasopressin): Add the anti-vasopressin antibody, followed by assay buffer instead of the biotinylated vasopressin. Then add streptavidin-HRP.

  • Well D (No Primary Antibody or Biotinylated Vasopressin): Add only streptavidin-HRP.

  • Well E (Substrate Blank): Add only TMB substrate and stop solution at the end.

• Follow your standard assay procedure for incubation times and temperatures for all wells.

• Perform all wash steps as you normally would between each component addition.

• Add TMB substrate, incubate, and add stop solution.

• Read the absorbance at 450 nm.

Interpreting the Results:

• High signal in Well B: Indicates non-specific binding of the biotinylated vasopressin to the plate. Solution: Try a different blocking buffer or add a detergent to your assay buffer.

• High signal in Well C: Indicates non-specific binding of the streptavidin-HRP to the primary antibody or the plate. Solution: Titrate the streptavidin-HRP concentration, ensure adequate blocking, and consider a different source of streptavidin-HRP.

• High signal in Well D: Indicates non-specific binding of the streptavidin-HRP directly to the blocked plate. Solution: This points to a significant issue with your blocking step. Try a different blocking agent or increase the blocking time.

• High signal in Well E: Indicates contamination of the substrate or stop solution, or a problem with the plate reader.

Mandatory Visualization

Caption: Troubleshooting workflow for high background in vasopressin assays.

Caption: Signaling pathway of a vasopressin competitive ELISA.

References

• 1. How To Optimize Your ELISA Experiments | Proteintech Group [ptglab.com]
• 2. hiyka.com [hiyka.com]
• 3. bosterbio.com [bosterbio.com]
• 4. arborassays.com [arborassays.com]
• 5. Peptide ligand-based ELISA reagents for antibody detection - PMC [pmc.ncbi.nlm.nih.gov]

How to improve signal-to-noise ratio with Biotinyl-(Arg8)-Vasopressin

Welcome to the technical support center for Biotinyl-(Arg8)-Vasopressin. This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot and optimize experiments for an improved signal-to-noise ratio.

Frequently Asked Questions (FAQs)

Q1: What is Biotinyl-(Arg8)-Vasopressin and how does it work?

A1: Biotinyl-(Arg8)-Vasopressin is a biologically active, biotinylated analog of Arginine Vasopressin (AVP). The biotin (B1667282) molecule is attached to the vasopressin peptide, allowing for highly specific and high-affinity binding to streptavidin or avidin (B1170675) conjugates. This property is leveraged in various assays for detection and quantification. The biotin-streptavidin interaction is one of the strongest non-covalent bonds known, which provides a stable and robust system for signal amplification in immunoassays, receptor binding studies, and fluorescence microscopy.[1][2]

Q2: Why am I experiencing a high background signal in my assay?

A2: High background in biotin-based assays is a common issue and can stem from several factors:

• Non-specific binding: The biotinylated peptide or the detection system may bind to unintended targets on your plate or tissue sample.

• Endogenous biotin: Many cells and tissues naturally contain biotin, which can be recognized by the streptavidin conjugate, leading to a false positive signal.[1][3]

• Ineffective blocking: The blocking buffer may not be adequately preventing non-specific interactions.

• Excessive concentration of reagents: Using too much Biotinyl-(Arg8)-Vasopressin or streptavidin conjugate can lead to increased background.

Q3: What can I do to reduce non-specific binding?

A3: To reduce non-specific binding, consider the following strategies:

• Optimize blocking: Experiment with different blocking agents such as Bovine Serum Albumin (BSA) or non-fat dry milk. Ensure the blocking incubation time is sufficient.[4]

• Add detergents: Including a mild detergent like Tween-20 in your wash buffers can help reduce non-specific interactions.

• Titrate your reagents: Perform a dilution series for both the Biotinyl-(Arg8)-Vasopressin and the streptavidin conjugate to find the optimal concentrations that yield a high signal with low background.

• Increase wash steps: Thorough and repeated washing between incubation steps is crucial to remove unbound reagents.[5]

Q4: My signal is too low. How can I amplify it?

A4: If you are experiencing a weak or no signal, here are some troubleshooting steps:

• Check reagent integrity: Ensure that your Biotinyl-(Arg8)-Vasopressin and streptavidin conjugates have been stored correctly and have not expired.

• Increase incubation times: Longer incubation periods may be necessary for the binding to reach equilibrium.

• Use a signal amplification system: Techniques like Tyramide Signal Amplification (TSA) can be used in conjunction with a streptavidin-HRP conjugate to significantly boost the signal.[2]

• Confirm receptor expression: In cell-based assays, verify that the vasopressin receptors are expressed at sufficient levels in your cell line.[6]

Troubleshooting Guide

This guide provides a structured approach to resolving common issues encountered during experiments with Biotinyl-(Arg8)-Vasopressin.

Problem	Potential Cause	Recommended Solution
High Background Signal	Ineffective blocking	Optimize blocking buffer (e.g., increase BSA concentration to 5%). Extend blocking time.[4][7]
Endogenous biotin interference	Pre-incubate sample with avidin to block endogenous biotin, followed by an incubation with free biotin to saturate the biotin-binding sites on the avidin.[1][3]
High concentration of detection reagent	Titrate the streptavidin-conjugate to determine the optimal dilution.
Non-specific binding of biotinylated peptide	Include a control with a non-biotinylated vasopressin to assess specific binding. Add a mild detergent (e.g., 0.05% Tween-20) to wash buffers.
Low or No Signal	Degraded Biotinyl-(Arg8)-Vasopressin	Ensure proper storage at -20°C or below and avoid repeated freeze-thaw cycles. Use a fresh aliquot.
Insufficient receptor density	Use a cell line known to express high levels of the target vasopressin receptor.[6]
Inefficient detection	Use a high-quality, sensitive streptavidin-fluorophore or -enzyme conjugate. Consider using a signal amplification kit.[1][2]
Suboptimal assay buffer conditions	Verify and optimize the pH and ionic strength of your buffers.
Poor Reproducibility	Pipetting errors	Calibrate pipettes regularly and use proper pipetting techniques.
Inconsistent incubation times or temperatures	Use a calibrated timer and a temperature-controlled incubator.
Reagent variability	Prepare fresh dilutions of reagents for each experiment. Use a single batch of critical reagents if possible.

Experimental Protocols

Competitive Radioligand Binding Assay

This protocol is designed to determine the binding affinity of a test compound for a vasopressin receptor using Biotinyl-(Arg8)-Vasopressin.

Materials:

• Cell membranes prepared from cells expressing the vasopressin receptor of interest.

• Biotinyl-(Arg8)-Vasopressin

• Radiolabeled streptavidin (e.g., [¹²⁵I]-Streptavidin)

• Unlabeled test compound

• Assay Buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 0.1% BSA, pH 7.4)

• Wash Buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4)

• Glass fiber filters

• Scintillation fluid and counter

Procedure:

• Prepare serial dilutions of the unlabeled test compound in assay buffer.

• In a 96-well plate, add in the following order:

  • 50 µL of assay buffer (for total binding) or unlabeled vasopressin (for non-specific binding) or test compound.

  • 50 µL of a fixed concentration of Biotinyl-(Arg8)-Vasopressin.

  • 100 µL of cell membrane preparation.

• Incubate for 60-120 minutes at room temperature with gentle agitation.

• Add 50 µL of radiolabeled streptavidin and incubate for an additional 30 minutes.

• Terminate the assay by rapid filtration through glass fiber filters pre-soaked in wash buffer.

• Wash the filters three times with 3 mL of ice-cold wash buffer.

• Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity.

• Calculate specific binding by subtracting non-specific binding from total binding.

Immunofluorescence Staining of Vasopressin Receptors

This protocol describes the use of Biotinyl-(Arg8)-Vasopressin for visualizing vasopressin receptors in cultured cells.

Materials:

• Cells grown on coverslips expressing the vasopressin receptor.

• Biotinyl-(Arg8)-Vasopressin

• Streptavidin conjugated to a fluorophore (e.g., Streptavidin-Alexa Fluor 488)

• Fixation Buffer (e.g., 4% paraformaldehyde in PBS)

• Permeabilization Buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking Buffer (e.g., 5% BSA in PBS)

• Wash Buffer (PBS)

• DAPI for nuclear counterstaining

• Mounting medium

Procedure:

• Wash cells twice with PBS.

• Fix cells with Fixation Buffer for 15 minutes at room temperature.

• Wash three times with PBS.

• (Optional) Permeabilize cells with Permeabilization Buffer for 10 minutes if targeting intracellular receptors.

• Wash three times with PBS.

• Block non-specific binding with Blocking Buffer for 1 hour at room temperature.

• Incubate cells with Biotinyl-(Arg8)-Vasopressin (diluted in Blocking Buffer) for 1-2 hours at room temperature.

• Wash three times with PBS.

• Incubate with fluorescently labeled streptavidin (diluted in Blocking Buffer) for 1 hour at room temperature, protected from light.

• Wash three times with PBS.

• Counterstain nuclei with DAPI for 5 minutes.

• Wash twice with PBS.

• Mount coverslips onto microscope slides with mounting medium.

• Visualize using a fluorescence microscope.

Data Presentation

Example: Competitive Binding Assay Data

Test Compound Conc. (M)	Total Binding (CPM)	Non-specific Binding (CPM)	Specific Binding (CPM)	% Inhibition
1.00E-10	15020	1250	13770	0
1.00E-09	13580	1250	12330	10.5
1.00E-08	9860	1250	8610	37.5
1.00E-07	4530	1250	3280	76.2
1.00E-06	1890	1250	640	95.4
1.00E-05	1310	1250	60	99.6

Note: The data presented in this table is for illustrative purposes only and does not represent actual experimental results.

Visualizations

Vasopressin V1 Receptor Signaling Pathway```dot

Caption: A logical workflow for troubleshooting poor signal-to-noise ratio.

References

• 1. Streptavidin–Signal Amplification for Imaging | Thermo Fisher Scientific - US [thermofisher.com]
• 2. benchchem.com [benchchem.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. How to Effectively Block Streptavidin Magnetic Beads for Optimal Assay Performance - nanomicronspheres [nanomicronspheres.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Blocking Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]

Technical Support Center: Biotinyl-(Arg8)-Vasopressin Immunofluorescence

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their immunofluorescence experiments using Biotinyl-(Arg8)-Vasopressin.

Frequently Asked Questions (FAQs)

Q1: What is the most critical source of background noise when using Biotinyl-(Arg8)-Vasopressin for immunofluorescence?

A1: The most significant source of background staining in experiments involving biotinylated probes is the presence of endogenous biotin (B1667282) in tissues and cells.[1][2][3] Biotin is a vitamin and coenzyme found in mitochondria and cytosol, and its presence can lead to non-specific binding of streptavidin or avidin (B1170675) conjugates, resulting in a high signal-to-noise ratio.[2][3][4] Tissues such as the kidney, liver, and spleen have particularly high levels of endogenous biotin.[2][5]

Q2: How can I block for endogenous biotin in my samples?

A2: A two-step blocking procedure is highly recommended to prevent non-specific binding to endogenous biotin.[3][4] First, the sample is incubated with an excess of unlabeled streptavidin or avidin to bind to all available endogenous biotin.[2][3] This is followed by an incubation with an excess of free, unlabeled biotin to saturate the remaining biotin-binding sites on the streptavidin or avidin molecules from the first step.[2][3][4] Commercial kits are available for this purpose.[1][4]

Q3: What is a good starting point for a general protein blocking buffer in my Biotinyl-(Arg8)-Vasopressin immunofluorescence protocol?

A3: A common and effective general protein blocking buffer is 1-5% Bovine Serum Albumin (BSA) in a buffered solution like PBS or TBS.[6] For applications involving biotin-avidin systems, casein-based blocking buffers can sometimes provide lower background than BSA or non-fat milk.[7] It is also common to include normal serum in the blocking buffer, typically from the same species as the secondary antibody, to block non-specific antibody binding sites.[8][9]

Q4: Can the type of serum in my blocking buffer affect my results?

A4: Yes, the choice of serum is important. If you are using a secondary antibody raised in a goat, for example, you should avoid using goat serum in your blocking buffer as the secondary antibody may bind to immunoglobulins in the serum, increasing background.[10] In such cases, using IgG-free BSA or fish gelatin can be a better alternative.[7][10]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
High Background Staining	Endogenous biotin is not adequately blocked.	Implement a sequential avidin/biotin blocking step before incubating with your biotinylated vasopressin probe.[5][6]
Insufficient general protein blocking.	Increase the concentration of your blocking agent (e.g., BSA to 5%) or extend the blocking incubation time (e.g., to 1 hour at room temperature).[6][8]
Non-specific binding of the streptavidin-fluorophore conjugate.	Optimize the concentration of the streptavidin-fluorophore conjugate by performing a titration. Ensure adequate washing steps after this incubation.[10]
Autofluorescence of the tissue or cells.	Include an unstained control to assess the level of autofluorescence. Consider using a commercial autofluorescence quencher if necessary.[10]
Weak or No Signal	Suboptimal concentration of Biotinyl-(Arg8)-Vasopressin.	Perform a titration to determine the optimal concentration of your biotinylated peptide.
Insufficient incubation time for the biotinylated peptide or streptavidin conjugate.	Increase the incubation times. For example, incubate with the primary antibody overnight at 4°C.[11]
The vasopressin receptor is not accessible.	If targeting intracellular receptors, ensure your cells are adequately permeabilized (e.g., with Triton X-100 or saponin).
Degradation of the Biotinyl-(Arg8)-Vasopressin.	Ensure the peptide is stored correctly and freshly prepare solutions for each experiment.[12]

Comparison of Blocking Buffer Components

Component	Typical Concentration	Advantages	Disadvantages
Bovine Serum Albumin (BSA)	1-5% in PBS or TBS	Readily available, effective for general protein blocking.[7]	Can sometimes contain endogenous biotin.
Normal Serum (e.g., Goat, Donkey)	5-10% in PBS or TBS	Effectively blocks non-specific antibody binding sites.[6][9]	Must not be from the same species as the secondary antibody.[10]
Non-fat Dry Milk	5% in PBS or TBS	Inexpensive and effective for some applications.	Contains endogenous biotin and phosphoproteins, which can interfere with some antibodies. Not recommended for biotin-streptavidin systems.[13]
Casein	1% in PBS or TBS	Can provide lower background than BSA or milk, especially for biotin-avidin systems.[7]
Fish Gelatin	0.1-0.5% in PBS or TBS	Less likely to cross-react with mammalian antibodies.[7]

Detailed Experimental Protocol: Immunofluorescence of Biotinyl-(Arg8)-Vasopressin

This protocol provides a general workflow. Optimization of incubation times, concentrations, and buffer compositions may be required for your specific cell or tissue type.

• Sample Preparation:

  • Culture cells on coverslips or prepare tissue sections as required.

  • Fix the samples with an appropriate fixative (e.g., 4% paraformaldehyde in PBS for 15 minutes at room temperature).

  • Wash the samples three times with PBS for 5 minutes each.

• Permeabilization (if required for intracellular targets):

  • Incubate samples with a permeabilization buffer (e.g., 0.1-0.5% Triton X-100 in PBS) for 10-15 minutes at room temperature.

  • Wash three times with PBS for 5 minutes each.

• Endogenous Biotin Blocking:

  • Incubate the samples with an avidin solution (e.g., 0.05% avidin in PBS) for 15 minutes at room temperature.[5]

  • Rinse briefly with PBS.

  • Incubate the samples with a biotin solution (e.g., 0.005% biotin in PBS) for 15 minutes at room temperature.[5]

  • Wash three times with PBS for 5 minutes each.

• Protein Blocking:

  • Incubate the samples with a protein-based blocking buffer (e.g., 5% BSA and 5% normal goat serum in PBS) for 1 hour at room temperature.

• Biotinyl-(Arg8)-Vasopressin Incubation:

  • Dilute the Biotinyl-(Arg8)-Vasopressin to the desired concentration in the blocking buffer.

  • Incubate the samples with the diluted biotinylated peptide for 1-2 hours at room temperature or overnight at 4°C.

  • Wash three times with PBS containing 0.1% Tween 20 for 5 minutes each.

• Streptavidin-Fluorophore Conjugate Incubation:

  • Dilute the streptavidin-fluorophore conjugate (e.g., Streptavidin-Alexa Fluor 488) in the blocking buffer.

  • Incubate the samples with the diluted streptavidin conjugate for 1 hour at room temperature, protected from light.

  • Wash three times with PBS containing 0.1% Tween 20 for 5 minutes each, protected from light.

• Counterstaining and Mounting:

  • (Optional) Counterstain the nuclei with a DNA dye (e.g., DAPI or Hoechst) for 5-10 minutes.

  • Wash two times with PBS.

  • Mount the coverslips onto microscope slides using an appropriate mounting medium.

• Imaging:

  • Visualize the fluorescence using a suitable fluorescence microscope.

Experimental Workflow for Biotinyl-(Arg8)-Vasopressin Immunofluorescence

Caption: Workflow for Biotinyl-(Arg8)-Vasopressin Immunofluorescence.

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. 内因性検出のブロック法 | Thermo Fisher Scientific - JP [thermofisher.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Invitrogen Endogenous Biotin-Blocking Kit 1 kit | Buy Online | Invitrogen™ | Fisher Scientific [fishersci.com]
• 5. Blocking Endogenous Biotin - IHC WORLD [ihcworld.com]
• 6. hycultbiotech.com [hycultbiotech.com]
• 7. Blocking Buffer Selection Guide | Rockland [rockland.com]
• 8. stjohnslabs.com [stjohnslabs.com]
• 9. researchgate.net [researchgate.net]
• 10. biotium.com [biotium.com]
• 11. Biotinylated Antibodies [bdbiosciences.com]
• 12. phoenixpeptide.com [phoenixpeptide.com]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Endogenous Biotin Interference in Biotinyl-(Arg8)-Vasopressin Experiments

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals working with Biotinyl-(Arg8)-Vasopressin. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address potential interference from endogenous biotin (B1667282) in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is endogenous biotin interference?

A1: Endogenous biotin interference is a phenomenon where high levels of biotin in a biological sample can disrupt immunoassays that utilize the strong and specific interaction between biotin and streptavidin (or avidin).[1][2] Many commercially available assay kits, including those for peptide quantification, use this system for signal amplification.[3] When a sample contains excess free biotin, it can compete with the biotinylated reagents in the assay, leading to inaccurate results.[1][2]

Q2: How does endogenous biotin interfere with a Biotinyl-(Arg8)-Vasopressin competitive immunoassay?

A2: In a competitive immunoassay for Biotinyl-(Arg8)-Vasopressin, the biotinylated peptide in your kit competes with the unlabeled vasopressin in your sample for binding to a limited number of antibody binding sites. The antibody is often captured on a streptavidin-coated plate. High levels of endogenous biotin in the sample can saturate the streptavidin on the solid phase, preventing the capture of the antibody-biotinylated vasopressin complex. This leads to a reduced signal, which is misinterpreted as a high concentration of vasopressin in the sample, resulting in a falsely elevated reading.[1][3][4]

Q3: What are the common sources of high endogenous biotin levels?

A3: High levels of endogenous biotin are primarily due to the increasing use of over-the-counter biotin supplements, often marketed for improving hair, skin, and nail health.[2][5] Additionally, high-dose biotin is used in the treatment of certain medical conditions, such as multiple sclerosis.[5] It is crucial to be aware of the subject's or animal's diet and any supplementation they may be receiving.

Q4: What is the expected mechanism of action for Biotinyl-(Arg8)-Vasopressin?

A4: Arginine Vasopressin (AVP), the parent molecule of your biotinylated peptide, exerts its effects by binding to specific G protein-coupled receptors (GPCRs). The two primary receptors are the V1 and V2 receptors, which trigger distinct signaling pathways. The V1 receptor, found on vascular smooth muscle cells, activates the Gq protein pathway, leading to an increase in intracellular calcium and subsequent vasoconstriction. The V2 receptor, located on renal collecting duct cells, couples to the Gs protein, activating adenylyl cyclase, which increases intracellular cyclic AMP (cAMP) and promotes water reabsorption.

Troubleshooting Guides

Issue 1: Unexpectedly High or Inconsistent Vasopressin Readings

If you are observing higher than expected or highly variable concentrations of vasopressin in your samples, endogenous biotin interference should be considered as a potential cause, especially if the assay is a competitive immunoassay format.

• Review Sample Source History: Inquire about any biotin supplementation in the diet of the subjects from whom the samples were obtained. For human samples, this includes multivitamins and supplements for hair, skin, and nails.[5]

• Sample Dilution: Perform a serial dilution of the sample. If biotin interference is present, the apparent concentration of vasopressin may not decrease linearly with dilution.

• Biotin Depletion: Treat the sample to remove endogenous biotin prior to running the assay. A detailed protocol for biotin depletion is provided below.

• Alternative Assay: If possible, use an assay that does not rely on the biotin-streptavidin interaction for detection.

Data Presentation

The following tables summarize quantitative data on the effect of biotin interference in immunoassays. While specific data for Biotinyl-(Arg8)-Vasopressin is not available, the data from competitive immunoassays for other small molecules like thyroid hormones provide a relevant illustration of the potential impact.

Table 1: Impact of Biotin Concentration on Competitive Immunoassays [4]

Biotin Concentration (ng/mL)	Average Increase in Measured Value (%)
10	20.8
50	>30
100	35.8
150	50.1

This data demonstrates a significant positive bias in competitive immunoassays with increasing concentrations of biotin.[4]

Table 2: Effect of Biotin Ingestion on Thyroid Hormone Competitive Immunoassays [6]

Analyte (Assay Type)	Baseline (ng/dL)	After 1 Week of 10mg/day Biotin (ng/dL)	% Change
Free T4 (Competitive)	1.3	1.8	+38.5%
Free T3 (Competitive)	3.5	4.5	+28.6%

This in-vivo data shows a significant increase in the measured concentration of free thyroid hormones in a competitive immunoassay after biotin supplementation.[6]

Experimental Protocols

Protocol 1: Competitive ELISA for Biotinyl-(Arg8)-Vasopressin

This protocol provides a general procedure for a competitive Enzyme-Linked Immunosorbent Assay (ELISA) to quantify Biotinyl-(Arg8)-Vasopressin.

Materials:

• Streptavidin-coated 96-well microplate

• Biotinyl-(Arg8)-Vasopressin standard

• Anti-vasopressin primary antibody

• Horseradish Peroxidase (HRP)-conjugated secondary antibody (if the primary is not HRP-conjugated)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Assay Buffer (e.g., PBS with 1% BSA)

• TMB (3,3’,5,5’-Tetramethylbenzidine) Substrate

• Stop Solution (e.g., 2N H₂SO₄)

• Samples and controls

Procedure:

• Prepare Standards and Samples:

  • Prepare a serial dilution of the Biotinyl-(Arg8)-Vasopressin standard in Assay Buffer.

  • Dilute samples as necessary in Assay Buffer.

• Competitive Binding:

  • Add 50 µL of standard or sample to each well.

  • Immediately add 50 µL of diluted anti-vasopressin primary antibody to each well.

  • Cover the plate and incubate for 1-2 hours at room temperature with gentle shaking.

• Washing:

  • Aspirate the contents of the wells.

  • Wash the wells three times with 300 µL of Wash Buffer per well.

• Secondary Antibody Incubation (if applicable):

  • If the primary antibody is not HRP-conjugated, add 100 µL of HRP-conjugated secondary antibody to each well.

  • Incubate for 1 hour at room temperature.

  • Wash the wells three times as described in step 3.

• Substrate Development:

  • Add 100 µL of TMB Substrate to each well.

  • Incubate in the dark at room temperature for 15-30 minutes.

• Stop Reaction:

  • Add 50 µL of Stop Solution to each well.

• Read Absorbance:

  • Read the absorbance at 450 nm using a microplate reader.

• Data Analysis:

  • Generate a standard curve by plotting the absorbance versus the concentration of the standards.

  • Determine the concentration of Biotinyl-(Arg8)-Vasopressin in the samples by interpolating their absorbance values from the standard curve.

Protocol 2: Biotin Depletion from Serum/Plasma Samples

This protocol describes a method to remove endogenous biotin from serum or plasma samples using streptavidin-coated magnetic beads.

Materials:

• Streptavidin-coated magnetic beads

• Magnetic separator

• Sample tubes

• Vortex mixer

• Incubator/shaker

Procedure:

• Prepare Streptavidin Beads:

  • Resuspend the streptavidin-coated magnetic beads thoroughly.

  • Transfer an appropriate volume of bead slurry to a new tube.

  • Place the tube on a magnetic separator and discard the supernatant.

  • Wash the beads twice with your assay buffer.

• Sample Incubation:

  • Add your serum or plasma sample to the washed streptavidin beads. The ratio of beads to sample volume may need to be optimized, but a starting point is 25 µL of bead slurry for every 100 µL of sample.

  • Incubate the sample with the beads for 30-60 minutes at room temperature with gentle mixing.

• Biotin Removal:

  • Place the tube on the magnetic separator. The beads with bound biotin will be pulled to the side of the tube.

  • Carefully collect the supernatant, which is the biotin-depleted sample.

• Assay:

  • Use the biotin-depleted sample in your Biotinyl-(Arg8)-Vasopressin immunoassay.

Mandatory Visualizations

Signaling Pathways

Caption: Vasopressin V1 and V2 receptor signaling pathways.

Experimental Workflow

Caption: General workflow for a competitive immunoassay.

Logical Relationship

Caption: Troubleshooting workflow for suspected biotin interference.

References

• 1. researchgate.net [researchgate.net]
• 2. stjames.ie [stjames.ie]
• 3. scindeks-clanci.ceon.rs [scindeks-clanci.ceon.rs]
• 4. The biotin interference within interference suppressed immunoassays - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mft.nhs.uk [mft.nhs.uk]
• 6. Assessment of biotin interference in thyroid function tests - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Biotinyl-(Arg8)-Vasopressin Binding Assays

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to optimize incubation times and other critical parameters for Biotinyl-(Arg8)-Vasopressin binding experiments.

Frequently Asked Questions (FAQs)

Q1: What is the expected binding affinity of Biotinyl-(Arg8)-Vasopressin?

A1: Biotinylated analogues of [Arg8]-Vasopressin have been shown to retain high binding affinities for both V1 and V2 vasopressin receptors, comparable to the non-biotinylated peptide. Dissociation constants (Kd) are typically in the nanomolar range. For example, one study calculated dissociation constants of 15 nM for binding to canine renal plasma membranes and 202 nM for LLC-PK1 kidney cells.[1] The exact affinity can vary depending on the experimental conditions, cell type, and receptor subtype being investigated.

Q2: Will the biotin (B1667282) tag interfere with receptor binding?

A2: Studies have indicated that the addition of a biotinyl moiety, particularly with an appropriate spacer, does not significantly reduce the receptor binding or biological activity of [Arg8]-Vasopressin.[2] Furthermore, the presence of avidin (B1170675) or streptavidin did not appear to impede receptor binding.[2] However, it is a good practice to empirically validate that the biotin tag does not cause steric hindrance in your specific assay system.

Q3: What is a recommended starting incubation time for my binding assay?

A3: For vasopressin receptor competitive binding assays, a general incubation time of 60-120 minutes at 25°C is often sufficient to reach equilibrium.[3] For initial experiments with Biotinyl-(Arg8)-Vasopressin, we recommend starting with a 90-minute incubation. However, the optimal time should be determined empirically for your specific experimental conditions by performing a time-course experiment (see Experimental Protocols section).

Q4: What are the key signaling pathways activated by (Arg8)-Vasopressin?

A4: Arginine Vasopressin (AVP) acts on three main G-protein coupled receptor (GPCR) subtypes: V1a, V1b, and V2.

• V1a and V1b receptors primarily couple to Gq/11 proteins, activating Phospholipase C (PLC), which leads to the production of inositol (B14025) triphosphate (IP3) and diacylglycerol (DAG). This cascade results in an increase in intracellular calcium concentrations and activation of Protein Kinase C (PKC).

• V2 receptors are coupled to Gs proteins, which activate adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP) and activation of Protein Kinase A (PKA).[1][3]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Specific Binding	1. Degraded Ligand: Repeated freeze-thaw cycles can degrade Biotinyl-(Arg8)-Vasopressin. 2. Insufficient Receptor Concentration: The cell membrane preparation may have a low density of vasopressin receptors. 3. Incorrect Assay Buffer: The pH or ionic strength of the buffer may not be optimal for binding. 4. Assay Not at Equilibrium: The incubation time may be too short.	1. Aliquot the ligand upon receipt and store at -80°C to minimize freeze-thaw cycles. 2. Increase the amount of membrane protein per well. Confirm receptor expression using a positive control or Western blot. 3. Verify the pH and composition of your assay buffer. Vasopressin receptor binding can be sensitive to divalent cations like Mg²⁺.[3] 4. Increase the incubation time or perform a time-course experiment to determine the optimal duration.
High Background/Non-Specific Binding	1. Excess Ligand Concentration: The concentration of Biotinyl-(Arg8)-Vasopressin may be too high. 2. Inadequate Blocking: The blocking agent may be insufficient or inappropriate. 3. Binding to Filter Plates/Beads: The ligand may be non-specifically binding to the assay apparatus.	1. Titrate the Biotinyl-(Arg8)-Vasopressin concentration to find the optimal signal-to-noise ratio. 2. Optimize the concentration of the blocking agent (e.g., BSA). If using milk as a blocking agent, be aware that it contains endogenous biotin which can interfere with the assay.[3] 3. Pre-soak filter plates in a solution like 0.5% polyethyleneimine (PEI). Include a non-specific binding control with a high concentration of unlabeled vasopressin.
Inconsistent Results	1. Pipetting Errors: Inaccurate or inconsistent pipetting, especially of viscous solutions. 2. Temperature Fluctuations: Inconsistent incubation temperatures between experiments. 3. Incomplete Mixing: Reagents not being thoroughly mixed.	1. Ensure pipettes are calibrated. Use reverse pipetting for viscous solutions. 2. Use a temperature-controlled incubator or water bath for all incubation steps. 3. Ensure thorough mixing of all reagents after addition to the wells.
Low Signal-to-Noise Ratio in Functional Assays (e.g., cAMP)	1. Low Receptor Expression: The cell line may have low expression of the target vasopressin receptor. 2. High Phosphodiesterase (PDE) Activity: PDEs can degrade cAMP, leading to a reduced signal.	1. Use a cell line with confirmed high expression of the V2 receptor. 2. Include a PDE inhibitor, such as IBMX (3-isobutyl-1-methylxanthine), in the assay buffer.[3]

Experimental Protocols

Protocol 1: Time-Course Experiment to Determine Optimal Incubation Time

This experiment is crucial to determine the time required to reach binding equilibrium for Biotinyl-(Arg8)-Vasopressin in your specific assay system.

Materials:

• Cell membranes expressing the vasopressin receptor of interest.

• Biotinyl-(Arg8)-Vasopressin.

• Assay Buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 0.1% BSA, pH 7.4).

• Unlabeled Arginine Vasopressin (for non-specific binding control).

• Detection system (e.g., Streptavidin-HRP and substrate for colorimetric/chemiluminescent detection, or fluorescently labeled streptavidin).

• 96-well filter plates (pre-soaked in 0.5% PEI).

• Vacuum filtration manifold.

• Scintillation counter or plate reader.

Procedure:

• Prepare serial dilutions of Biotinyl-(Arg8)-Vasopressin in assay buffer at a concentration at or below its estimated Kd.

• In a 96-well plate, add a fixed amount of cell membrane preparation to each well.

• Add the diluted Biotinyl-(Arg8)-Vasopressin to the wells. For non-specific binding controls, add a high concentration (e.g., 1 µM) of unlabeled Arginine Vasopressin before adding the biotinylated ligand.

• Incubate the plate at the desired temperature (e.g., 25°C).

• At various time points (e.g., 15, 30, 45, 60, 90, 120, 180 minutes), terminate the binding reaction by rapid filtration through the pre-soaked filter plates using a vacuum manifold.

• Wash the filters multiple times with ice-cold wash buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Quantify the bound Biotinyl-(Arg8)-Vasopressin using your chosen detection method.

• Plot the specific binding (Total Binding - Non-specific Binding) against incubation time. The optimal incubation time is the point at which the specific binding reaches a plateau.

Protocol 2: Competitive Binding Assay

This protocol is used to determine the binding affinity (Ki) of a test compound by measuring its ability to compete with Biotinyl-(Arg8)-Vasopressin for receptor binding.

Materials:

• Same as Protocol 1.

• Test compound (unlabeled).

Procedure:

• Prepare serial dilutions of the test compound in assay buffer.

• In a 96-well plate, add the following to each well in this order:

  • Assay buffer.

  • Test compound at various concentrations (or assay buffer for total binding, or a high concentration of unlabeled AVP for non-specific binding).

  • Biotinyl-(Arg8)-Vasopressin at a fixed concentration (at or below its Kd).

  • Cell membrane preparation (e.g., 10-20 µg protein/well).

• Incubate the plate at the optimized temperature and time determined from the time-course experiment (e.g., 90 minutes at 25°C).

• Terminate the reaction and quantify the bound ligand as described in Protocol 1.

• Plot the percentage of specific binding against the log concentration of the test compound to generate an inhibition curve and determine the IC50 value. The Ki can then be calculated using the Cheng-Prusoff equation.

Visualizations

Caption: Signaling pathways of vasopressin V1 (V1a/V1b) and V2 receptors.

References

• 1. Vasopressin receptor - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Arginine Vasopressin Receptor Signaling and Functional Outcomes in Heart Failure - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Immunohistochemistry (IHC) with Biotinyl-(Arg8)-Vasopressin

This technical support center provides troubleshooting guidance and frequently asked questions for researchers utilizing Biotinyl-(Arg8)-Vasopressin in immunohistochemistry (IHC), with a specific focus on the critical step of quenching endogenous peroxidase activity.

Frequently Asked Questions (FAQs)

Q1: Why is it necessary to quench endogenous peroxidase activity in my IHC experiment?

Many tissues and cells, particularly those rich in red blood cells or granulocytes, contain endogenous peroxidases.[1][2] If you are using a horseradish peroxidase (HRP)-based detection system, these endogenous enzymes can react with the chromogenic substrate (like DAB), leading to non-specific background staining.[1][2] This high background can obscure the specific signal from your target, Biotinyl-(Arg8)-Vasopressin, making it difficult to interpret the results accurately.[3]

Q2: How can I determine if my tissue has high endogenous peroxidase activity?

A simple way to test for endogenous peroxidase activity is to incubate a rehydrated tissue section with the DAB substrate solution before any antibody incubations.[1] If the tissue turns brown, it indicates the presence of endogenous peroxidase, and a quenching step is necessary.[1]

Q3: What are the most common methods for quenching endogenous peroxidase activity?

The most common method involves treating the tissue with a hydrogen peroxide (H₂O₂) solution.[1] This irreversibly inactivates the endogenous peroxidase enzymes.[1] Commercially available blocking solutions are also an effective and convenient option.[4][5]

Q4: Can the quenching step damage my tissue or the target epitope?

Yes, harsh quenching methods, such as high concentrations of hydrogen peroxide, can potentially damage the morphology of the tissue section or alter the epitope of the target antigen, leading to reduced specific staining.[6][7] This is a critical consideration, and the quenching protocol may need to be optimized for your specific tissue and target.

Q5: I am using a biotinylated peptide (Biotinyl-(Arg8)-Vasopressin). Are there other sources of background I should be aware of?

Yes, since you are using a biotin-based detection system, you should be aware of endogenous biotin (B1667282).[3] Tissues like the liver and kidney have high levels of endogenous biotin, which can be a source of false-positive staining.[3][8] If you suspect this is an issue, an avidin/biotin blocking step may be required after quenching and before the primary antibody incubation.[3] Alternatively, a polymer-based detection system that is not reliant on biotin can be used to avoid this issue.[3]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
High Background Staining	Incomplete quenching of endogenous peroxidase.	- Increase the incubation time or concentration of your hydrogen peroxide solution.[6] - Ensure your hydrogen peroxide solution is fresh, as it can degrade over time.[1] - Consider using a commercial blocking reagent like BLOXALL™ for complete inactivation of peroxidases and phosphatases.[5][6]
Endogenous biotin in the tissue.	- Incorporate an avidin/biotin blocking step in your protocol before incubating with Biotinyl-(Arg8)-Vasopressin.[3][9]
Non-specific binding of the secondary antibody.	- Run a control slide without the primary antibody to see if the secondary antibody is the source of the background.[3][10]
Weak or No Staining	Damage to the epitope by the quenching reagent.	- Reduce the concentration of hydrogen peroxide (e.g., from 3% to 0.3%).[1] - Decrease the incubation time for the quenching step. - Perform the quenching step after the primary antibody incubation, especially for sensitive cell surface markers.[6][11]
Ineffective detection system.	- Polymer-based detection systems are generally more sensitive than biotin-based systems and can enhance the signal.[3]
Issues with the Biotinyl-(Arg8)-Vasopressin.	- Ensure the peptide is stored correctly and has not degraded.
Uneven Staining or "Spotty" Background	Inadequate deparaffinization.	- Ensure complete removal of paraffin (B1166041) by using fresh xylene and extending deparaffinization times.[3]
Bubbling caused by the quenching reaction.	- This can occur with 3% H₂O₂ in aqueous solutions, especially in tissues with high peroxidase activity, potentially damaging morphology.[5][6] Using H₂O₂ in methanol (B129727) can mitigate this.[5][6]

Experimental Protocols

Standard Endogenous Peroxidase Quenching Protocols

The choice of quenching protocol can depend on the tissue type and the sensitivity of the target antigen. Below are several common methods.

Method	Reagent	Incubation Time	Notes
1. Standard H₂O₂ in Water	3% Hydrogen Peroxide in distilled water	5-10 minutes	Rapid and effective for many applications. May cause bubbling and tissue damage in peroxidase-rich tissues.[5][6]
2. H₂O₂ in Methanol	0.3% Hydrogen Peroxide in methanol	20-30 minutes	Methanol accelerates the destruction of heme groups, allowing for a lower H₂O₂ concentration.[5][6] Often preferred for frozen sections and tissues with high enzyme activity.[5]
3. Mild H₂O₂ with Sodium Azide (B81097)	0.3% H₂O₂ in PBS with 0.1% sodium azide	10-15 minutes	A gentler method that can be suitable for more sensitive antigens.[1]
4. Glucose Oxidase Method	0.18g β-D(+) glucose, 0.005g glucose oxidase, 0.0065g sodium azide in 50ml PBS	60 minutes at 37°C	This enzymatic reaction slowly produces low concentrations of H₂O₂, providing a very gentle and complete quenching.[5][6]
5. Commercial Reagents	e.g., BLOXALL™ Blocking Solution	10 minutes	Ready-to-use solutions that block both peroxidase and alkaline phosphatase activity.[5][6]

Important Considerations:

• Freshness of Reagents: Hydrogen peroxide decomposes over time. Always use a fresh solution for effective quenching.[1]

• Order of Steps: Quenching is typically performed after deparaffinization and rehydration but before antigen retrieval or primary antibody incubation.[1] However, for sensitive epitopes, quenching after the primary or even secondary antibody incubation may be necessary.[1][11]

• Washing: Thoroughly wash the slides with buffer after the quenching step to remove any residual reagents.[5]

Visualizations

IHC Workflow for Biotinyl-(Arg8)-Vasopressin

Caption: General IHC workflow highlighting the endogenous peroxidase quenching step.

Troubleshooting Logic for High Background Staining

Caption: Decision tree for troubleshooting high background staining in IHC.

References

• 1. Blocking Endogenous Peroxidase - IHC WORLD [ihcworld.com]
• 2. biocare.net [biocare.net]
• 3. Immunohistochemistry (IHC) Troubleshooting Guide & the Importance of Using Controls | Cell Signaling Technology [cellsignal.com]
• 4. vectorlabs.com [vectorlabs.com]
• 5. resources.bio-techne.com [resources.bio-techne.com]
• 6. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. IHC Troubleshooting Guide | Thermo Fisher Scientific - HK [thermofisher.com]
• 10. bma.ch [bma.ch]
• 11. Methods to Block Endogenous Detection | Thermo Fisher Scientific - HK [thermofisher.com]

Solving solubility issues with Biotinyl-(Arg8)-Vasopressin in aqueous buffers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Biotinyl-(Arg8)-Vasopressin. Our goal is to help you overcome common challenges, particularly those related to solubility in aqueous buffers, ensuring the integrity and success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Biotinyl-(Arg8)-Vasopressin and what are its common applications?

A1: Biotinyl-(Arg8)-Vasopressin is a synthetic, biotin-labeled version of the endogenous neuropeptide hormone Arginine Vasopressin (AVP). The biotin (B1667282) tag allows for detection, purification, and quantification using avidin (B1170675) or streptavidin-based systems. Common applications include receptor binding assays, immunoassays (like ELISA), affinity purification of vasopressin receptors, and studying receptor localization and trafficking.[1][2]

Q2: What is the expected solubility of Biotinyl-(Arg8)-Vasopressin?

A2: While specific solubility data for Biotinyl-(Arg8)-Vasopressin in various buffers is not extensively published, the unmodified peptide, [Arg8]-Vasopressin, is soluble in water at concentrations up to 20 mg/mL.[3] Biotin-labeled [Arg8]-Vasopressin is also described as being soluble in water.[4] However, the actual solubility can be influenced by the purity of the peptide, the presence of counter-ions (e.g., trifluoroacetate), and the specific buffer conditions.

Q3: How should I store Biotinyl-(Arg8)-Vasopressin?

A3: Lyophilized Biotinyl-(Arg8)-Vasopressin should be stored at -20°C. Once reconstituted in an aqueous buffer, it is recommended to aliquot the solution and store it at -20°C or -80°C to avoid repeated freeze-thaw cycles, which can lead to peptide degradation and aggregation. For short-term storage of a few days, 4°C is acceptable.

Troubleshooting Guide: Solubility Issues

Problem: My lyophilized Biotinyl-(Arg8)-Vasopressin is not dissolving in my aqueous buffer (e.g., PBS, Tris).

Root Causes and Solutions:

The solubility of peptides is highly dependent on their amino acid sequence, net charge, and the pH of the solvent. Biotinyl-(Arg8)-Vasopressin has a net positive charge at neutral pH due to the arginine residue. Therefore, its solubility can be significantly influenced by the pH of the buffer.

Table 1: Factors Influencing Biotinyl-(Arg8)-Vasopressin Solubility

Factor	Influence on Solubility	Recommendations
pH	Peptides are least soluble at their isoelectric point (pI). As a basic peptide, Biotinyl-(Arg8)-Vasopressin will be more soluble in acidic conditions where it carries a stronger positive charge.	If solubility is an issue in neutral buffers (pH 7.0-7.4), try dissolving the peptide in a slightly acidic buffer (e.g., pH 4.0-6.0).
Ionic Strength	The effect of ionic strength on peptide solubility can be complex. In some cases, low salt concentrations can increase solubility ("salting in"), while high concentrations can decrease it ("salting out").	If using a high-salt buffer, try reducing the salt concentration. Conversely, if dissolving in pure water, the addition of a low concentration of salt (e.g., 10-20 mM) may aid dissolution.
Peptide Concentration	Attempting to dissolve the peptide at a very high concentration can lead to aggregation and precipitation.	Start by preparing a more dilute stock solution and then adjust the concentration as needed for your experiment.
Temperature	In some cases, gentle warming can aid in the dissolution of peptides.	Briefly warm the solution to 30-40°C. However, be cautious as prolonged heating can cause peptide degradation.
Aggregation	Peptides, especially at high concentrations, can form aggregates, which are difficult to dissolve.	Sonication can help to break up aggregates. Use a bath sonicator for a few minutes.[5]

Experimental Protocols

Protocol for Reconstituting Lyophilized Biotinyl-(Arg8)-Vasopressin

This protocol provides a general guideline for dissolving lyophilized Biotinyl-(Arg8)-Vasopressin. It is recommended to first test the solubility of a small aliquot of the peptide before dissolving the entire stock.

Materials:

• Lyophilized Biotinyl-(Arg8)-Vasopressin

• Sterile, nuclease-free water

• Aqueous buffer of choice (e.g., PBS, Tris)

• Vortex mixer

• Bath sonicator (optional)

• pH meter and solutions for pH adjustment (e.g., dilute HCl or NaOH)

Procedure:

• Equilibrate the Peptide: Before opening, allow the vial of lyophilized peptide to warm to room temperature to prevent condensation.

• Initial Solubilization: Add a small amount of sterile, nuclease-free water to the vial to create a concentrated stock solution. Gently vortex to mix.

• Check for Dissolution: Observe the solution. If the peptide has not fully dissolved, proceed to the following troubleshooting steps.

• Sonication: Place the vial in a bath sonicator for 5-10 minutes. Check for dissolution.

• pH Adjustment: If the peptide is still not in solution, consider adjusting the pH. Since Biotinyl-(Arg8)-Vasopressin is a basic peptide, lowering the pH can improve solubility. Add a small amount of a dilute acidic solution (e.g., 0.1 M acetic acid or dilute HCl) to your buffer to bring the pH down to a range of 4.0-6.0.

• Dilution in Buffer: Once the peptide is dissolved in the initial solvent, it can be diluted to the final working concentration using your desired aqueous buffer. It is recommended to add the concentrated peptide stock to the buffer, rather than the other way around, while vortexing.

• Storage: Aliquot the reconstituted peptide solution into single-use tubes and store at -20°C or -80°C.

Signaling Pathways and Experimental Workflows

Vasopressin Receptor Signaling Pathways

Biotinyl-(Arg8)-Vasopressin acts as an agonist at vasopressin receptors, primarily the V1 and V2 subtypes. These receptors are G-protein coupled receptors (GPCRs) that trigger distinct downstream signaling cascades.

Caption: V1 Receptor Signaling Pathway.

Caption: V2 Receptor Signaling Pathway.

Experimental Workflow: Troubleshooting Peptide Solubility

The following diagram outlines a logical workflow for addressing solubility issues with Biotinyl-(Arg8)-Vasopressin.

Caption: Workflow for Troubleshooting Solubility.

References

• 1. Biotinyl analogues of vasopressin as biologically active probes for vasopressin receptor expression in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and biological activity of a biotinylated vasopressin analog - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. phoenixpeptide.com [phoenixpeptide.com]
• 5. Peptide Solubility Guidelines - How to solubilize a peptide [sb-peptide.com]

Reference Data & Comparative Studies

A Comparative Analysis of Biotinyl-(Arg8)-Vasopressin and Radiolabeled Vasopressin Ligands for Receptor Research

For researchers, scientists, and drug development professionals, the selection of appropriate ligands is critical for the accurate characterization of vasopressin receptors and the screening of novel therapeutic agents. This guide provides a comprehensive comparison of Biotinyl-(Arg8)-Vasopressin, a non-radioactive alternative, with traditional radiolabeled vasopressin ligands. We will explore their performance in key experimental applications, supported by binding affinity data and detailed protocols.

Introduction to Vasopressin Ligands

Arginine vasopressin (AVP) is a key hormone in regulating water homeostasis, blood pressure, and social behaviors through its interaction with V1a, V1b, and V2 receptors.[1] The study of these G protein-coupled receptors (GPCRs) relies on high-affinity ligands that can be reliably detected. For decades, radiolabeled ligands have been the gold standard for receptor binding assays due to their high sensitivity. However, the emergence of non-radioactive methods, such as those employing biotinylated ligands, offers a viable alternative with significant advantages in terms of safety and ease of use.

Biotinyl-(Arg8)-Vasopressin is a synthetic analog of AVP where a biotin (B1667282) molecule is attached. This modification allows for indirect detection through the high-affinity interaction of biotin with streptavidin, which can be conjugated to a variety of reporter molecules, such as horseradish peroxidase (HRP) or fluorophores.[2][3] Studies have shown that biotinylated vasopressin analogues retain high binding affinity for both V1 and V2 receptors and act as potent agonists, making them suitable for a range of applications.[2]

Radiolabeled vasopressin ligands, such as [³H]Arginine Vasopressin or ¹²⁵I-labeled analogs, incorporate a radioactive isotope. Their detection is achieved through scintillation counting or autoradiography, providing a direct and highly sensitive measure of ligand binding.[4][5][6]

Quantitative Comparison of Binding Affinities

The binding affinity of a ligand to its receptor is a critical parameter for its utility in research. The dissociation constant (Kd) or the inhibition constant (Ki) are used to quantify this interaction, with lower values indicating higher affinity. While direct side-by-side comparative studies are limited, the available data indicates that Biotinyl-(Arg8)-Vasopressin maintains a high affinity comparable to the native hormone.

Ligand	Receptor Subtype	Reported Affinity (Kd/Ki)	Tissue/Cell Type	Reference
Biotinyl-(Arg8)-Vasopressin Analogs	V1a	High Affinity (qualitative)	Rat liver membranes	[2]
V2	High Affinity (qualitative)	Bovine kidney membranes, LLC-PK1 cells	[2]
[³H]Arginine Vasopressin	V1a-like	Kd = 0.2-0.6 nM	Rat, rhesus, and human liver	[4]
¹²⁵I-labeled V1 Antagonist	V1-like	Kd = 1.9 +/- 0.1 nM	Rat liver plasma membranes	[6]
¹⁸F-labeled V1a Ligand ([¹⁸F]V1A-2303)	V1a	Ki = 0.46 nmol/L	Human V1a receptors in HEK-293 cells	[5]

Performance Comparison: Biotinylated vs. Radiolabeled Ligands

Feature	Biotinyl-(Arg8)-Vasopressin	Radiolabeled Vasopressin Ligands
Detection Method	Indirect, colorimetric, chemiluminescent, or fluorescent via streptavidin conjugate	Direct, scintillation counting or autoradiography
Sensitivity	High, can be amplified	Very high, considered the gold standard
Safety	Non-radioactive, no specialized handling or disposal required	Radioactive, requires licensing, specialized handling, and disposal
Versatility	Can be used in various assay formats (ELISA-like, Western blot, microscopy)	Primarily used in binding assays and autoradiography
Cost	Generally lower cost for reagents and disposal	Higher costs associated with radioisotope purchase, handling, and waste
Signal Stability	Stable signal generated by enzymatic reaction	Signal decays over time based on the isotope's half-life
Multiplexing	Can be adapted for multiplexed assays with different reporters	Limited multiplexing capabilities

Signaling Pathways and Experimental Workflows

Vasopressin receptors signal through different G proteins to elicit their physiological effects. Understanding these pathways is crucial for designing functional assays.

Vasopressin Receptor Signaling Pathways

Caption: Vasopressin signaling through V1 and V2 receptors.

Experimental Workflow: Competitive Binding Assay

The following diagram illustrates a generalized workflow for a competitive binding assay, highlighting the divergent detection steps for biotinylated and radiolabeled ligands.

Caption: Workflow for competitive binding assays.

Experimental Protocols

Membrane Preparation from Cultured Cells or Tissues

• Cell/Tissue Lysis: Homogenize cultured cells or minced tissue in ice-cold lysis buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4) containing a protease inhibitor cocktail.

• Centrifugation: Centrifuge the homogenate at a low speed (e.g., 500 x g) for 10 minutes at 4°C to remove nuclei and cellular debris.

• Membrane Pelleting: Transfer the supernatant to a new tube and centrifuge at a high speed (e.g., 40,000 x g) for 30 minutes at 4°C to pellet the membranes.

• Washing: Resuspend the membrane pellet in fresh lysis buffer and repeat the high-speed centrifugation step.

• Final Preparation: Resuspend the final membrane pellet in an appropriate assay buffer. Determine the protein concentration using a standard method (e.g., BCA assay). Store membrane preparations at -80°C in aliquots.

Competitive Receptor Binding Assay

This protocol can be adapted for both biotinylated and radiolabeled ligands. The key differences are in the labeled ligand used and the final detection steps.

a. Radiolabeled Ligand Protocol

• Assay Setup: In a 96-well plate, add the following to each well in this order:

  • Assay Buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 0.1% BSA, pH 7.4).

  • A fixed concentration of radiolabeled vasopressin ligand (e.g., [³H]Arginine Vasopressin at a concentration near its Kd).

  • Increasing concentrations of the unlabeled competitor compound. For determining non-specific binding, use a high concentration of unlabeled vasopressin. For total binding, add assay buffer instead of a competitor.

  • Membrane preparation (typically 20-50 µg of protein per well).

• Incubation: Incubate the plate at room temperature for 60-120 minutes with gentle agitation to reach binding equilibrium.

• Separation: Rapidly filter the contents of each well through a glass fiber filter plate using a vacuum manifold. Wash the filters multiple times with ice-cold wash buffer (e.g., 50 mM Tris-HCl, pH 7.4) to remove unbound radioligand.

• Detection: Dry the filter plate, add scintillation cocktail to each well, and count the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the log concentration of the competitor to determine the IC₅₀. Calculate the Ki using the Cheng-Prusoff equation.

b. Biotinylated Ligand Protocol (ELISA-style)

• Receptor Immobilization: Coat a 96-well plate with the membrane preparation. Incubate overnight at 4°C. Wash the plate with wash buffer (e.g., PBS with 0.05% Tween-20). Block non-specific binding sites with a blocking buffer (e.g., 1% BSA in PBS) for 1-2 hours at room temperature.

• Competitive Binding:

  • Prepare a mixture of a fixed concentration of Biotinyl-(Arg8)-Vasopressin and serial dilutions of the unlabeled competitor in assay buffer.

  • Add the mixtures to the wells of the receptor-coated plate.

  • Incubate for 60-120 minutes at room temperature with gentle agitation.

• Washing: Wash the plate multiple times with wash buffer to remove unbound ligands.

• Detection:

  • Add Streptavidin-HRP conjugate (diluted in blocking buffer) to each well and incubate for 1 hour at room temperature.[7]

  • Wash the plate thoroughly to remove unbound conjugate.

  • Add a colorimetric HRP substrate (e.g., TMB) and incubate until sufficient color develops.

  • Stop the reaction with a stop solution (e.g., 2N H₂SO₄).

  • Read the absorbance at the appropriate wavelength (e.g., 450 nm for TMB).

• Data Analysis: The signal is inversely proportional to the amount of competitor binding. Plot the absorbance against the log concentration of the competitor to determine the IC₅₀ and calculate the Ki.

Conclusion

Both Biotinyl-(Arg8)-Vasopressin and radiolabeled vasopressin ligands are powerful tools for vasopressin receptor research.

• Radiolabeled ligands remain the benchmark for sensitivity and are ideal for quantitative binding studies where precise determination of receptor density (Bmax) and affinity (Kd) is required.

• Biotinyl-(Arg8)-Vasopressin offers a safe, convenient, and cost-effective alternative, particularly for high-throughput screening and applications where the use of radioactivity is undesirable or impractical. Its versatility allows for its use in various assay formats beyond traditional binding assays, including cell imaging and Western blotting.

The choice between these ligands will depend on the specific experimental needs, available equipment, and laboratory safety regulations. For many applications, the high affinity and versatility of Biotinyl-(Arg8)-Vasopressin make it an excellent and practical alternative to its radioactive counterparts.

References

• 1. Vasopressin and Vasopressin Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biotinyl analogues of vasopressin as biologically active probes for vasopressin receptor expression in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A selective biotinylated probe for V1a vasopressin receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Radioligand binding studies reveal marked species differences in the vasopressin V1 receptor of rat, rhesus and human tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Discovery and evaluation of a novel 18F-labeled vasopressin 1a receptor PET ligand with peripheral binding specificity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. V1-like [Arg8]vasopressin binding sites occur in rat hepatocyte nuclei - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. sigmaaldrich.com [sigmaaldrich.com]

A Comparative Guide to Biotinylated and Fluorescently Labeled Vasopressin Probes for Receptor Studies

For Researchers, Scientists, and Drug Development Professionals

The study of vasopressin receptors (V1a, V1b, and V2), which are key players in a multitude of physiological processes, relies heavily on the use of high-affinity probes for their detection and characterization. Among the non-radioactive methods, biotinylated and fluorescently labeled vasopressin analogs are two of the most powerful tools available. This guide provides an objective comparison of these two types of probes, supported by experimental data, to aid researchers in selecting the most appropriate tool for their specific research needs.

Principles of Detection

Biotinylated probes utilize the high-affinity interaction between biotin (B1667282) and streptavidin (or avidin). The vasopressin analog is chemically linked to biotin. For detection, a streptavidin molecule conjugated to a reporter molecule (e.g., a fluorophore or an enzyme) is added. This indirect detection method can provide signal amplification, as one streptavidin molecule can bind up to four biotin molecules.[1]

Fluorescently labeled probes involve the direct covalent attachment of a fluorophore to the vasopressin analog. This allows for direct visualization and quantification of receptor binding without the need for a secondary detection reagent. The choice of fluorophore is critical and can affect the probe's properties, such as photostability and brightness.[2]

Performance Comparison

Feature	Biotinylated Probes	Fluorescently Labeled Probes
Detection	Indirect (requires fluorescently- or enzyme-labeled streptavidin/avidin)	Direct
Signal Amplification	Yes, streptavidin can bind multiple biotin molecules, potentially amplifying the signal.[1]	No, signal is directly proportional to the number of bound probes.
Workflow	Multi-step process (incubation with probe, washing, incubation with streptavidin-conjugate, final washing).	Simpler, single-step incubation with the probe followed by washing.
Potential for Steric Hindrance	The larger size of the biotin-streptavidin complex may cause steric hindrance, potentially affecting binding to receptors in dense environments.	The smaller size of the fluorophore is less likely to cause steric hindrance.
Background Signal	Can have lower non-specific binding due to the high specificity of the biotin-streptavidin interaction.[1]	Can be prone to higher background from non-specific binding of the fluorescent probe itself.
Quantification	Can be quantitative, but the amplification step can introduce variability.	More direct and straightforward quantification of receptor number.
Versatility	Highly versatile, as streptavidin can be conjugated to a wide variety of reporters (fluorophores, enzymes, gold nanoparticles).	Limited by the properties of the attached fluorophore (e.g., photostability, quantum yield).

Quantitative Data Summary

The following tables summarize binding affinity data for various biotinylated and fluorescently labeled vasopressin probes from the literature. It is important to note that these values were determined in different studies and on different receptor subtypes, and therefore do not represent a direct comparison.

Table 1: Binding Affinities of Biotinylated Vasopressin Probes

Probe	Receptor Subtype	Cell/Tissue Type	Binding Affinity (Kd or Ki)	Reference
d(CH2)5Tyr(Me)2Lys(N epsilon-biotinamido-caproate)NH2(9)AVP (ALBtnVP)	V1a	Rat Liver Membranes	High Affinity Antagonist	[3][4]
[1-(2-mercapto) propionic acid] 8-[lysine-N6-biotin] VP (B-MLVP)	V2	Canine Renal Plasma Membranes	15 nM (Kd)	[5]
[1-(2-mercapto) propionic acid] 8-[lysine-N6-biotin] VP (B-MLVP)	V2	LLC-PK1 Kidney Cells	202 nM (Kd)	[5]

Table 2: Binding Affinities of Fluorescently Labeled Vasopressin Probes

Probe	Receptor Subtype	Cell/Tissue Type	Binding Affinity (Ki)	Reference
4-HOPh(CH2)2CO-DTyr(Me)-Phe-Gln-Asn-Arg-Pro-Lys(5- or 6- carboxytetramethylrhodamyl)-NH2	V1a	Human V1a receptor in CHO cells	70 pM	[6]
Compound 9p (Lissamine Rhodamine B conjugate)	V2	Human V2 receptor	4.0 nM	[7][8]
DY647 conjugate	V2	Human V2 receptor	5.6 nM	[7][8]
Lumi4-Tb conjugate	V2	Human V2 receptor	5.8 nM	[7][8]

Experimental Protocols

Detailed protocols for key experiments are provided below. These are generalized protocols and may require optimization for specific cell types and experimental conditions.

Receptor Binding Assay (Competition)

Objective: To determine the binding affinity (Ki) of a labeled vasopressin probe.

Materials:

• Cells or membranes expressing the vasopressin receptor of interest.

• Radiolabeled vasopressin analog (e.g., [3H]Arginine Vasopressin).

• Unlabeled vasopressin analog (for non-specific binding determination).

• Biotinylated or fluorescently labeled vasopressin probe.

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.4, with 5 mM MgCl2 and 0.1% BSA).

• Wash Buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4).

• Glass fiber filters.

• Scintillation fluid and counter (for radiolabeled assays).

Procedure:

• Prepare a series of dilutions of the unlabeled competitor (biotinylated or fluorescent probe).

• In a microtiter plate, add a constant concentration of the radiolabeled vasopressin analog to each well.

• Add the serially diluted competitor to the wells. For total binding, add buffer instead of competitor. For non-specific binding, add a high concentration of unlabeled vasopressin.

• Add the cell membranes or intact cells to each well to initiate the binding reaction.

• Incubate at room temperature for a defined period (e.g., 60-90 minutes) to reach equilibrium.

• Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters rapidly with ice-cold wash buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity.

• Analyze the data using non-linear regression to determine the IC50 of the competitor, from which the Ki can be calculated.

Fluorescence Microscopy for Receptor Visualization

Objective: To visualize the localization of vasopressin receptors on the cell surface.

Materials:

• Cells grown on glass coverslips expressing the vasopressin receptor.

• Biotinylated or fluorescently labeled vasopressin probe.

• For biotinylated probes: Fluorescently labeled streptavidin (e.g., Streptavidin-FITC).

• Phosphate Buffered Saline (PBS).

• Fixative (e.g., 4% paraformaldehyde in PBS).

• Mounting medium with DAPI (for nuclear counterstaining).

• Fluorescence microscope.

Procedure:

• Wash the cells grown on coverslips twice with PBS.

• For Fluorescent Probes: a. Incubate the cells with the fluorescently labeled vasopressin probe at a predetermined concentration in a suitable buffer for 30-60 minutes at 4°C to prevent internalization. b. Wash the cells three times with ice-cold PBS to remove the unbound probe.

• For Biotinylated Probes: a. Incubate the cells with the biotinylated vasopressin probe for 30-60 minutes at 4°C. b. Wash the cells three times with ice-cold PBS. c. Incubate the cells with a fluorescently labeled streptavidin conjugate for 30 minutes at 4°C. d. Wash the cells three times with ice-cold PBS to remove unbound streptavidin.

• Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

• Wash the cells three times with PBS.

• Mount the coverslips onto glass slides using mounting medium containing DAPI.

• Visualize the cells using a fluorescence microscope with appropriate filter sets.

Flow Cytometry for Receptor Quantification

Objective: To quantify the number of vasopressin receptors on the cell surface.

Materials:

• A single-cell suspension of cells expressing the vasopressin receptor.

• Biotinylated or fluorescently labeled vasopressin probe.

• For biotinylated probes: Fluorescently labeled streptavidin.

• Flow Cytometry Staining Buffer (e.g., PBS with 1% BSA and 0.1% sodium azide).

• Flow cytometer.

Procedure:

• Aliquot approximately 1 x 106 cells per tube.

• For Fluorescent Probes: a. Add the fluorescently labeled vasopressin probe at a saturating concentration to the cell suspension. b. Incubate for 30-60 minutes on ice, protected from light. c. Wash the cells twice with ice-cold Flow Cytometry Staining Buffer.

• For Biotinylated Probes: a. Incubate the cells with the biotinylated vasopressin probe for 30-60 minutes on ice. b. Wash the cells twice with ice-cold Flow Cytometry Staining Buffer. c. Resuspend the cells in a solution containing the fluorescently labeled streptavidin and incubate for 30 minutes on ice, protected from light. d. Wash the cells twice with ice-cold Flow Cytometry Staining Buffer.

• Resuspend the cells in 500 µL of Flow Cytometry Staining Buffer.

• Analyze the samples on a flow cytometer, measuring the fluorescence intensity in the appropriate channel.[9]

Visualizations

Vasopressin Receptor Signaling Pathways

Caption: Signaling pathways of V1 and V2 vasopressin receptors.

Experimental Workflow Comparison

References

• 1. Biotinylated Fluorophores for Ligand Binding Assay Specificity Celtarys [celtarys.com]
• 2. Fluorescent agonists and antagonists for vasopressin/oxytocin G protein-coupled receptors: usefulness in ligand screening assays and receptor studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A selective biotinylated probe for V1a vasopressin receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pureportal.coventry.ac.uk [pureportal.coventry.ac.uk]
• 5. Synthesis and biological activity of a biotinylated vasopressin analog - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fluorescent pseudo-peptide linear vasopressin antagonists: design, synthesis, and applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Selective fluorescent nonpeptidic antagonists for vasopressin V₂ GPCR: application to ligand screening and oligomerization assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Fluorescent Approaches for Understanding Interactions of Ligands with G Protein Coupled Receptors - PMC [pmc.ncbi.nlm.nih.gov]

Biotinyl-(Arg8)-Vasopressin: A Comparative Analysis of Oxytocin Receptor Cross-Reactivity

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the cross-reactivity of biotinylated vasopressin analogues with oxytocin (B344502) receptors, supported by experimental data. This analysis is critical for the accurate interpretation of experimental results and the development of selective receptor ligands.

The structural similarity between the neurohypophyseal hormones arginine vasopressin (AVP) and oxytocin (OT), which differ by only two amino acids, extends to their respective G protein-coupled receptors.[1][2][3] This homology can lead to significant cross-reactivity, where one ligand binds to the other's receptor, a crucial consideration in the design and application of selective pharmacological tools.[1][3] Biotinylated analogues of these peptides are widely used for receptor visualization and purification, making a clear understanding of their binding profiles essential.

This guide focuses on the cross-reactivity of biotinylated vasopressin analogues with the oxytocin receptor (OTR), providing quantitative binding data and detailed experimental methodologies to aid in the design and interpretation of related research.

Quantitative Comparison of Binding Affinities

Ligand	Receptor	Affinity (Kd in nM)
[Orn(Btn)⁸]OTA	rat OTR	15.16 ± 2.35
human OTR	59.8 ± 20.5
rat V1aR	1075 ± 426
[Lys(Btn)⁹]OTA	rat OTR	12.04 ± 0.74
human OTR	51.4 ± 1.0
Unlabeled Competitors
Oxytocin (OT)	rat OTR	1.1 ± 0.16
OTA	rat OTR	0.39 ± 0.32
human OTR	1.29 ± 0.56
rat V1aR	170 ± 26

Data sourced from Portland Press.[4]

The data indicates that while biotinylation at position 8 or 9 of the OTA analogue results in a decrease in affinity for the oxytocin receptor compared to the parent compounds, the analogues retain a marked selectivity for the oxytocin receptor over the vasopressin V1a receptor.[4]

For context, studies on the non-biotinylated native peptides in other species, such as the Syrian hamster, have shown that Arginine Vasopressin (AVP) itself can bind to the oxytocin receptor with a Ki of 36.1 nM, demonstrating inherent cross-reactivity.[5][6][7]

Experimental Protocols

The determination of binding affinities for biotinylated ligands is typically achieved through competitive radioligand binding assays. Below is a detailed methodology for such an experiment.

Radioligand Competition Binding Assay

Objective: To determine the binding affinity (Ki) of a biotinylated vasopressin analogue for the oxytocin receptor.

Materials:

• Membrane Preparation: Membranes from cells expressing the target receptor (e.g., rat mammary or liver membranes, or from COS-7 cells expressing human OTR).[4]

• Radioligand: A tritiated ([³H]) or iodinated ([¹²⁵I]) high-affinity ligand for the oxytocin receptor (e.g., [³H]Oxytocin).[4]

• Unlabeled Ligand: The biotinylated vasopressin analogue to be tested.

• Assay Buffer: Appropriate buffer for the binding reaction (e.g., Tris-HCl with MgCl₂).

• Wash Buffer: Cold buffer to wash away unbound ligand.

• Scintillation Fluid and Counter: For detection of radioactivity.

Procedure:

• Membrane Preparation: Homogenize tissues or cells known to express the oxytocin receptor in a suitable buffer and prepare a membrane fraction through centrifugation.

• Incubation: In a multi-well plate, incubate a constant amount of membrane protein (e.g., 100µg) with a fixed concentration of the radioligand and varying concentrations of the unlabeled biotinylated test compound.[4]

• Equilibrium: Allow the binding reaction to reach equilibrium by incubating at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 90 minutes).[4]

• Termination and Washing: Terminate the reaction by rapid filtration through a glass fiber filter, followed by washing with ice-cold wash buffer to remove unbound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a liquid scintillation counter.

• Data Analysis: Plot the percentage of specific binding of the radioligand against the concentration of the unlabeled competitor. The IC₅₀ (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand) is determined from this curve. The Ki value is then calculated using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the signaling pathways of vasopressin and oxytocin receptors and a typical experimental workflow for assessing receptor cross-reactivity.

Caption: Signaling pathways of vasopressin and oxytocin receptors.

Caption: Experimental workflow for assessing receptor cross-reactivity.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Vasopressin and oxytocin receptors | Introduction | BPS/IUPHAR Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. Vasopressin and Oxytocin Receptors [sigmaaldrich.com]
• 4. portlandpress.com [portlandpress.com]
• 5. biorxiv.org [biorxiv.org]
• 6. Binding affinities of oxytocin, vasopressin and Manning compound at oxytocin and V1a receptors in male Syrian hamster brains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Binding affinities of oxytocin, vasopressin, and Manning Compound at oxytocin and V1a receptors in male Syrian hamster brains - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Quantitative Vasopressin Receptor Analysis: Evaluating Biotinyl-(Arg8)-Vasopressin

For researchers, scientists, and drug development professionals, the accurate quantification of vasopressin receptor interactions is paramount. While various methods exist, the use of biotinylated ligands, such as Biotinyl-(Arg8)-Vasopressin, has gained traction as a non-radioactive alternative. This guide provides an objective comparison of Biotinyl-(Arg8)-Vasopressin with traditional and other modern techniques, offering insights into its limitations and advantages, supported by experimental data and detailed protocols.

Introduction to Biotinyl-(Arg8)-Vasopressin

Biotinyl-(Arg8)-Vasopressin is a synthetic analog of the endogenous hormone Arginine Vasopressin (AVP) that has been chemically modified to include a biotin (B1667282) molecule. This modification allows for indirect detection of the ligand-receptor interaction through the high-affinity binding of biotin to avidin (B1170675) or streptavidin, which can be conjugated to a reporter molecule (e.g., a fluorophore or enzyme). This approach circumvents the need for radioactive isotopes, offering a safer and more convenient assay format.

Limitations of Using Biotinyl-(Arg8)-Vasopressin in Quantitative Receptor Analysis

Despite its advantages, the use of Biotinyl-(Arg8)-Vasopressin is not without its limitations, which can impact the accuracy and interpretation of quantitative receptor analysis.

Steric Hindrance

The formation of the biotin-avidin/streptavidin complex, which is essential for signal generation, introduces a bulky molecular structure. This complex can sterically hinder the binding of the biotinylated vasopressin to its receptor, potentially leading to an underestimation of receptor number (Bmax) or an inaccurate determination of binding affinity (Kd).[1][2][3] The large size of the streptavidin protein (approximately 53 kDa) in relation to the vasopressin ligand can physically obstruct access to the receptor's binding pocket, especially in densely expressed receptor populations.[4]

Nonspecific Binding

Nonspecific binding is a common challenge in receptor binding assays, and biotin-based methods can introduce unique sources of it. Avidin, being a glycoprotein (B1211001) with a high isoelectric point, can exhibit significant nonspecific binding to cell membranes.[4][5] While streptavidin is not glycosylated and has a more neutral pI, it contains an RYD sequence that can mimic the RGD motif, leading to interactions with cell surface receptors and contributing to background signal.[5] This can be mitigated by using deglycosylated avidin (NeutrAvidin) or by implementing stringent washing steps and appropriate blocking agents.[5][6]

Indirect Measurement

The detection of Biotinyl-(Arg8)-Vasopressin binding is indirect, relying on a secondary interaction with an avidin/streptavidin conjugate. This multi-step process can introduce variability and may not accurately reflect the initial ligand-receptor binding event in real-time.

Comparison with Alternative Methods

A thorough evaluation of Biotinyl-(Arg8)-Vasopressin necessitates a comparison with established and emerging techniques for quantitative receptor analysis.

Radioligand Binding Assays

Radioligand binding assays, typically using tritiated ligands like [³H]-Arginine-Vasopressin, are considered the gold standard for their high sensitivity and direct measurement of binding.[7][8]

Advantages of Radioligand Assays:

• High Sensitivity: Allows for the detection of low-density receptors.

• Direct Measurement: Provides a direct quantification of the ligand-receptor interaction.

• Well-Established: Extensive literature and well-validated protocols are available.[9]

Disadvantages of Radioligand Assays:

• Safety Concerns: Involve the handling and disposal of radioactive materials.

• Short Half-Life of Isotopes: Can limit the experimental window and require frequent ligand synthesis.

• Specialized Equipment: Requires scintillation counters and licensed facilities.

Non-Radioactive Alternatives

Besides biotin-based assays, other non-radioactive methods have been developed, with Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) being a prominent example.

TR-FRET Assays: TR-FRET assays utilize a lanthanide donor fluorophore (e.g., Europium or Terbium) conjugated to one binding partner (e.g., an antibody against the receptor) and an acceptor fluorophore on the other (e.g., a fluorescently labeled vasopressin analog). Binding brings the donor and acceptor into proximity, allowing for energy transfer and the emission of a specific FRET signal.[10][11][12]

Advantages of TR-FRET:

• Homogeneous Assay Format: "Mix-and-read" protocols that do not require wash steps, making them suitable for high-throughput screening.[11]

• Reduced Background: Time-resolved detection minimizes interference from short-lived background fluorescence.[12]

• High Sensitivity: Offers sensitivity comparable to radioligand assays.

Disadvantages of TR-FRET:

• Requires Labeled Components: Both the receptor (or an antibody) and the ligand need to be fluorescently labeled.

• Potential for Interference: Assay components can sometimes interfere with the FRET signal.

Quantitative Data Comparison

The following tables summarize reported binding affinity data for vasopressin and its analogs at the V1a and V2 receptors using different methodologies. It is important to note that direct comparisons can be challenging due to variations in experimental conditions, cell types, and specific ligand modifications.

Ligand	Receptor Subtype	Assay Method	Reported Affinity (Ki/Kd)	Reference
[³H]-Arginine Vasopressin	Rat Brain	Radioligand Binding	Kd = 0.77 nM	[13]
Arginine Vasopressin	Human V1a	Radioligand Binding	Ki = 1.8 ± 0.4 nM	[14]
Biotinylated VP analog (B-MLVP)	Canine Renal Membranes	Competition Binding	Kd = 15 nM	[15]
Biotinylated VP analog (B-MLVP)	LLC-PK1 Kidney Cells	Competition Binding	Kd = 202 nM	[15]

Table 1: Comparison of Binding Affinities for Vasopressin Ligands at V1a Receptors.

Ligand	Receptor Subtype	Assay Method	Reported Affinity (Ki/Kd)	Reference
[³H]-DDAVP	Rat Kidney	Radioligand Binding	Kd = 0.76 nM	[16]
Arginine Vasopressin	Human V2	Saturation Binding	pKi = 8.87 (Ki ≈ 1.36 nM)	[17]
(Arg8)-Vasopressin	Human V2	TR-FRET cAMP assay	EC50 = 8.9 x 10⁻¹² M	[18]

Table 2: Comparison of Binding Affinities and Potencies for Vasopressin Ligands at V2 Receptors.

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing experimental findings. Below are outlines of key experimental protocols.

Biotinyl-(Arg8)-Vasopressin Receptor Binding Assay (Filtration-based)

• Cell Culture and Membrane Preparation:

  • Culture cells expressing the vasopressin receptor of interest to near confluence.

  • Harvest cells and homogenize in a cold lysis buffer (e.g., 50mM Tris-HCl, 5 mM MgCl₂, 5 mM EDTA, with protease inhibitors).

  • Centrifuge the homogenate to pellet the membranes.

  • Wash the membrane pellet and resuspend in a suitable assay buffer.

  • Determine the protein concentration of the membrane preparation.

• Binding Assay:

  • In a 96-well plate, add the cell membrane preparation to each well.

  • For competition assays, add increasing concentrations of unlabeled vasopressin or other competing ligands.

  • Add a fixed concentration of Biotinyl-(Arg8)-Vasopressin to all wells.

  • Incubate the plate at a specified temperature (e.g., 30°C) for a sufficient time to reach equilibrium (e.g., 60 minutes).

• Detection:

  • Add a fluorescently or enzymatically labeled streptavidin conjugate to each well.

  • Incubate to allow for the binding of streptavidin to the biotinylated vasopressin.

  • Separate bound from free ligand by rapid filtration through a glass fiber filter plate.

  • Wash the filters with ice-cold wash buffer.

  • Measure the signal (fluorescence or enzymatic product) retained on the filters using a suitable plate reader.

• Data Analysis:

  • Subtract nonspecific binding (determined in the presence of a high concentration of unlabeled vasopressin) from total binding to obtain specific binding.

  • For saturation binding, plot specific binding versus the concentration of Biotinyl-(Arg8)-Vasopressin and fit the data to a one-site binding model to determine Bmax and Kd.

  • For competition binding, plot the percentage of specific binding versus the concentration of the competing ligand and fit the data to a sigmoidal dose-response curve to determine the IC50, from which the Ki can be calculated.

[³H]-Arginine-Vasopressin Radioligand Binding Assay (Filtration-based)

• Membrane Preparation:

  • Follow the same procedure as for the biotin-based assay.

• Binding Assay:

  • In a 96-well plate, add the cell membrane preparation.

  • For saturation assays, add increasing concentrations of [³H]-Arginine-Vasopressin.

  • For competition assays, add a fixed concentration of [³H]-Arginine-Vasopressin and increasing concentrations of the unlabeled competitor.

  • Incubate to equilibrium.

• Filtration and Counting:

  • Rapidly filter the contents of each well through a glass fiber filter plate to separate bound and free radioligand.

  • Wash the filters with ice-cold wash buffer.

  • Dry the filters and add scintillation cocktail.

  • Count the radioactivity on the filters using a scintillation counter.

• Data Analysis:

  • Perform data analysis as described for the biotin-based assay to determine Kd, Bmax, and Ki values.[9]

TR-FRET Based Vasopressin Receptor Binding Assay

• Assay Preparation:

  • Use cells stably expressing the vasopressin receptor, often with an N-terminal tag for antibody recognition.

  • Prepare a solution of a terbium-labeled anti-tag antibody (donor).

  • Prepare a solution of a fluorescently labeled vasopressin analog (acceptor).

• Assay Procedure (Homogeneous):

  • In a low-volume 384-well plate, add the cells.

  • Add the terbium-labeled antibody and incubate to label the receptors.

  • For competition assays, add increasing concentrations of the test compound.

  • Add the fluorescently labeled vasopressin analog.

  • Incubate to allow for binding to reach equilibrium.

• Detection:

  • Measure the time-resolved fluorescence signal using a TR-FRET compatible plate reader, with an appropriate delay and measurement window to minimize background fluorescence.

• Data Analysis:

  • Calculate the ratio of the acceptor and donor emission signals.

  • Plot the FRET ratio against the concentration of the competitor to determine the IC50 and subsequently the Ki.[12]

Visualizing the Methodologies and Pathways

To further clarify the concepts discussed, the following diagrams illustrate the key signaling pathways and experimental workflows.

References

• 1. Streptavidin-Biotin Binding Products | Fisher Scientific [fishersci.co.uk]
• 2. Steric Crowding Effects on Target Detection in an Affinity Biosensor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Avidin-Biotin Complex Method for IHC Detection | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. Avidin-Biotin Interaction | Thermo Fisher Scientific - US [thermofisher.com]
• 6. researchgate.net [researchgate.net]
• 7. giffordbioscience.com [giffordbioscience.com]
• 8. Radioligand Binding Assays and Their Analysis | Springer Nature Experiments [experiments.springernature.com]
• 9. giffordbioscience.com [giffordbioscience.com]
• 10. dcreport.org [dcreport.org]
• 11. poly-dtech.com [poly-dtech.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. [3H]arginine vasopressin binding to rat brain: a homogenate and autoradiographic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Vasopressin receptor 1A - Wikipedia [en.wikipedia.org]
• 15. Synthesis and biological activity of a biotinylated vasopressin analog - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Properties of [3H]1-desamino-8-D-arginine vasopressin as a radioligand for vasopressin V2-receptors in rat kidney - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. vasopressin | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 18. resources.revvity.com [resources.revvity.com]

Determining Vasopressin Receptor Density: A Comparative Guide to Scatchard Analysis with Biotinyl-(Arg8)-Vasopressin and Alternatives

For researchers, scientists, and drug development professionals, accurately quantifying vasopressin receptor density is crucial for understanding physiological processes and for the development of novel therapeutics. This guide provides a comprehensive comparison of Scatchard analysis using Biotinyl-(Arg8)-Vasopressin with alternative methods for determining vasopressin receptor density, supported by experimental data and detailed protocols.

Introduction to Vasopressin Receptors and Ligand Binding Analysis

Vasopressin, a nine-amino acid peptide hormone, plays a pivotal role in regulating water balance, blood pressure, and social behaviors. Its actions are mediated by three main G protein-coupled receptor subtypes: V1a, V1b (also known as V3), and V2. The density of these receptors in various tissues can significantly influence physiological responses and is a key parameter in pharmacological studies.

Scatchard analysis is a classical method used to determine the receptor density (Bmax) and the equilibrium dissociation constant (Kd), a measure of binding affinity. This analysis linearizes the binding data, plotting the ratio of bound to free radioligand against the bound ligand concentration. While modern non-linear regression analysis is now more commonly used, the principles of Scatchard analysis remain fundamental to understanding receptor-ligand interactions.

Biotinyl-(Arg8)-Vasopressin is a biologically active, biotinylated analog of arginine vasopressin.[1] This modification allows for non-radioactive detection methods, often involving avidin (B1170675) or streptavidin conjugates, making it a potentially safer and more versatile tool for receptor studies. Studies have shown that biotinylated vasopressin analogs retain high binding affinity for both V1 and V2 receptors and are potent in stimulating downstream signaling pathways.[1]

Comparison of Ligands for Vasopressin Receptor Density Analysis

The choice of ligand is critical for the accurate determination of receptor density. An ideal ligand exhibits high affinity, high specificity, and low non-specific binding. Below is a comparison of Biotinyl-(Arg8)-Vasopressin with commonly used radioligands.

Ligand	Receptor Subtype(s)	Detection Method	Reported Affinity (Kd/Ki)	Reported Receptor Density (Bmax)	Advantages	Disadvantages
Biotinyl-(Arg8)-Vasopressin	V1, V2	Non-radioactive (e.g., Streptavidin-HRP/Fluorophore)	High affinity (competes effectively with AVP)[2]	Not typically determined by Scatchard; used for qualitative/relative quantification	Non-radioactive, versatile for various assays (microscopy, flow cytometry)[1]	Direct Bmax determination via Scatchard is uncommon; potential for steric hindrance from biotin-avidin complex.
[3H]-Arginine Vasopressin ([3H]-AVP)	V1a, V1b, V2	Radiometric (Scintillation counting)	V1a: ~0.45 nM[3], V1b: ~0.25 nM, V2: ~1.21 nM	V1a: ~76.6 fmol/mg protein[3], V1b: ~5230 fmol/mg, V2: ~7020 fmol/mg	Well-characterized, high affinity, suitable for direct Bmax determination.	Radioactive, requires specialized handling and disposal.
125I-linear-AVP antagonist	V1a	Radiometric (Gamma counting/Autoradiography)	~55 pM[4]	~88 fmol/mg protein[4]	Very high affinity and specificity for V1a receptors.[4]	Radioactive, primarily for V1a receptors.
[18F]-labeled PET ligands (e.g., [18F]V1A-2405)	V1a	Positron Emission Tomography (PET)	High affinity (Ki = 1.23 nM)	Determined in vivo	Enables non-invasive, quantitative imaging of receptor density in living subjects.	Requires cyclotron and specialized imaging facilities.

Experimental Protocols

General Workflow for Receptor Binding Assay

The following diagram illustrates a typical workflow for a receptor binding assay, applicable to both radioactive and non-radioactive methods with appropriate modifications in the detection step.

References

• 1. Biotinyl analogues of vasopressin as biologically active probes for vasopressin receptor expression in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and biological activity of a biotinylated vasopressin analog - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Characterization of vasopressin receptor in rat lung - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Localization and characterization of vasopressin binding sites in the rat brain using an iodinated linear AVP antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Selectivity of Biotinyl-(Arg8)-Vasopressin: A Comparative Guide to Competition Binding Assays

For researchers, scientists, and drug development professionals, understanding the precise binding characteristics of a ligand is paramount. This guide provides a comprehensive overview of competition binding assays as a robust method to confirm the selectivity of Biotinyl-(Arg8)-Vasopressin for its primary targets, the vasopressin receptors (V1a, V1b, and V2), versus the structurally related oxytocin (B344502) receptor (OTR).

Comparative Binding Affinity of Vasopressin Analogs

To illustrate how the selectivity of Biotinyl-(Arg8)-Vasopressin would be presented, the following table provides a template populated with representative binding affinity data for the endogenous ligands, vasopressin and oxytocin. This highlights the expected differences in affinity that a selective ligand would demonstrate.

Ligand	Receptor	Ki (nM)	Selectivity Profile
Biotinyl-(Arg8)-Vasopressin	V1a	Data not available	Expected to be high affinity
V1b	Data not available	To be determined
V2	Data not available	Expected to be high affinity
OTR	Data not available	Expected to be lower affinity
Arginine Vasopressin (AVP)	V1a	4.70	High affinity for V1a and V2
OTR	36.1	Lower affinity for OTR
Oxytocin (OT)	OTR	4.28	High affinity for OTR
V1a	495.2	Lower affinity for V1a

Note: The Ki values for AVP and OT are derived from studies on Syrian hamster brains and are presented here for comparative purposes.[2]

Experimental Protocol: Radioligand Competition Binding Assay

This protocol outlines the key steps for performing a radioligand competition binding assay to determine the Ki of Biotinyl-(Arg8)-Vasopressin for vasopressin and oxytocin receptors.

1. Materials and Reagents:

• Membrane Preparations: Cell membranes expressing the receptor of interest (V1a, V1b, V2, or OTR).

• Radioligand: A high-affinity radiolabeled ligand specific for the receptor being assayed (e.g., [³H]-Arginine Vasopressin).

• Biotinyl-(Arg8)-Vasopressin: The unlabeled competitor ligand.

• Assay Buffer: (e.g., 50 mM Tris-HCl, pH 7.4, containing 5 mM MgCl₂, 1 mM EDTA, and 0.1% BSA).

• Wash Buffer: (e.g., ice-cold 50 mM Tris-HCl, pH 7.4).

• Scintillation Cocktail.

• Glass Fiber Filters.

• 96-well plates.

• Filtration apparatus.

• Scintillation counter.

2. Experimental Procedure:

• Assay Setup: In a 96-well plate, add a constant amount of receptor membrane preparation to each well.

• Addition of Competitor: Add increasing concentrations of Biotinyl-(Arg8)-Vasopressin to the wells. For determining non-specific binding, add a high concentration of a known non-radioactive ligand. For total binding, add assay buffer.

• Addition of Radioligand: Add a constant concentration of the radioligand to all wells. The concentration of the radioligand is typically at or below its Kd value for the receptor.

• Incubation: Incubate the plate at a specific temperature (e.g., 25°C) for a sufficient time to reach binding equilibrium (e.g., 60-120 minutes).

• Termination of Binding: Rapidly filter the contents of each well through glass fiber filters using a filtration apparatus. This separates the bound from the free radioligand.

• Washing: Wash the filters with ice-cold wash buffer to remove any unbound radioligand.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

3. Data Analysis:

• Calculate Specific Binding: Subtract the non-specific binding from the total binding to obtain the specific binding at each concentration of Biotinyl-(Arg8)-Vasopressin.

• Generate Competition Curve: Plot the specific binding as a function of the logarithm of the competitor concentration.

• Determine IC50: From the competition curve, determine the concentration of Biotinyl-(Arg8)-Vasopressin that inhibits 50% of the specific radioligand binding (the IC50 value).

• Calculate Ki: Convert the IC50 value to the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

Visualizing the Process and Pathways

To better understand the experimental process and the underlying biological mechanisms, the following diagrams are provided.

Competition Binding Assay Workflow.

Vasopressin Receptor Signaling Pathways.

By employing these methodologies, researchers can definitively characterize the selectivity profile of Biotinyl-(Arg8)-Vasopressin, providing crucial data for its application in various research and drug development contexts. The combination of robust experimental data and clear visualization of the underlying biological processes ensures a thorough and objective comparison of this important research tool.

References

• 1. Synthesis and biological activity of a biotinylated vasopressin analog - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Binding affinities of oxytocin, vasopressin and Manning compound at oxytocin and V1a receptors in male Syrian hamster brains - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Control Experiments for Biotinyl-(Arg8)-Vasopressin Binding Assays

For researchers, scientists, and drug development professionals, establishing robust and reliable binding assays is paramount. This guide provides a comprehensive comparison of control experiments for assays involving Biotinyl-(Arg8)-Vasopressin, a key reagent in studying the vasopressin V2 receptor. We present supporting experimental data, detailed protocols, and visualizations to ensure the accuracy and reproducibility of your findings.

Biotinylated analogs of [Arg8]-Vasopressin have been shown to be potent tools for investigating the V2 receptor, retaining high binding affinities comparable to the natural ligand, [Arg8]-Vasopressin.[1] Proper control experiments are crucial for validating the specificity of this binding and accurately interpreting assay results. This guide outlines the essential positive and negative controls, providing a framework for rigorous experimental design.

Performance Comparison of Ligands in V2 Receptor Binding Assays

To ensure the specificity of Biotinyl-(Arg8)-Vasopressin binding, it is essential to compare its performance against both a positive control (unlabeled [Arg8]-Vasopressin) and a negative control (a known V2 receptor antagonist). The following table summarizes the binding affinities of these compounds for the vasopressin V2 receptor.

Compound	Role	Binding Affinity (Ki)	Description
[Arg8]-Vasopressin	Positive Control	~1 nM	The natural, unlabeled ligand for the V2 receptor. It is used to establish the baseline for specific binding and to outcompete the biotinylated version in a competitive assay.
Biotinyl-(Arg8)-Vasopressin	Test Ligand	High Affinity	A biotinylated analog of [Arg8]-Vasopressin that should exhibit a binding affinity comparable to the unlabeled form, confirming the biotin (B1667282) tag does not significantly hinder binding.[1]
Tolvaptan	Negative Control	0.43 nM	A selective V2 receptor antagonist that will compete with Biotinyl-(Arg8)-Vasopressin for binding to the receptor, demonstrating the specificity of the binding interaction.[2]
Unrelated Compound (e.g., Bovine Serum Albumin)	Non-specific Binding Control	No Affinity	A protein or other molecule not expected to bind to the V2 receptor. This control is used to determine the level of non-specific binding of the biotinylated ligand to the assay components.

Key Experimental Protocols

Accurate and reproducible results are contingent on well-defined experimental protocols. The following are detailed methodologies for performing a competitive binding assay with Biotinyl-(Arg8)-Vasopressin and its controls.

Protocol: Competitive Radioligand Binding Assay for Vasopressin V2 Receptor

This protocol is adapted from standard procedures for GPCR radioligand binding assays.

Materials:

• Membrane Preparation: Cell membranes expressing the human vasopressin V2 receptor.

• Biotinylated Ligand: Biotinyl-(Arg8)-Vasopressin.

• Radiolabeled Ligand: [3H]-(Arg8)-Vasopressin (as a tracer if a non-biotin-based detection is used).

• Positive Control: Unlabeled [Arg8]-Vasopressin.

• Negative Control: Tolvaptan.

• Non-specific Binding Control: Bovine Serum Albumin (BSA).

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl2, 0.1% BSA, pH 7.4.

• Wash Buffer: Cold 50 mM Tris-HCl, pH 7.4.

• 96-well plates.

• Glass fiber filters.

• Scintillation counter and scintillation fluid (for radiolabeled assays).

• Streptavidin-coated plates and a suitable detection reagent (for biotin-based assays).

Procedure:

• Membrane Preparation: Thaw the V2 receptor-expressing cell membranes on ice. Dilute the membranes in assay buffer to a final concentration that yields a sufficient signal-to-noise ratio.

• Assay Setup:

  • Total Binding: Add assay buffer, Biotinyl-(Arg8)-Vasopressin (at a concentration near its Kd), and the membrane preparation to the wells.

  • Non-specific Binding: Add assay buffer, Biotinyl-(Arg8)-Vasopressin, a high concentration of unlabeled [Arg8]-Vasopressin (e.g., 1 µM), and the membrane preparation.

  • Positive Control Competition: Prepare serial dilutions of unlabeled [Arg8]-Vasopressin. Add each dilution, Biotinyl-(Arg8)-Vasopressin, and the membrane preparation to the wells.

  • Negative Control Competition: Prepare serial dilutions of Tolvaptan. Add each dilution, Biotinyl-(Arg8)-Vasopressin, and the membrane preparation to the wells.

  • True Negative Control: Add assay buffer, Biotinyl-(Arg8)-Vasopressin, a high concentration of the unrelated compound (e.g., 1% BSA), and the membrane preparation.

• Incubation: Incubate the plates at room temperature for 60-120 minutes to reach binding equilibrium.

• Detection (Biotin-based):

  • Transfer the incubation mixture to streptavidin-coated plates.

  • Incubate to allow the biotinylated ligand to bind to the streptavidin.

  • Wash the plates with wash buffer to remove unbound ligand.

  • Add a detection reagent (e.g., a europium-labeled anti-vasopressin antibody) and measure the signal using a suitable plate reader.

• Data Analysis:

  • Calculate specific binding by subtracting the non-specific binding from the total binding.

  • For competition experiments, plot the percentage of specific binding against the log concentration of the competitor.

  • Determine the IC50 value (the concentration of competitor that inhibits 50% of specific binding).

  • Calculate the Ki (inhibitory constant) for the competitors using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the biotinylated ligand and Kd is its dissociation constant.

Visualizing Experimental Design and Signaling

To further clarify the experimental workflow and the underlying biological pathway, the following diagrams are provided.

Caption: Experimental workflow for a competitive binding assay.

Caption: Simplified V2 receptor signaling pathway.

References

• 1. Biotinyl analogues of vasopressin as biologically active probes for vasopressin receptor expression in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. apexbt.com [apexbt.com]

Unveiling Receptors: A Comparative Guide to Biotinylated Probes and Antibody-Based Detection

For researchers, scientists, and drug development professionals, the accurate detection and quantification of cell surface receptors are paramount. The two most common methodologies employed for this purpose are direct antibody-based detection and the use of biotinylated probes coupled with streptavidin. This guide provides an objective comparison of these techniques, supported by experimental data and detailed protocols, to aid in the selection of the most appropriate method for your research needs.

The streptavidin-biotin interaction is one of the strongest non-covalent bonds known in nature, a characteristic that forms the foundation of the biotinylated probe system's advantages. This exceptionally high affinity and specificity often translate to enhanced sensitivity and lower background signals in various applications.

Quantitative Performance Comparison

The superior performance of biotinylated probes in terms of sensitivity is a key differentiator. The signal amplification inherent in the streptavidin-biotin system allows for the detection of low-abundance receptors that might be missed with direct antibody labeling.

Performance Metric	Biotinylated Probe with Streptavidin	Direct Antibody-Based Detection	Fold Improvement (Approximate)
Sensitivity	High	Moderate to High	4x to 10x+
Specificity	Very High	High	-
Signal-to-Noise Ratio	High	Moderate	Variable, generally higher with biotin
Versatility	High (multiple streptavidin conjugates)	Moderate (label-specific)	-
Workflow Complexity	Multi-step	Fewer steps	-

Note: The fold improvement in sensitivity can vary significantly depending on the specific assay, reagents, and optimization.

Experimental evidence consistently demonstrates the enhanced sensitivity of biotin-streptavidin systems. For instance, studies have shown that utilizing a biotinylated antibody in a biosensor setup can lead to a four-fold improvement in protein detection compared to a non-biotinylated antibody.[1] Similarly, in immunoassays like ELISA, optimizing the biotinylation strategy for the detection antibody can result in differences of over an order of magnitude in sensitivity.[2]

Visualizing the Methodologies

To better understand the principles behind these detection methods, the following diagrams illustrate a representative signaling pathway, the experimental workflows, and a logical comparison of the two approaches.

References

• 1. Reports on the sensitivity enhancement in interferometric based biosensors by biotin-streptavidin system - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safeguarding Research: Proper Disposal of Biotinyl-(Arg8)-Vasopressin

For researchers and scientists in the fast-paced world of drug development, ensuring laboratory safety and proper chemical handling is paramount. This document provides essential, step-by-step guidance for the safe and effective disposal of Biotinyl-(Arg8)-Vasopressin, a biotinylated analog of the neuropeptide hormone vasopressin. Adherence to these procedures will help maintain a safe laboratory environment and ensure compliance with standard regulations.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle Biotinyl-(Arg8)-Vasopressin with appropriate care. As a biologically active peptide, direct contact should be avoided.

Personal Protective Equipment (PPE):

• Gloves: Wear nitrile or latex gloves to prevent skin contact.

• Eye Protection: Use safety glasses or goggles to protect from potential splashes.

• Lab Coat: A standard lab coat is recommended to protect clothing.

In the event of a spill, absorb the material with an inert, non-combustible absorbent material and place it in a sealed container for disposal.

Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the inactivation and disposal of Biotinyl-(Arg8)-Vasopressin. This method utilizes chemical degradation to neutralize the biological activity of the peptide.

Materials Required:

• 10% Sodium Hypochlorite (B82951) Solution (Bleach)

• Sodium Thiosulfate (B1220275) Solution (for neutralization of excess bleach, if required by local regulations)

• Appropriate waste containers (clearly labeled)

• Personal Protective Equipment (as listed above)

Inactivation and Disposal Procedure:

• Segregation of Waste: Collect all waste containing Biotinyl-(Arg8)-Vasopressin, including unused stock solutions, contaminated labware (e.g., pipette tips, tubes), and any spill cleanup materials, in a designated and clearly labeled waste container.

• Chemical Inactivation:

  • For liquid waste (e.g., aqueous solutions of the peptide), add a 10% sodium hypochlorite solution to the waste container to achieve a final concentration of at least 1% sodium hypochlorite.

  • Allow the mixture to stand for a minimum of 30 minutes to ensure complete inactivation of the peptide. The disulfide bond in vasopressin is susceptible to oxidation by bleach, leading to loss of its biological activity.

  • For solid waste contaminated with the peptide, immerse the materials in a 10% sodium hypochlorite solution for at least 30 minutes.

• Neutralization (if required): If local regulations prohibit the disposal of chlorinated compounds, neutralize the excess sodium hypochlorite by adding sodium thiosulfate solution until the bleach is fully reacted. This step should be performed with caution, as it can be an exothermic reaction.

• Final Disposal:

  • After inactivation (and neutralization, if performed), the resulting solution can typically be disposed of down the sanitary sewer with copious amounts of water, in accordance with institutional and local guidelines for non-hazardous chemical waste. It is good laboratory practice to have all microbial products autoclaved or disinfected.[1]

  • Treated solid waste can be disposed of as regular laboratory trash, provided it is not classified as biohazardous for other reasons.[2]

Quantitative Data Summary

For clarity and easy reference, the key quantitative parameters for the disposal protocol are summarized in the table below.

Parameter	Value	Unit	Notes
Inactivating Agent Concentration	10	% (v/v)	Sodium Hypochlorite Solution
Final Bleach Concentration	≥ 1	% (v/v)	In the final waste mixture
Minimum Inactivation Time	30	minutes	To ensure complete peptide degradation

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of Biotinyl-(Arg8)-Vasopressin.

Disposal Workflow for Biotinyl-(Arg8)-Vasopressin

Vasopressin Signaling Pathway

Biotinyl-(Arg8)-Vasopressin acts as an analog of the natural hormone vasopressin. Understanding its mechanism of action is crucial for appreciating its biological significance. The diagram below illustrates the signaling pathway initiated by vasopressin binding to its V2 receptor, a G-protein coupled receptor.

Vasopressin V2 Receptor Signaling Pathway

References

• 1. tamiu.edu [tamiu.edu]
• 2. Biological Waste Guide | Environmental Health and Safety [ehs.uconn.edu]